o-(1-Methylheptyl)phenol

• CAS: 18626-98-7

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(1-Methylheptyl)phenol

An authoritative guide for researchers, scientists, and drug development professionals on the synthesis, properties, and applications of 2-(1-Methylheptyl)phenol.

Foreword

As a Senior Application Scientist, it is my privilege to present this comprehensive technical guide on 2-(1-Methylheptyl)phenol. This document is meticulously crafted to serve as an essential resource for professionals in the fields of chemical research, drug development, and agrochemical synthesis. Our focus extends beyond a mere compilation of data; we aim to provide a deep, mechanistic understanding of the compound's synthesis, characterization, and reactivity. By grounding our protocols and claims in authoritative sources and providing clear, visual representations of complex processes, we endeavor to uphold the highest standards of scientific integrity and empower our readers with actionable, field-proven insights.

Compound Identification and Physicochemical Properties

Nomenclature and Identification

The compound commonly referred to as o-(1-Methylheptyl)phenol is systematically named according to IUPAC nomenclature and registered under a unique CAS number for unambiguous identification in chemical literature and databases.

• IUPAC Name : 2-octan-2-ylphenol[1]

• Synonyms : o-(1-Methylheptyl)phenol, 2-sec-octylphenol[1]

• CAS Number : 18626-98-7[1]

• Molecular Formula : C₁₄H₂₂O[1]

• Molecular Weight : 206.33 g/mol [1]

Physicochemical Properties

The physical and chemical properties of 2-(1-Methylheptyl)phenol are summarized in the table below. These properties are crucial for its handling, purification, and application in various chemical processes.

Property	Value	Source
Boiling Point	296.5 °C at 760 mmHg	[2]
Density	0.935 g/cm³	[2]
Refractive Index	1.505	[2]
Flash Point	149.8 °C	[2]
Vapor Pressure	0.00081 mmHg at 25 °C	[2]

Synthesis of 2-(1-Methylheptyl)phenol

The primary route for the synthesis of 2-(1-Methylheptyl)phenol is the Friedel-Crafts alkylation of phenol. This electrophilic aromatic substitution reaction involves the introduction of a 1-methylheptyl (or octan-2-yl) group onto the phenol ring. The ortho-selectivity of this reaction can be influenced by the choice of catalyst and reaction conditions. A common approach involves the reaction of phenol with an alkene (e.g., 1-octene or 2-octene) or a secondary alcohol (e.g., 2-octanol) in the presence of an acid catalyst.

Underlying Principles of Ortho-Alkylation

The hydroxyl group of phenol is an activating, ortho-, para-directing group in electrophilic aromatic substitution. The formation of the ortho-substituted product is often favored due to the potential for coordination of the electrophile with the phenolic oxygen, which directs the substitution to the adjacent positions. The choice of a suitable Lewis acid or Brønsted acid catalyst is critical in generating the carbocation electrophile from the alkene or alcohol precursor and in influencing the regioselectivity of the reaction.

Figure 1: Generalized workflow for the synthesis of 2-(1-Methylheptyl)phenol.

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 2-(1-Methylheptyl)phenol via Friedel-Crafts alkylation of phenol with 1-octene, using aluminum chloride as a catalyst.

Materials:

• Phenol (99%)

• 1-Octene (98%)

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Rotary evaporator

• Distillation apparatus or flash chromatography system

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve phenol (1.0 equivalent) in anhydrous dichloromethane.

• Catalyst Addition: Cool the solution to 0 °C in an ice bath and slowly add anhydrous aluminum chloride (1.1 equivalents) in portions. Stir the mixture until the catalyst is fully dispersed.

• Alkene Addition: Add 1-octene (1.0 equivalent) dropwise from the dropping funnel to the reaction mixture at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, cool the reaction mixture to 0 °C and slowly quench by the dropwise addition of 1 M hydrochloric acid.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with 1 M hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or flash column chromatography on silica gel to afford pure 2-(1-Methylheptyl)phenol.

Spectroscopic Characterization

The structural elucidation of 2-(1-Methylheptyl)phenol is confirmed through various spectroscopic techniques. The following are the expected spectral data based on the known characteristics of alkylphenols.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the hydroxyl proton, and the protons of the 1-methylheptyl group. The aromatic protons will appear as multiplets in the range of δ 6.7-7.2 ppm. The hydroxyl proton will be a broad singlet, typically between δ 4.5-5.5 ppm. The methine proton of the alkyl chain will be a sextet around δ 3.0-3.3 ppm. The methyl group attached to the chiral center will appear as a doublet around δ 1.2-1.3 ppm. The terminal methyl group of the heptyl chain will be a triplet around δ 0.8-0.9 ppm, and the methylene protons will be observed as multiplets in the δ 1.2-1.6 ppm region.

• ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons and the alkyl carbons. The carbon bearing the hydroxyl group (C1) is expected to resonate around δ 152-155 ppm. The other aromatic carbons will appear in the δ 115-130 ppm range. The carbon of the methine group in the alkyl chain will be in the δ 35-40 ppm region. The carbons of the methyl groups and the methylene groups of the alkyl chain will be observed in the upfield region of the spectrum.

Infrared (IR) Spectroscopy

The IR spectrum of 2-(1-Methylheptyl)phenol will exhibit characteristic absorption bands for the hydroxyl and aromatic functionalities. A broad O-H stretching band is expected in the region of 3200-3600 cm⁻¹. Aromatic C-H stretching vibrations will be observed around 3000-3100 cm⁻¹. The C-O stretching of the phenol will appear as a strong band in the 1200-1260 cm⁻¹ region. Aromatic C=C stretching bands will be present in the 1450-1600 cm⁻¹ range.

Mass Spectrometry (MS)

The mass spectrum, under electron ionization (EI), is expected to show a molecular ion peak [M]⁺ at m/z = 206. The fragmentation pattern will likely involve cleavage of the alkyl chain, leading to characteristic fragment ions. A significant peak corresponding to the loss of a hexyl radical (C₆H₁₃) to form a benzylic cation at m/z = 121 is anticipated.

Chemical Reactivity and Applications

Reactivity of the Phenolic Moiety

The chemical behavior of 2-(1-Methylheptyl)phenol is dictated by the presence of the hydroxyl group and the activated aromatic ring.

• Acidity: The hydroxyl proton is weakly acidic and will react with strong bases to form a phenoxide ion. This phenoxide is a potent nucleophile and can participate in Williamson ether synthesis or esterification reactions.

• Electrophilic Aromatic Substitution: The aromatic ring is highly activated towards further electrophilic substitution. Reactions such as nitration, halogenation, and sulfonation will readily occur, with substitution primarily directed to the positions ortho and para to the hydroxyl group.

Figure 2: Representative reactions of 2-(1-Methylheptyl)phenol.

Established Applications

The most prominent application of 2-(1-Methylheptyl)phenol is as a key intermediate in the synthesis of agrochemicals. Specifically, it is a precursor to 2,4-Dinitro-6-(1-methylheptyl)phenol, a component of the fungicide and acaricide known as Dinocap.[2] The alkylphenol moiety is crucial for the biological activity of the final product.

Safety and Handling

A comprehensive understanding of the hazards associated with 2-(1-Methylheptyl)phenol is essential for its safe handling in a laboratory or industrial setting. The following information is based on data for the closely related compound, 2-n-octylphenol.

Hazard Identification

• GHS Classification: Based on data for 2-n-octylphenol, this class of compounds can be classified as causing skin irritation, serious eye damage, and being very toxic to aquatic life with long-lasting effects.[3]

Precautionary Measures and Personal Protective Equipment (PPE)

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid breathing vapors or dust. Avoid contact with skin, eyes, and clothing.

• Personal Protective Equipment:

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

  • Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Conclusion

2-(1-Methylheptyl)phenol is a valuable chemical intermediate with established importance in the agrochemical industry. Its synthesis via Friedel-Crafts alkylation is a well-understood process, and its reactivity is characteristic of ortho-alkylated phenols. This guide provides a foundational understanding for researchers and professionals working with this compound, emphasizing safe handling practices and providing a framework for its synthesis and characterization. Further research into its potential applications in other fields, such as drug development, may reveal new opportunities for this versatile molecule.

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The Lynchpin of Crop Protection: An In-depth Technical Guide to the Industrial Applications of o-(1-Methylheptyl)phenol

Abstract

This technical guide provides a comprehensive overview of the primary industrial applications of o-(1-Methylheptyl)phenol, a key chemical intermediate in the agrochemical sector. Delving into its synthesis, reaction mechanisms, and downstream applications, this document serves as a critical resource for researchers, chemists, and professionals in drug development and crop protection. We will explore the nuanced chemistry that makes this alkylated phenol an essential building block for potent fungicides and acaricides, supported by detailed experimental protocols, safety data, and process visualizations.

Introduction: Understanding the Significance of o-(1-Methylheptyl)phenol

o-(1-Methylheptyl)phenol, also known as 2-octan-2-ylphenol, is an alkylated phenol that has carved a crucial niche in the synthesis of specialized agrochemicals.[1] Its molecular structure, featuring a phenol group substituted at the ortho position with a 1-methylheptyl group, is fundamental to its reactivity and utility.[2] While phenols, in general, have a broad range of applications including as disinfectants and precursors for resins, the specific structure of o-(1-Methylheptyl)phenol makes it an ideal precursor for a targeted class of crop protection agents.[3][4][5] This guide will elucidate the journey of this compound from its synthesis to its pivotal role in producing the widely used fungicide and acaricide, Dinocap.

Physicochemical and Toxicological Profile

A thorough understanding of the physical, chemical, and toxicological properties of o-(1-Methylheptyl)phenol is paramount for its safe handling and effective use in industrial processes.

Physicochemical Properties

The lipophilic nature of the 1-methylheptyl group combined with the reactive hydroxyl group of the phenol ring dictates the compound's solubility and chemical behavior.

Property	Value	Source
Molecular Formula	C₁₄H₂₂O	PubChem[1]
Molecular Weight	206.32 g/mol	PubChem[1]
Boiling Point	296.5°C at 760 mmHg	LookChem[2]
Density	0.935 g/cm³	LookChem[2]
Flash Point	149.8°C	LookChem[2]
Vapor Pressure	0.00081 mmHg at 25°C	LookChem[2]
Refractive Index	1.505	LookChem[2]

Toxicological Data and Safety

o-(1-Methylheptyl)phenol is classified as a hazardous substance, and appropriate safety precautions must be observed during its handling and use.

Hazard Class	GHS Classification	Key Precautionary Statements
Acute Toxicity, Oral	H302: Harmful if swallowed	P264, P270, P301+P317, P330, P501
Skin Corrosion/Irritation	H314: Causes severe skin burns and eye damage	P260, P280, P301+P330+P331, P302+P361+P354, P304+P340, P305+P354+P338, P316, P363, P405
Hazardous to the Aquatic Environment, Long-term Hazard	H410: Very toxic to aquatic life with long lasting effects	P273, P391

Source: PubChem[1]

Due to its corrosive nature, personal protective equipment (PPE), including impermeable gloves, safety goggles, and protective clothing, is mandatory when working with this compound.[6]

Core Industrial Application: Intermediate for Dinocap Synthesis

The primary and most significant industrial application of o-(1-Methylheptyl)phenol is its role as a key starting material in the production of Dinocap.[7] Dinocap is a broad-spectrum, non-systemic fungicide and acaricide used to control powdery mildew on a variety of crops.[7][8]

The synthesis of Dinocap from o-(1-Methylheptyl)phenol is a multi-step process that leverages the reactivity of the phenol ring and its hydroxyl group. The overall workflow can be visualized as follows:

Caption: Workflow for the synthesis of Dinocap from Phenol and 1-Octene.

Step 1: Synthesis of o-(1-Methylheptyl)phenol via Ortho-Alkylation

The industrial production of o-(1-Methylheptyl)phenol is typically achieved through the Friedel-Crafts alkylation of phenol with 1-octene.[9] Achieving high selectivity for the ortho-isomer is critical for the efficiency of the overall process.

Reaction: Phenol + 1-Octene → o-(1-Methylheptyl)phenol

Causality of Experimental Choices: The choice of catalyst is paramount in directing the alkylation to the ortho position. While various solid acid catalysts like zeolites (BEA, MOR, FAU) and solid phosphoric acid can catalyze the reaction, they often produce a mixture of ortho- and para-isomers, as well as O-alkylated products (phenyl octyl ether).[10] For enhanced ortho-selectivity, phenoxide catalysts, such as aluminum phenoxide, are often employed in industrial settings. The aluminum phenoxide intermediate facilitates the ortho-alkylation of phenol by the olefin.[11]

Experimental Protocol: Ortho-Alkylation of Phenol with 1-Octene

• Catalyst Preparation (Aluminum Phenoxide): In a dry, inert atmosphere (e.g., nitrogen), react phenol with an aluminum source (e.g., aluminum turnings) at elevated temperatures to form aluminum phenoxide.

• Reaction Setup: Charge a suitable reactor with the prepared aluminum phenoxide catalyst and additional phenol.

• Reactant Addition: Gradually add 1-octene to the reactor while maintaining a controlled temperature, typically around 200°C.[9]

• Reaction Monitoring: Monitor the reaction progress using gas chromatography (GC) to determine the conversion of phenol and the selectivity towards the desired ortho-isomer.

• Work-up and Purification: Upon completion, cool the reaction mixture and quench the catalyst with water or a dilute acid. The organic layer is then separated, washed, and the product, o-(1-Methylheptyl)phenol, is isolated and purified by fractional distillation under reduced pressure.

Step 2: Nitration to 2,4-Dinitro-6-(1-methylheptyl)phenol

The next crucial step is the nitration of the synthesized o-(1-Methylheptyl)phenol to introduce two nitro groups onto the aromatic ring at the 2 and 4 positions.[7]

Reaction: o-(1-Methylheptyl)phenol + 2HNO₃ (in H₂SO₄) → 2,4-Dinitro-6-(1-methylheptyl)phenol + 2H₂O

Causality of Experimental Choices: A mixture of concentrated nitric acid and sulfuric acid is the standard nitrating agent. The sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which then attacks the activated phenol ring.[12][13] The hydroxyl group of the phenol is a strong activating group, directing the electrophilic substitution to the ortho and para positions.[14]

Experimental Protocol: Nitration of o-(1-Methylheptyl)phenol

• Preparation of Nitrating Mixture: Carefully prepare a mixture of concentrated nitric acid and concentrated sulfuric acid, maintaining a low temperature (e.g., below 10°C) in an ice bath.

• Reaction Setup: Dissolve o-(1-Methylheptyl)phenol in a suitable solvent (e.g., a chlorinated hydrocarbon) in a reactor equipped with efficient cooling and stirring.

• Addition of Nitrating Agent: Slowly add the prepared nitrating mixture to the solution of o-(1-Methylheptyl)phenol, ensuring the reaction temperature is strictly controlled to prevent over-nitration and side reactions.

• Reaction Monitoring: Monitor the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Work-up and Isolation: Carefully pour the reaction mixture onto ice water to precipitate the product. The solid 2,4-Dinitro-6-(1-methylheptyl)phenol is then collected by filtration, washed with water to remove residual acids, and dried.

Step 3: Esterification to Dinocap

The final step in the synthesis is the esterification of the dinitrophenol intermediate with crotonic acid or its derivative to form Dinocap.[7]

Reaction: 2,4-Dinitro-6-(1-methylheptyl)phenol + Crotonyl Chloride → Dinocap + HCl

Causality of Experimental Choices: Crotonyl chloride or crotonic anhydride are typically used as the esterifying agents due to their high reactivity. The reaction is often carried out in the presence of a base catalyst (e.g., pyridine or triethylamine) to neutralize the hydrochloric acid byproduct and drive the reaction to completion.[7]

Experimental Protocol: Synthesis of Dinocap

• Reaction Setup: In a suitable reactor, dissolve 2,4-Dinitro-6-(1-methylheptyl)phenol and the base catalyst in an inert organic solvent.

• Addition of Esterifying Agent: Slowly add crotonyl chloride to the solution, maintaining a controlled temperature.

• Reaction Monitoring: Monitor the progress of the esterification reaction by HPLC.

• Work-up and Purification: Once the reaction is complete, the mixture is washed with water and a dilute base solution to remove any unreacted starting materials and byproducts. The organic solvent is then removed under reduced pressure to yield crude Dinocap, which can be further purified if necessary.

Other Potential Industrial Applications

While the primary application of o-(1-Methylheptyl)phenol is as a precursor to Dinocap, other alkylated phenols find use in various industries. These applications suggest potential, albeit less common, uses for o-(1-Methylheptyl)phenol:

• Surfactants and Emulsifiers: Long-chain alkylphenols are used in the production of nonionic surfactants through ethoxylation.[4] It is plausible that o-(1-Methylheptyl)phenol could be similarly functionalized.

• Lubricant Additives: Alkylphenols are utilized in the manufacturing of additives for lubricating oils.[5]

• Polymer Additives: They can act as heat stabilizers in plastics.[4]

Further research and development would be required to fully explore the viability of o-(1-Methylheptyl)phenol in these alternative applications.

Conclusion

o-(1-Methylheptyl)phenol stands out as a critical, highly specialized chemical intermediate. Its industrial significance is intrinsically linked to the production of the fungicide and acaricide, Dinocap, a vital tool in modern agriculture for protecting a wide array of crops. The multi-step synthesis, beginning with the selective ortho-alkylation of phenol, followed by nitration and esterification, is a testament to the precise chemical engineering required to produce this effective crop protection agent. A comprehensive understanding of its synthesis, properties, and handling requirements, as detailed in this guide, is essential for any professional working within the agrochemical and fine chemical industries.

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o-(1-Methylheptyl)phenol as an intermediate in agrochemical synthesis

An In-Depth Technical Guide: o-(1-Methylheptyl)phenol as a Pivotal Intermediate in Agrochemical Synthesis

Executive Summary

o-(1-Methylheptyl)phenol is a crucial organic compound that serves as a key building block in the synthesis of specific dinitrophenol-based agrochemicals.[1] Its molecular structure, featuring a phenol group ortho-substituted with a 1-methylheptyl chain, provides the necessary backbone for the production of potent fungicides and acaricides. This guide elucidates the synthesis of o-(1-Methylheptyl)phenol via the alkylation of phenol and its subsequent conversion into the widely used agricultural active ingredient, Dinocap. We will explore the catalytic strategies, reaction mechanisms, detailed experimental protocols, and safety considerations essential for researchers and chemical development professionals in the agrochemical industry. The primary application of this intermediate is in the synthesis of Dinocap and 2,4-Dinitro-6-(1-methylheptyl)phenol, which are effective against various fungal diseases and mites that impact crop yield and quality.[1][2]

o-(1-Methylheptyl)phenol: Core Properties and Significance

Chemical Identity

o-(1-Methylheptyl)phenol, also known as 2-octan-2-ylphenol, is an alkylated phenol. The ortho-position of the hydroxyl group is substituted with a secondary octyl group. This specific substitution pattern is critical for the biological activity of its downstream derivatives.

• IUPAC Name: 2-(octan-2-yl)phenol[3]

• CAS Number: 18626-98-7[1][3]

• Molecular Formula: C₁₄H₂₂O[1][3]

• Molecular Weight: 206.32 g/mol [3]

Physicochemical Properties

The physical and chemical properties of o-(1-Methylheptyl)phenol dictate its handling, reaction conditions, and purification methods.

Property	Value	Source
Boiling Point	296.5 °C at 760 mmHg	[1]
Density	0.935 g/cm³	[1]
Flash Point	149.8 °C	[1]
Refractive Index	1.505	[1]
Vapor Pressure	0.00081 mmHg at 25°C	[1]

Role in Agrochemicals

The primary significance of o-(1-Methylheptyl)phenol lies in its role as a direct precursor to the fungicide and acaricide Dinocap.[1] Dinocap is a contact pesticide with both protective and curative action, functioning as a respiration inhibitor by uncoupling oxidative phosphorylation.[2] The technical formulation of Dinocap is, in fact, a complex mixture of isomers, but the derivatives of o-(1-Methylheptyl)phenol are among its most active components.[4][5][6]

Synthesis of o-(1-Methylheptyl)phenol via Phenol Alkylation

The industrial synthesis of o-(1-Methylheptyl)phenol is achieved through the Friedel-Crafts alkylation of phenol with 1-octene. The choice of catalyst is paramount as it governs the regioselectivity of the reaction, favoring the desired ortho-alkylation over para- and meta-alkylation, and minimizing the formation of the O-alkylated by-product, phenyl octyl ether.[7][8]

Reaction Overview

The fundamental reaction involves the electrophilic attack of an octyl carbocation (or a related electrophilic species) on the electron-rich phenol ring.

Caption: General scheme for the alkylation of phenol with 1-octene.

Catalytic Systems and Mechanistic Causality

The regioselectivity of phenol alkylation is a classic challenge. Uncatalyzed or strongly acidic conditions often favor the thermodynamically more stable para-isomer. However, for Dinocap synthesis, the ortho-isomer is required.

• Solid Acid Catalysts (Zeolites, ASA): Catalysts like zeolites (e.g., H-Mordenite, ZSM-5) and amorphous silica-alumina (ASA) are active for phenol alkylation.[7][8] Their effectiveness is tied to both acid strength and pore structure. While active, many solid acids initially show low selectivity to the ortho-product, producing significant amounts of phenyl ethers and para-alkylated phenols.[7] With increased reaction time, isomerization can lead to a higher proportion of the ortho-product.[8] The shape selectivity imposed by the pore structure of zeolites can influence the product distribution.[7]

• Aluminum Phenoxide Catalysis: A more directed approach involves using catalysts like aluminum phenoxide (Al(OPh)₃). This method provides high selectivity for ortho-alkylation.[9][10] The mechanism involves the formation of an aluminum phenoxide complex where the aluminum is bonded to the phenolic oxygen. This complex then coordinates with the incoming alkene (1-octene), sterically directing the alkyl group to the adjacent ortho positions. This coordination effectively blocks O-alkylation and disfavors the more distant para-position.[10]

Caption: The two-step synthesis pathway from the intermediate to Dinocap.

Step 1: Nitration

This is a classic electrophilic aromatic substitution where the highly activated phenol ring is nitrated at the positions ortho and para to the powerful hydroxyl directing group.

Protocol 2: Synthesis of 2,4-Dinitro-6-(1-methylheptyl)phenol This reaction is highly exothermic and requires strict temperature control.

Materials:

• o-(1-Methylheptyl)phenol

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice bath, thermometer, dropping funnel.

Procedure:

• Preparation: Cool a flask containing o-(1-Methylheptyl)phenol in an ice bath.

• Nitrating Mixture: Separately prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid, keeping the mixture cool in an ice bath.

• Reaction: Add the cold nitrating mixture dropwise to the stirred o-(1-Methylheptyl)phenol, ensuring the internal temperature does not rise above 10-15 °C.

• Completion: After addition, allow the reaction to stir at low temperature for 1-2 hours, then let it slowly warm to room temperature.

• Quenching and Isolation: Carefully pour the reaction mixture onto crushed ice. The nitrated phenol, being insoluble in water, will precipitate. [11]6. Purification: Collect the solid product by filtration, wash thoroughly with cold water until the washings are neutral, and then dry. The product can be further purified by recrystallization if necessary.

Step 2: Esterification

The final step is the esterification of the dinitrophenol with crotonic acid or a more reactive derivative like crotonoyl chloride. [2] Protocol 3: Synthesis of Dinocap

Materials:

• 2,4-Dinitro-6-(1-methylheptyl)phenol

• Crotonoyl chloride (or crotonic anhydride)

• An organic solvent (e.g., toluene)

• A base catalyst/acid scavenger (e.g., pyridine or triethylamine)

Procedure:

• Dissolution: Dissolve the 2,4-Dinitro-6-(1-methylheptyl)phenol and the base catalyst in the organic solvent.

• Acylation: Add crotonoyl chloride dropwise to the solution under controlled temperature. An exothermic reaction will occur, forming the ester and the hydrochloride salt of the base.

• Reaction: Stir the mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC or GC).

• Work-up: Filter the mixture to remove the precipitated salt. Wash the filtrate with dilute acid, then water, to remove any remaining base.

• Final Product: Dry the organic solution, remove the solvent under reduced pressure to yield the final product, Dinocap, as a dark, oily liquid. [4]

Safety and Handling

Professionals handling these compounds must adhere to strict safety protocols.

• o-(1-Methylheptyl)phenol: Classified as harmful if swallowed and causes severe skin burns and eye damage. [3]It is also very toxic to aquatic life with long-lasting effects. [3]* Dinitrophenols: These intermediates are toxic and can be hazardous. [12]Aromatic nitro compounds can be explosive, especially in the presence of a base. [11][12]* Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat. [13]All manipulations, especially nitrations, should be performed in a well-ventilated chemical fume hood.

Conclusion

o-(1-Methylheptyl)phenol is a non-trivial but essential intermediate whose synthesis requires careful control of catalytic conditions to achieve the desired ortho-regioselectivity. The subsequent nitration and esterification steps, while based on standard organic transformations, demand rigorous safety measures. Understanding the causality behind catalyst choice and reaction parameters is key to efficiently and safely producing Dinocap and related agrochemicals, which play a vital role in modern crop protection.

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An In-depth Technical Guide to the Biological Activity of o-(1-Methylheptyl)phenol and its Derivatives

Foreword: Unveiling the Bioactive Potential of a Unique Alkylphenol

To my fellow researchers, scientists, and drug development professionals, this guide delves into the fascinating and underexplored biological activities of o-(1-Methylheptyl)phenol and its derivatives. While its primary industrial application has been as a synthetic intermediate, particularly in the agrochemical sector for fungicides and acaricides, a deeper look into its chemical structure—an ortho-substituted alkylphenol—suggests a rich pharmacological potential.[1] This document serves as a comprehensive resource, moving beyond a simple recitation of facts to provide a reasoned, experience-driven exploration of this compound's potential bioactivities. We will dissect its structure-activity relationships, propose testable hypotheses, and provide detailed experimental frameworks to empower your research and development endeavors. Our approach is grounded in the principles of scientific integrity, offering a self-validating system of inquiry for this promising class of molecules.

The Molecular Architecture of o-(1-Methylheptyl)phenol: A Gateway to Diverse Biological Interactions

o-(1-Methylheptyl)phenol, with the chemical formula C14H22O, is an organic compound characterized by a phenol group substituted at the ortho position with a 1-methylheptyl chain. This specific arrangement of a hydrophilic phenolic head and a lipophilic alkyl tail is the cornerstone of its potential biological activity, allowing for interactions with a variety of cellular and molecular targets.

Property	Value	Source
Molecular Formula	C14H22O	PubChem CID 86767
IUPAC Name	2-(octan-2-yl)phenol	PubChem CID 86767
Molar Mass	206.32 g/mol	PubChem CID 86767
Synonyms	o-sec-Octylphenol	PubChem CID 86767

The ortho-substitution is a critical feature. Unlike their para-substituted counterparts, which are well-documented for their estrogenic properties, ortho-alkylphenols often exhibit distinct biological profiles.[2][3][4] The steric hindrance provided by the ortho-alkyl chain can influence receptor binding and enzyme inhibition in unique ways, a concept we will explore in the subsequent sections.

Potential Biological Activities: Formulating Testable Hypotheses

Based on the structural characteristics of o-(1-Methylheptyl)phenol and the known activities of related phenolic compounds, we can formulate several key hypotheses regarding its biological activity.

Endocrine Disruption: A Case for Attenuated Estrogenicity

Alkylphenols are notorious for their endocrine-disrupting potential, primarily through their interaction with the estrogen receptor (ER).[5][6] However, extensive structure-activity relationship (SAR) studies have demonstrated that the estrogenic potency of alkylphenols is highly dependent on the substitution pattern.[3][4] Specifically, para-substitution is a key determinant for significant estrogenic activity. The presence of the alkyl group at the ortho-position in o-(1-Methylheptyl)phenol likely diminishes its binding affinity for the estrogen receptor compared to its para-isomer.

Hypothesis 1: o-(1-Methylheptyl)phenol exhibits significantly lower estrogenic activity compared to its para-substituted isomer, p-(1-Methylheptyl)phenol, due to steric hindrance at the ortho-position interfering with optimal estrogen receptor binding.

Neuromodulatory Effects: Targeting the GABAA Receptor

Phenolic compounds are known to modulate the activity of the γ-aminobutyric acid type A (GABAA) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system.[7] Some alkylphenols act as positive allosteric modulators, enhancing the effect of GABA.[7][8][9][10] The lipophilic alkyl chain of o-(1-Methylheptyl)phenol could facilitate its interaction with the transmembrane domains of the GABAA receptor, a common binding site for modulators.

Hypothesis 2: o-(1-Methylheptyl)phenol and its derivatives act as positive allosteric modulators of the GABAA receptor, potentiating GABA-induced chloride currents and exhibiting potential anxiolytic or sedative properties.

Cannabimimetic Activity: Exploring the Endocannabinoid System

The endocannabinoid system (ECS) is a crucial regulator of numerous physiological processes, and its receptors, CB1 and CB2, are attractive drug targets. Interestingly, the structural features of some alkylphenols bear a resemblance to certain cannabinoids, suggesting a potential for cannabimimetic activity.[11][12] The long alkyl chain and the phenolic hydroxyl group are key pharmacophoric elements for cannabinoid receptor interaction.

Hypothesis 3: o-(1-Methylheptyl)phenol and its derivatives exhibit cannabimimetic activity by binding to and modulating cannabinoid receptors (CB1 and/or CB2), potentially leading to analgesic, anti-inflammatory, or other cannabinoid-like effects.

Experimental Workflows for Biological Characterization

To rigorously test these hypotheses, a series of well-defined experimental workflows are essential. The following protocols are designed to be self-validating and provide a clear path for characterizing the biological activity of o-(1-Methylheptyl)phenol and its derivatives.

Synthesis of o-(1-Methylheptyl)phenol and its Derivatives

The synthesis of o-(1-Methylheptyl)phenol can be achieved through the alkylation of phenol with 1-octene in the presence of a suitable catalyst.[13] Zeolite catalysts have shown promise in directing the alkylation to the desired position.[13]

Caption: Workflow for the synthesis of o-(1-Methylheptyl)phenol and its derivatives.

Step-by-Step Synthesis Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine phenol and a molar excess of 1-octene.

• Catalyst Addition: Add the zeolite catalyst to the reaction mixture.

• Reaction Conditions: Heat the mixture to the desired temperature (typically between 100-200°C) and stir for several hours.[14]

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: After the reaction is complete, cool the mixture, filter to remove the catalyst, and wash with a suitable solvent.

• Purification: Purify the crude product by vacuum distillation or column chromatography to isolate o-(1-Methylheptyl)phenol.

• Derivative Synthesis: Further derivatization of the phenolic hydroxyl group (e.g., etherification, esterification) can be performed using standard organic synthesis techniques to explore structure-activity relationships.

Biological Activity Assays

A competitive binding assay using rat uterine cytosol is a reliable method to determine the relative binding affinity of test compounds for the estrogen receptor.[15]

Caption: Experimental workflow for the estrogen receptor competitive binding assay.

Detailed Protocol:

• Preparation of Rat Uterine Cytosol: Prepare cytosol containing estrogen receptors from the uteri of immature female rats as described in established protocols.[15]

• Competitive Binding: In assay tubes, combine a fixed concentration of [3H]-Estradiol with increasing concentrations of the test compound (o-(1-Methylheptyl)phenol or its derivatives).

• Incubation: Add the rat uterine cytosol to each tube and incubate at 4°C overnight to allow for competitive binding.

• Separation of Bound and Free Ligand: Separate the receptor-bound [3H]-Estradiol from the free radioligand using a hydroxylapatite slurry.

• Quantification: Measure the radioactivity of the bound fraction using a liquid scintillation counter.

• Data Analysis: Plot the percentage of bound [3H]-Estradiol against the concentration of the test compound to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of [3H]-Estradiol).

A high-throughput screening system using a fluorescent membrane potential dye in cells stably expressing GABAA receptors can be employed to identify and characterize modulators.[16][17][18]

Caption: Workflow for a high-throughput GABAA receptor modulation assay.

Detailed Protocol:

• Cell Culture: Culture a cell line (e.g., HEK293 or CHO) stably expressing the desired GABAA receptor subtype combination (e.g., α1β2γ2).[19]

• Dye Loading: Load the cells with a fluorescent membrane potential-sensitive dye.

• Compound Addition: Add varying concentrations of o-(1-Methylheptyl)phenol or its derivatives to the cells.

• GABA Stimulation: Add a sub-maximal concentration of GABA to stimulate the GABAA receptors.

• Fluorescence Measurement: Measure the change in fluorescence using a plate reader. An increase in fluorescence indicates hyperpolarization of the cell membrane due to chloride influx, and potentiation by the test compound will result in a larger signal.

• Data Analysis: Plot the fluorescence change against the concentration of the test compound to determine the EC50 for GABA potentiation.

A competitive radioligand binding assay using cell membranes expressing cannabinoid receptors (CB1 or CB2) is a standard method to determine the binding affinity of test compounds.[20][21]

Caption: Experimental workflow for the cannabinoid receptor competitive binding assay.

Detailed Protocol:

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing either the human CB1 or CB2 receptor.

• Competitive Binding: In assay tubes, combine a fixed concentration of a high-affinity cannabinoid radioligand (e.g., [3H]-CP55,940) with increasing concentrations of the test compound.

• Incubation: Add the cell membranes and incubate at 37°C.

• Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Determine the Ki (inhibitory constant) of the test compound from the IC50 value obtained from the competition curve.

It is crucial to assess the general cytotoxicity of the compounds to ensure that the observed biological activities are not due to cell death. The MTT or resazurin reduction assays are common methods for this purpose.[22]

Caption: Workflow for a standard cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density.

• Compound Treatment: Treat the cells with a range of concentrations of o-(1-Methylheptyl)phenol or its derivatives.

• Incubation: Incubate the cells for a defined period (e.g., 24, 48, or 72 hours).

• Reagent Addition: Add the MTT or resazurin reagent to the wells and incubate for a few hours.

• Measurement: Measure the absorbance (for MTT) or fluorescence (for resazurin) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value for cytotoxicity.

Concluding Remarks and Future Directions

This guide provides a comprehensive framework for the systematic investigation of the biological activities of o-(1-Methylheptyl)phenol and its derivatives. The proposed hypotheses, grounded in the established pharmacology of related compounds, offer exciting avenues for research. By following the detailed experimental workflows, researchers can generate robust and reliable data to elucidate the true therapeutic potential of this intriguing class of molecules. Future studies should focus on in vivo models to validate the findings from these in vitro assays and to explore the pharmacokinetic and pharmacodynamic properties of the most promising lead compounds. The journey to unlocking the full potential of o-(1-Methylheptyl)phenol and its derivatives has just begun, and it is a path paved with the promise of novel therapeutic discoveries.

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Potential endocrine disrupting effects of o-(1-Methylheptyl)phenol

An In-Depth Technical Guide on the Potential Endocrine Disrupting Effects of o-(1-Methylheptyl)phenol

Abstract

This technical guide provides a comprehensive framework for assessing the potential endocrine-disrupting effects of o-(1-methylheptyl)phenol, a substance for which specific toxicological data is currently limited. Given its chemical structure as a substituted phenol, there is a scientific basis to hypothesize potential interactions with endocrine pathways. This document outlines a tiered testing strategy, from in-silico and in-vitro screening to targeted in-vivo assays, to characterize its potential hazards. Detailed protocols for key assays, including receptor binding, transcriptional activation, and steroidogenesis, are provided to guide researchers. The overarching goal is to present a scientifically rigorous approach for data generation and interpretation to inform risk assessment for this and other data-poor phenolic compounds.

Introduction: The Endocrine Disruption Paradigm and o-(1-Methylheptyl)phenol

Endocrine disrupting chemicals (EDCs) are exogenous substances that interfere with the synthesis, secretion, transport, binding, action, or elimination of natural hormones in the body that are responsible for the maintenance of homeostasis, reproduction, development, and/or behavior.[1][2] The universe of potential EDCs is vast and includes a wide array of chemical classes, with phenols and alkylphenols being of significant interest due to their widespread use and documented estrogenic or anti-androgenic activities.[3][4]

o-(1-Methylheptyl)phenol (CAS No. 27985-70-2) is a phenolic compound characterized by a phenol moiety with a 1-methylheptyl group at the ortho position.[5][6] While structurally related to known EDCs such as octylphenol and nonylphenol, there is a notable lack of publicly available data on its potential to disrupt endocrine signaling pathways. This guide, therefore, serves as a proactive scientific roadmap for researchers, toxicologists, and drug development professionals to systematically evaluate the endocrine-disrupting potential of this compound. We will proceed based on a read-across hypothesis, leveraging established knowledge of similar phenolic structures to inform a robust testing strategy.

Structural-Activity Relationship (SAR) Analysis and Hypothesized Mechanisms

The potential for o-(1-methylheptyl)phenol to act as an endocrine disruptor is primarily inferred from its chemical structure. The phenolic hydroxyl group is a key pharmacophore that can mimic the A-ring of estradiol, enabling it to interact with the ligand-binding pocket of the estrogen receptor (ER).[7][8] The alkyl substituent's size, branching, and position significantly influence binding affinity.[7]

• Estrogenic Activity: Like other para-alkylphenols, the alkyl chain of o-(1-methylheptyl)phenol may interact with the hydrophobic ligand-binding cavity of the estrogen receptor.[7] The ortho-position of the bulky alkyl group might introduce steric hindrance, potentially affecting the binding affinity compared to para-substituted isomers. However, binding and subsequent activation or inhibition of ERα and ERβ remain a primary hypothesis.

• Anti-Androgenic Activity: Several phenols and their analogues have demonstrated the ability to act as antagonists to the androgen receptor (AR), interfering with the action of androgens like testosterone and dihydrotestosterone (DHT).[3][9]

• Thyroid System Disruption: Phenolic compounds have been shown to interfere with the thyroid hormone system at various levels, including binding to transport proteins like transthyretin (TTR), inhibiting thyroid hormone sulfotransferase, or altering the activity of deiodinases.[10][11]

• Steroidogenesis Interference: Some EDCs can alter the expression of key enzymes involved in the synthesis of steroid hormones.[12][13] The H295R steroidogenesis assay is a key in vitro tool to assess this potential.[14]

A Tiered Approach to Hazard Identification

A tiered testing strategy is proposed to efficiently screen for potential endocrine activity and progressively build a weight of evidence. This approach, consistent with guidelines from the U.S. Environmental Protection Agency (EPA) Endocrine Disruptor Screening Program (EDSP), prioritizes in vitro methods for initial screening.[15]

Caption: Tiered testing strategy for o-(1-Methylheptyl)phenol.

Core In Vitro Experimental Protocols

The following protocols are foundational for the initial screening of o-(1-methylheptyl)phenol.

Estrogen Receptor α (ERα) Competitive Binding Assay

This assay determines the ability of o-(1-methylheptyl)phenol to compete with a radiolabeled ligand for binding to the ERα.

Protocol:

• Receptor Preparation: Utilize recombinant human ERα ligand-binding domain (LBD).

• Assay Buffer: Prepare an appropriate buffer (e.g., phosphate buffer with additives to prevent non-specific binding).

• Competition Reaction: In a 96-well plate, combine a fixed concentration of [³H]-17β-estradiol with increasing concentrations of o-(1-methylheptyl)phenol (from 1 nM to 100 µM). Include a positive control (unlabeled 17β-estradiol) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate at 4°C for 18-24 hours to reach equilibrium.

• Separation of Bound/Free Ligand: Separate the receptor-bound [³H]-estradiol from the free radioligand using a method like dextran-coated charcoal or a filter-based system.

• Quantification: Measure the radioactivity of the bound fraction using liquid scintillation counting.

• Data Analysis: Plot the percentage of bound [³H]-estradiol against the log concentration of the test compound. Calculate the IC₅₀ (the concentration of test compound that displaces 50% of the radioligand) and the relative binding affinity (RBA) compared to 17β-estradiol.

ERα Transcriptional Activation (Reporter Gene) Assay

This assay measures the ability of o-(1-methylheptyl)phenol to bind to and activate the ER, leading to the expression of a reporter gene.

Caption: Workflow for ER Transcriptional Activation Assay.

Protocol:

• Cell Culture: Culture an estrogen-responsive cell line (e.g., MCF-7) in phenol red-free medium supplemented with charcoal-stripped serum to reduce background estrogenic activity.

• Transfection: Transiently or stably transfect the cells with a reporter plasmid containing an estrogen response element (ERE) upstream of a reporter gene (e.g., luciferase).

• Compound Exposure: Plate the transfected cells and expose them to a range of concentrations of o-(1-methylheptyl)phenol for 24-48 hours. Include a positive control (17β-estradiol), a negative control (vehicle), and an anti-estrogen control (e.g., fulvestrant) to test for antagonistic effects.

• Cell Lysis: After incubation, wash the cells and lyse them to release the cellular contents.

• Luminescence Measurement: Add the appropriate luciferase substrate to the cell lysate and measure the resulting luminescence using a luminometer.

• Data Analysis: Normalize the luciferase activity to a measure of cell viability (e.g., total protein concentration). Plot the normalized activity against the log concentration of the test compound to determine the EC₅₀ (the concentration that elicits 50% of the maximal response).

H295R Steroidogenesis Assay

This assay uses the human adrenocortical carcinoma cell line H295R to assess effects on the production of steroid hormones.[14]

Caption: Simplified steroidogenesis pathway in H295R cells.

Protocol:

• Cell Culture: Culture H295R cells in appropriate medium.

• Compound Exposure: Expose the cells to various concentrations of o-(1-methylheptyl)phenol for 48 hours. Include vehicle controls and positive controls (e.g., forskolin to stimulate the pathway, prochloraz to inhibit it).

• Hormone Quantification: After exposure, collect the culture medium. Quantify the concentrations of key steroid hormones, particularly testosterone and estradiol, using validated methods such as LC-MS/MS or specific immunoassays.

• Data Analysis: Analyze the changes in hormone levels and the testosterone-to-estradiol (T/E2) ratio.[13] Significant alterations suggest interference with steroidogenic enzymes like aromatase (CYP19) or hydroxysteroid dehydrogenases.[13]

• (Optional) Gene Expression Analysis: Extract RNA from the cells and perform qRT-PCR to measure changes in the expression of key steroidogenic genes (e.g., CYP11A1, CYP17A1, CYP19A1, HSD3B2).[12]

Data Presentation and Interpretation

Quantitative data from the proposed in vitro assays should be summarized for clear comparison.

Table 1: Summary of Proposed In Vitro Assays and Endpoints

Assay	Cell Line/System	Primary Endpoint(s)	Potential Interpretation of a Positive Result
ERα Competitive Binding	Recombinant Human ERα	IC₅₀, Relative Binding Affinity (RBA)	Direct interaction with the estrogen receptor.
ERα Transcriptional Activation	MCF-7 or similar	EC₅₀ (agonist), IC₅₀ (antagonist)	Functional activation or inhibition of the estrogen signaling pathway.
AR Transcriptional Activation	CV-1 or similar, with hAR	EC₅₀ (agonist), IC₅₀ (antagonist)	Functional activation or inhibition of the androgen signaling pathway.[9]
H295R Steroidogenesis	H295R	Testosterone, Estradiol levels; T/E2 ratio; Gene expression	Interference with steroid hormone biosynthesis, potentially through enzyme inhibition or altered gene expression.
Thyroid Peroxidase (TPO) Inhibition	Enzyme-based assay	IC₅₀	Disruption of thyroid hormone synthesis.
Transthyretin (TTR) Binding	Competitive binding assay	IC₅₀	Disruption of thyroid hormone transport in the blood.[11]

A weight-of-evidence approach is crucial. Positive findings in multiple, mechanistically distinct assays (e.g., ER binding and transcriptional activation) would provide strong evidence for a potential endocrine-disrupting mode of action, warranting progression to targeted in vivo studies like the Uterotrophic and Hershberger assays.

Conclusion

While o-(1-methylheptyl)phenol is currently a data-poor substance, its chemical structure as an alkylphenol provides a strong rationale for investigating its potential to disrupt the endocrine system. The tiered testing strategy and detailed protocols outlined in this guide offer a robust and scientifically sound framework for generating the necessary data to characterize its hazard profile. This approach, which emphasizes validated in vitro assays for initial screening, aligns with modern toxicological practices aimed at reducing animal testing while providing critical information for protecting human and environmental health. The findings from such a research program would be invaluable for regulatory bodies and industry in making informed decisions regarding the safe use of this and structurally related compounds.

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An In-depth Technical Guide to o-(1-Methylheptyl)phenol as a Precursor for Surfactants and Antioxidants

Abstract

This technical guide provides a comprehensive overview of ortho-(1-Methylheptyl)phenol, a pivotal chemical intermediate in the synthesis of high-performance surfactants and antioxidants. This document is intended for researchers, chemists, and formulation scientists in the specialty chemicals, polymer, and drug development industries. We will explore the synthesis of o-(1-Methylheptyl)phenol, its chemical properties, and detailed methodologies for its conversion into non-ionic and anionic surfactants, as well as sterically hindered phenolic antioxidants. The underlying chemical principles, causality behind experimental choices, and performance characteristics of the derivatives are discussed in detail to provide a field-proven perspective on leveraging this versatile molecule.

Introduction to o-(1-Methylheptyl)phenol

o-(1-Methylheptyl)phenol, also known as 2-octan-2-ylphenol, is an alkylphenol characterized by a phenol ring substituted at the ortho position with a secondary octyl group.[1][2] This branched alkyl chain imparts unique solubility and steric properties that are highly advantageous in its downstream applications. The primary route to its synthesis is the Friedel-Crafts alkylation of phenol with 1-octene, typically employing solid acid catalysts.[3][4]

The strategic placement of the bulky secondary octyl group ortho to the hydroxyl group provides a foundation for producing molecules with tailored functionalities. For surfactants, the alkylphenol structure serves as an excellent hydrophobic base for ethoxylation and sulfonation. In the realm of antioxidants, the same steric hindrance around the phenolic hydroxyl is the basis for creating potent radical scavengers.

Physicochemical Properties

A clear understanding of the physical and chemical properties of o-(1-Methylheptyl)phenol is essential for its effective use in synthesis.

Property	Value	Source
Molecular Formula	C₁₄H₂₂O	[1]
Molecular Weight	206.32 g/mol	[1]
Boiling Point	296.5 °C at 760 mmHg	[5]
Density	0.935 g/cm³	[5]
Appearance	Liquid	[5]
CAS Number	18626-98-7	[1]

Synthesis of o-(1-Methylheptyl)phenol

The industrial synthesis of o-(1-Methylheptyl)phenol is predominantly achieved through the acid-catalyzed alkylation of phenol with 1-octene. The choice of catalyst is critical in directing the regioselectivity of the reaction towards the desired ortho isomer and minimizing the formation of para and di-alkylated byproducts.[6]

Catalytic Systems

Various solid acid catalysts have been investigated for this reaction, including:

• Zeolites (e.g., H-beta, H-mordenite): These offer shape selectivity that can favor the formation of the ortho isomer.[6]

• Silicated Amorphous Silica-Alumina (ASA): These catalysts are also effective, with the potential for high ortho-selectivity under specific conditions.[3][7]

• Solid Phosphoric Acid (SPA): While active, SPA may lead to the formation of multiple alkylation products.[3][7]

The reaction mechanism involves the protonation of 1-octene to form a secondary carbocation, which then acts as an electrophile in the aromatic substitution of phenol. The ortho-selectivity is often kinetically controlled.

Caption: Workflow for the synthesis and purification of o-(1-Methylheptyl)phenol.

Experimental Protocol: Synthesis via Zeolite Catalysis[6]

This protocol provides a representative method for the laboratory-scale synthesis of o-(1-Methylheptyl)phenol.

Materials:

• Phenol (0.2 mol)

• 1-Octene (0.2 mol)

• H-beta zeolite catalyst (1.0 g, activated at 400°C for 4 hours)

• Nitrogen gas for inert atmosphere

Procedure:

• A 250 mL three-neck round-bottom flask is equipped with a magnetic stirrer, reflux condenser, and thermometer.

• The flask is charged with phenol and the activated H-beta catalyst.

• The mixture is heated to 100°C under a nitrogen atmosphere.

• 1-Octene is added dropwise to the stirred mixture over 30 minutes.

• The reaction is maintained at 100°C for 6 hours, with progress monitored by GC-MS.

• After completion, the mixture is cooled to room temperature, and the catalyst is removed by filtration.

• The crude product is purified by fractional distillation under vacuum to separate the o-(1-Methylheptyl)phenol from unreacted phenol and other isomers.[6]

Application as a Surfactant Precursor

The hydrophobic nature of the o-(1-Methylheptyl)phenol molecule makes it an ideal starting material for the synthesis of both non-ionic and anionic surfactants.[8]

Non-ionic Surfactants: Ethoxylation

Ethoxylation involves the reaction of o-(1-Methylheptyl)phenol with ethylene oxide to produce octylphenol ethoxylates (OPEs). These are versatile non-ionic surfactants with applications ranging from industrial cleaners to emulsifiers in polymerization.[8][9] The length of the polyoxyethylene chain can be controlled to tune the hydrophilic-lipophilic balance (HLB) of the surfactant, thereby tailoring its properties for specific applications.[10]

Reaction Mechanism: The ethoxylation reaction is typically base-catalyzed, with a strong base like potassium hydroxide (KOH) deprotonating the phenolic hydroxyl group to form a phenoxide anion. This anion then acts as a nucleophile, attacking the ethylene oxide ring in a ring-opening polymerization.[1]

Caption: Process flow for the synthesis of octylphenol ethoxylates.

Experimental Protocol: Synthesis of Octylphenol Ethoxylate (Avg. 10 EO units) [1]

Materials:

• o-(1-Methylheptyl)phenol (1 mole)

• Ethylene Oxide (10 moles)

• Potassium Hydroxide (catalyst, e.g., 0.1-0.3% by weight)

Procedure:

• The o-(1-Methylheptyl)phenol and KOH catalyst are charged into a pressure reactor.

• The reactor is purged with nitrogen and heated to approximately 180°C.

• Ethylene oxide is introduced into the reactor at a controlled rate, maintaining a pressure of 1-2 bar.

• The reaction is highly exothermic and requires careful temperature control to prevent a thermal runaway.[1]

• After the addition of the desired amount of ethylene oxide, the reaction is allowed to continue until the pressure stabilizes.

• The reaction mixture is then cooled and neutralized to yield the octylphenol ethoxylate.

Performance Data: Critical Micelle Concentration (CMC) The CMC is a key parameter for evaluating surfactant performance.

Surfactant	CMC (mol/L)	Temperature (°C)	Source
Polyoxyethylated octyl phenol (30 EO units) in 0.01 M NaCl	Varies with pH	25-45	[3]
Octylphenol Ethoxylates (OPEO)	Varies with ethoxylation	-	[7]
Sodium Dodecyl Sulfate (for comparison)	8 x 10⁻³	25	[11]

Anionic Surfactants: Sulfonation and Sulfation

Anionic surfactants can be produced from o-(1-Methylheptyl)phenol through two primary routes: direct sulfonation of the aromatic ring or sulfation of an ethoxylated intermediate.

Direct Sulfonation: The phenol ring can be sulfonated using agents like chlorosulfonic acid.[12] The position of the sulfonic acid group is temperature-dependent, with ortho-sulfonation favored at lower temperatures and para-sulfonation at higher temperatures.[13]

Experimental Protocol: Sulfonation of o-(1-Methylheptyl)phenol [12][14]

Materials:

• o-(1-Methylheptyl)phenol (1 equivalent)

• Chlorosulfonic acid (~4 equivalents)

• Chloroform (solvent)

Procedure:

• Dissolve o-(1-Methylheptyl)phenol in chloroform in a flask equipped with a dropping funnel and stirrer.

• Cool the mixture in an ice-water bath.

• Add chlorosulfonic acid dropwise to the cooled solution while stirring.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for several hours, monitoring the reaction by TLC.

• Upon completion, the reaction mixture is carefully poured over crushed ice.

• The resulting sulfonated product can be isolated and purified.

Sulfation of Ethoxylates: A more common route to anionic surfactants is the sulfation of an octylphenol ethoxylate. This is typically achieved by reacting the ethoxylate with a sulfating agent like chlorosulfonic acid or sulfur trioxide, followed by neutralization.[15][16]

Experimental Protocol: Sulfation of Octylphenol Ethoxylate [15]

Materials:

• Octylphenol ethoxylate (e.g., with 10 EO units, 0.5 mole)

• Chlorosulfonic acid (e.g., 65 g)

• Triethanolamine for neutralization

Procedure:

• The octylphenol ethoxylate is placed in a reactor.

• Chlorosulfonic acid is added dropwise under a slight vacuum while maintaining the temperature between 20-30°C.

• After the addition, the temperature is raised to 40-50°C for 2-3 hours.

• The resulting sulfonic acid is then neutralized with triethanolamine to yield the final anionic surfactant.[15]

Application as an Antioxidant Precursor

Phenolic compounds are well-known for their antioxidant properties, acting as radical scavengers to inhibit oxidative degradation in organic materials.[17][18] o-(1-Methylheptyl)phenol can be used as a building block for the synthesis of more complex and highly effective hindered phenolic antioxidants.

Mechanism of Hindered Phenolic Antioxidants

Hindered phenolic antioxidants function by donating the hydrogen atom from their hydroxyl group to a free radical, thereby neutralizing it. The resulting phenoxy radical is sterically hindered by the bulky ortho-substituents (in this case, the 1-methylheptyl group), which makes it relatively stable and less likely to initiate new oxidation chains.[4][19]

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Solubility and Stability of o-(1-Methylheptyl)phenol: A Comprehensive Technical Guide for Drug Development

An In-depth Technical Guide

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a detailed examination of the solubility and chemical stability of o-(1-Methylheptyl)phenol (CAS No: 18626-98-7), a key intermediate in various chemical syntheses, including agrochemicals.[1] Given its structural features—a hydrophilic phenol group and a substantial hydrophobic alkyl chain—understanding its behavior in various solvent systems and under stress conditions is critical for its effective use in research and development. This document outlines theoretical solubility principles, provides robust, step-by-step protocols for experimental solubility determination, and details a comprehensive strategy for assessing chemical stability through forced degradation studies, in alignment with regulatory expectations.[2][3] The insights and methodologies presented herein are designed to equip researchers, scientists, and drug development professionals with the necessary tools to effectively handle, formulate, and analyze this compound.

Introduction: Understanding o-(1-Methylheptyl)phenol

o-(1-Methylheptyl)phenol, with the chemical formula C₁₄H₂₂O, is an aromatic organic compound featuring a phenol ring substituted at the ortho position with a 1-methylheptyl group.[4] This bifunctional structure dictates its physicochemical properties and reactivity. The hydroxyl (-OH) group on the phenol ring provides a site for hydrogen bonding and weak acidity, while the eight-carbon alkyl chain imparts significant lipophilicity.[5]

Key Physicochemical Properties:

• Molecular Formula: C₁₄H₂₂O[4]

• Molecular Weight: 206.32 g/mol [4]

• Boiling Point: 296.5°C at 760 mmHg[1]

• Density: 0.935 g/cm³[1]

• Predicted XlogP: 5.6[6]

The high predicted XlogP value of 5.6 indicates a strong preference for non-polar, lipid-rich environments over aqueous media, a critical consideration for solvent selection and formulation development.[6] Its primary documented use is as an intermediate in the synthesis of agrochemicals like Dinocap.[1]

Solubility Profile: Theoretical Predictions and Experimental Determination

A precise understanding of a compound's solubility is fundamental to developing viable formulations and analytical methods. Due to the lack of publicly available empirical data for o-(1-Methylheptyl)phenol, this section combines theoretical prediction with a detailed protocol for its experimental determination.

Theoretical Solubility Considerations

The principle of "like dissolves like" provides a predictive framework.

• Polar Solvents (e.g., Water, Ethylene Glycol): The large, non-polar 1-methylheptyl group is the dominant structural feature. Its hydrophobic nature is expected to severely limit solubility in highly polar, protic solvents. While the phenolic hydroxyl group can form hydrogen bonds with water, this is insufficient to overcome the hydrophobicity of the C8 alkyl chain.

• Polar Aprotic Solvents (e.g., DMSO, Acetone, Acetonitrile): These solvents are capable of hydrogen bond acceptance and have moderate polarity. Solubility is expected to be significantly better than in water but may still be limited.

• Non-Polar Solvents (e.g., Hexane, Toluene, Diethyl Ether): The hydrophobic alkyl chain will readily interact with these solvents through van der Waals forces, suggesting high solubility.

Based on these principles, a predicted solubility profile is summarized in Table 1.

Table 1: Predicted Solubility of o-(1-Methylheptyl)phenol in Common Solvents

Solvent	Type	Relative Polarity	Predicted Solubility	Rationale
Water	Polar Protic	1.000	Poorly Soluble / Insoluble	The large hydrophobic alkyl chain dominates the molecule's character.
Ethanol	Polar Protic	0.654	Soluble / Freely Soluble	The ethyl chain can interact with the alkyl group, and the -OH group allows for hydrogen bonding.
Methanol	Polar Protic	0.762	Soluble	Similar to ethanol, but slightly more polar, which may slightly reduce solubility in comparison.
Acetonitrile	Polar Aprotic	0.460	Soluble	A common solvent for reverse-phase HPLC, expected to effectively solvate the molecule.
Acetone	Polar Aprotic	0.355	Freely Soluble	Its moderate polarity and ketone structure are effective for dissolving a wide range of compounds.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	0.444	Freely Soluble	A powerful, universal organic solvent capable of solvating both polar and non-polar moieties.
Toluene	Non-Polar	0.099	Freely Soluble	The aromatic ring and methyl group interact favorably with the molecule's non-polar parts.

| n-Hexane | Non-Polar | 0.009 | Freely Soluble | Strong van der Waals interactions between the alkyl chains of both molecules. |

Relative polarity values are indicative and sourced from established literature.[7]

Experimental Protocol: Solubility Determination via Shake-Flask Method

This protocol describes a self-validating system for accurately determining the equilibrium solubility of o-(1-Methylheptyl)phenol. The causality behind experimental choices is highlighted to ensure methodological robustness.

Objective: To quantify the solubility of o-(1-Methylheptyl)phenol in a range of pharmaceutically and industrially relevant solvents at ambient temperature (25°C).

Methodology:

• Preparation:

  • Dispense an excess amount of o-(1-Methylheptyl)phenol (e.g., ~100 mg) into separate 10 mL glass vials. The use of a significant excess ensures that equilibrium with the solid phase is achieved.

  • Add 5.0 mL of each selected solvent (Water, Ethanol, Methanol, Acetonitrile, DMSO, Toluene, n-Hexane) to the corresponding vials.

• Equilibration:

  • Seal the vials securely to prevent solvent evaporation.

  • Place the vials on an orbital shaker or rotator set to a constant agitation speed.

  • Equilibrate at a controlled temperature (25°C ± 1°C) for 24 hours. This duration is chosen to ensure that true thermodynamic equilibrium is reached between the dissolved and undissolved solute.

• Sample Preparation & Analysis:

  • After equilibration, allow the vials to stand undisturbed for at least 2 hours to permit the sedimentation of excess solid. This step is critical to avoid contamination of the supernatant.

  • Carefully withdraw an aliquot of the supernatant using a pipette. Immediately filter the aliquot through a 0.45 µm PTFE syringe filter to remove any suspended microparticles. The choice of PTFE ensures compatibility with both aqueous and organic solvents.

  • Dilute the filtered supernatant with a suitable solvent (e.g., acetonitrile or methanol) to a concentration within the calibrated range of the analytical method. A precise dilution factor is crucial for accurate back-calculation.

  • Quantify the concentration of o-(1-Methylheptyl)phenol in the diluted sample using a validated High-Performance Liquid Chromatography (HPLC) method with UV detection.[8]

• Quantification (HPLC-UV Method):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (e.g., 80:20 v/v). The high organic content is necessary due to the compound's lipophilicity.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 274 nm, a common wavelength for phenolic compounds.[9]

  • Calibration: Prepare a multi-point calibration curve (at least 5 points) from a stock solution of o-(1-Methylheptyl)phenol of known concentration. The curve must demonstrate linearity with a correlation coefficient (r²) ≥ 0.999.

• Calculation:

  • Calculate the concentration in the diluted sample from the calibration curve.

  • Multiply this concentration by the dilution factor to determine the solubility in the original solvent. Express results in mg/mL and mol/L.

Stability Profile and Forced Degradation

Assessing the intrinsic stability of a compound is a regulatory requirement and is essential for determining appropriate storage conditions, shelf-life, and potential degradation pathways.[3][10] Forced degradation studies deliberately expose the compound to harsh conditions to accelerate decomposition.[2]

Chemical Reactivity of the Phenolic Moiety

Phenols are known to be susceptible to specific degradation pathways:

• Oxidation: The phenolic hydroxyl group is readily oxidized, especially in the presence of oxygen, metal ions, or oxidizing agents.[2] This process often involves a free-radical mechanism and can lead to the formation of colored quinone-type compounds, which may appear as pink or dark impurities.[11]

• Acid-Base Reactivity: As a weak acid, the phenol group will deprotonate under basic conditions to form a phenoxide anion. While this is not degradation, the phenoxide is often more susceptible to oxidation than the protonated phenol.[12]

Protocol: Forced Degradation Study

This protocol is designed to identify potential degradants and establish a stability-indicating analytical method. The goal is to achieve 5-20% degradation; conditions should be adjusted (time, temperature, reagent concentration) if degradation is not observed or is too extensive.

Stock Solution Preparation: Prepare a stock solution of o-(1-Methylheptyl)phenol in acetonitrile at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 0.1 N HCl.

  • Heat at 60°C for 24 hours.[2]

  • Cool, neutralize with 0.1 N NaOH, and dilute with mobile phase for analysis.

• Alkaline Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 0.1 N NaOH.

  • Heat at 60°C for 8 hours.[2] (Alkaline conditions often promote faster degradation).

  • Cool, neutralize with 0.1 N HCl, and dilute with mobile phase for analysis.

• Oxidative Degradation:

  • Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep at room temperature for 24 hours.[2]

  • Dilute with mobile phase for analysis.

• Thermal Degradation:

  • Store a solid sample of o-(1-Methylheptyl)phenol in an oven at 70°C for 48 hours.

  • Dissolve the stressed solid in the mobile phase to the target concentration for analysis.

• Photolytic Degradation:

  • Expose a solution of the compound (1 mg/mL in acetonitrile) to direct sunlight or a photostability chamber providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (ICH Q1B guideline).

  • Analyze the solution against a control sample protected from light.

Analysis of Stressed Samples: All samples (including an unstressed control) should be analyzed using a stability-indicating HPLC method. This method must be capable of separating the intact o-(1-Methylheptyl)phenol from all process impurities and degradation products. Peak purity analysis using a photodiode array (PDA) detector is essential to confirm that new peaks are single components.

Proposed Degradation Pathway and Workflow Visualization

Oxidation is a primary degradation pathway for phenols. The following diagram illustrates a plausible oxidative mechanism.

Caption: Proposed oxidative degradation pathway for o-(1-Methylheptyl)phenol.

The following diagram outlines the logical workflow for developing and validating a stability-indicating analytical method.

Caption: Workflow for stability-indicating HPLC method development.

Summary and Recommendations

This guide provides a comprehensive framework for characterizing the solubility and stability of o-(1-Methylheptyl)phenol.

• Solubility: The compound is predicted to be highly soluble in non-polar organic solvents and poorly soluble in water. The provided shake-flask protocol coupled with HPLC-UV analysis offers a robust method for obtaining empirical solubility data, which is crucial for formulation and process development.

• Stability: o-(1-Methylheptyl)phenol's phenolic structure makes it susceptible to oxidative degradation, a key liability to monitor. The detailed forced degradation protocol enables the identification of potential degradants and is the first step in creating a validated, stability-indicating analytical method.

Recommendations for Handling and Storage:

• To minimize oxidative degradation, store o-(1-Methylheptyl)phenol in well-sealed containers, protected from light and air (e.g., under an inert atmosphere like nitrogen or argon).

• Avoid contact with strong bases and oxidizing agents.

• Store at controlled room temperature or refrigerated conditions to slow the rate of any potential thermal degradation.

By applying the theoretical principles and experimental protocols outlined in this guide, researchers can ensure the reliable and effective use of o-(1-Methylheptyl)phenol in their development pipelines.

References

• Title: development of forced degradation and stability indicating studies for drug substance and drug product Source: International Journal of Research in Pharmacology & Pharmacotherapeutics URL

• Title: o-(1-Methylheptyl)phenol | C14H22O | CID 86767 Source: PubChem - NIH URL: [Link]

• Title: Cas 18626-98-7,o-(1-methylheptyl)phenol Source: LookChem URL: [Link]

• Title: Degradation peaks during forced degradation of phenol in an iomeprol... Source: ResearchGate URL: [Link]

• Title: forced degradation study: Topics by Science.gov Source: Science.gov URL: [Link]

• Title: O-(1-methylheptyl)phenol (C14H22O) Source: PubChemLite URL: [Link]

• Title: 2,4-Dinitro-6-(1'-methylheptyl)phenol Source: PubChem URL: [Link]

• Title: Forced Degradation Studies - MedCrave online Source: MedCrave URL: [Link]

• Title: A Review: Stability Indicating Forced Degradation Studies Source: Research Journal of Pharmacy and Technology URL: [Link]

• Title: (1-Methylheptyl)phenol | C14H22O | CID 102693 Source: PubChem - NIH URL: [Link]

• Title: ANALYTICAL METHODS - Toxicological Profile for Phenol Source: NCBI Bookshelf - NIH URL: [Link]

• Title: Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC Source: EPA URL: [Link]

• Title: Phenol and Cresol Source: OSHA URL: [Link]

• Title: Phenol - Sciencemadness Wiki Source: Sciencemadness URL: [Link]

• Title: Phenol - Solubility of Things Source: Solubility of Things URL: [Link]

• Title: p-(1-methylheptyl)phenol Source: NIST WebBook URL: [Link]

• Title: Solvents and Polarity Source: University of Rochester, Department of Chemistry URL: [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. ijrpp.com [ijrpp.com]
• 3. Forced Degradation Studies - MedCrave online [medcraveonline.com]
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• 5. solubilityofthings.com [solubilityofthings.com]
• 6. PubChemLite - O-(1-methylheptyl)phenol (C14H22O) [pubchemlite.lcsb.uni.lu]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. osha.gov [osha.gov]
• 9. epa.gov [epa.gov]
• 10. rjptonline.org [rjptonline.org]
• 11. Phenol - Sciencemadness Wiki [sciencemadness.org]
• 12. 2,4-DINITRO-6-(1-METHYLHEPTYL)PHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Protocols & Analytical Methods

Application Note & Protocol: Laboratory Scale Synthesis of o-(1-Methylheptyl)phenol

Abstract

This document provides a detailed, field-proven protocol for the laboratory-scale synthesis of o-(1-Methylheptyl)phenol (CAS No: 18626-98-7). The synthesis is achieved via the ortho-selective alkylation of phenol with 1-octene, a variation of the Friedel-Crafts alkylation reaction.[1][2] This method is favored for its directness and utilization of a catalyst system that promotes substitution at the ortho position relative to the hydroxyl group. This application note elaborates on the reaction mechanism, provides a step-by-step experimental procedure, outlines critical safety protocols, and details methods for purification and characterization. The target compound is a key intermediate in the agrochemical industry, notably in the synthesis of fungicides and acaricides such as Dinocap.[3] This guide is intended for researchers and professionals in organic synthesis and drug development.

Introduction and Scientific Principle

The alkylation of phenols is a cornerstone of electrophilic aromatic substitution reactions. While traditional Friedel-Crafts conditions can lead to a mixture of ortho, para, and polyalkylated products, achieving high regioselectivity is a common synthetic challenge.[1][4] The protocol described herein employs an aluminum phenoxide catalyst, which is known to direct the incoming alkyl group preferentially to the ortho position.

Mechanism Insight: The reaction proceeds through the formation of an aluminum phenoxide species in situ. This complex coordinates with the alkylating agent (1-octene), facilitating the electrophilic attack on the electron-rich phenol ring. The steric bulk and electronic influence of the aluminum phenoxide complex favor the formation of the ortho-substituted product over the para isomer. The hydroxyl group of phenol is a strong activating group, but its lone pairs can complex with Lewis acids, which can complicate the reaction.[5] The use of aluminum phenoxide, generated from phenol itself, elegantly navigates this issue.[6]

Materials and Equipment

Reagents and Chemicals

Reagent	CAS No.	Molecular Wt. ( g/mol )	Quantity	Moles	Notes
Phenol	108-95-2	94.11	141.2 g	1.50	Reagent grade, ≥99%. Use in excess to minimize polyalkylation.[4]
1-Octene	111-66-0	112.21	56.1 g	0.50	≥98%
Aluminum Turnings	7429-90-5	26.98	1.35 g	0.05	Activated
Diethyl Ether	60-29-7	74.12	~500 mL	-	Anhydrous, for extraction
Hydrochloric Acid	7647-01-0	36.46	~100 mL	-	2 M solution, for work-up
Sodium Bicarbonate	144-55-8	84.01	~100 mL	-	Saturated solution, for washing
Brine	7647-14-5	58.44	~100 mL	-	Saturated NaCl(aq), for washing
Anhydrous MgSO₄	7487-88-9	120.37	~20 g	-	For drying organic phase
Nitrogen Gas	7727-37-9	28.01	-	-	High purity, for inert atmosphere

Equipment

• 500 mL three-neck round-bottom flask

• Heating mantle with magnetic stirrer and stir bar

• Reflux condenser with water lines

• Thermometer or thermocouple

• Nitrogen gas inlet and bubbler

• 1 L Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus (short path)

• Standard laboratory glassware (beakers, graduated cylinders)

• Analytical balance

Experimental Workflow Diagram

Caption: Overall workflow for the synthesis of o-(1-Methylheptyl)phenol.

Step-by-Step Synthesis Protocol

Catalyst Preparation: In Situ Formation of Aluminum Phenoxide

• Assembly: Assemble the 500 mL three-neck round-bottom flask with a magnetic stir bar, reflux condenser, and a nitrogen inlet connected to a bubbler. Ensure all glassware is dry.

• Inert Atmosphere: Purge the system with nitrogen gas for 10-15 minutes. Maintain a gentle positive pressure of nitrogen throughout the reaction.

• Charging Reagents: Add phenol (141.2 g, 1.50 mol) and aluminum turnings (1.35 g, 0.05 mol) to the flask.

• Formation: Begin stirring and gently heat the mixture using a heating mantle to 150-160°C. Hydrogen gas will evolve as the aluminum reacts with phenol to form aluminum phenoxide.

  • Causality Note: This step is crucial for generating the ortho-directing catalyst. The reaction is complete when hydrogen evolution ceases (typically 1-2 hours). A clear, slightly viscous solution should be obtained.

Alkylation Reaction

• Temperature Adjustment: Once catalyst formation is complete, cool the reaction mixture to approximately 120°C.

• Substrate Addition: Add 1-octene (56.1 g, 0.50 mol) dropwise to the stirring reaction mixture over 30-45 minutes. An exotherm may be observed; maintain the temperature below 150°C during the addition.

• Reflux: After the addition is complete, heat the reaction mixture to 140-150°C and maintain it under reflux for 4-6 hours. Monitor the reaction progress by taking small aliquots and analyzing them via GC-MS (if available). The reaction is considered complete upon consumption of the 1-octene.

Reaction Work-up and Extraction

• Quenching: Cool the flask to room temperature. Slowly and carefully add 100 mL of 2 M HCl to the flask with stirring to quench the catalyst and neutralize the phenoxide.

  • Expertise Note: The addition of acid should be performed cautiously in a fume hood, as it is an exothermic process.

• Extraction: Transfer the entire mixture to a 1 L separatory funnel. Add 200 mL of diethyl ether and shake vigorously, venting frequently. Allow the layers to separate.

• Separation: Drain the lower aqueous layer. Extract the aqueous layer again with 100 mL of diethyl ether. Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with 100 mL of saturated sodium bicarbonate solution (to remove residual acidic phenol) and then 100 mL of brine (to reduce the amount of dissolved water).

• Drying & Concentration: Drain the washed organic layer into a large Erlenmeyer flask and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the diethyl ether. A viscous, yellowish-to-brown oil will remain.

Purification

• Vacuum Distillation: The crude product is purified by vacuum distillation. Given the product's high boiling point (296.5°C at 760 mmHg[3]), a vacuum is essential to prevent thermal decomposition.

• Procedure: Assemble a short-path distillation apparatus. Transfer the crude oil to the distillation flask.

• Fraction Collection:

  • First, distill any remaining unreacted phenol at a reduced pressure.

  • Increase the vacuum and/or temperature to distill the product fraction. Collect the fraction boiling at the appropriate temperature for your vacuum level (e.g., ~140-145°C at ~5 mmHg).

• Yield: The purified product should be a clear, colorless to pale yellow oil. The expected yield is typically in the range of 60-75%.

Characterization and Analysis

The identity and purity of the final product should be confirmed using standard analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight (206.32 g/mol ) and assess purity.[3][7] The analysis should show a major peak corresponding to the desired product and allow for quantification of the ortho/para isomer ratio.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic aromatic proton signals (in the 6.7-7.2 ppm range), a signal for the phenolic -OH, and aliphatic signals corresponding to the 1-methylheptyl group.

  • ¹³C NMR: Will confirm the presence of 14 unique carbon environments.

• High-Performance Liquid Chromatography (HPLC): Can be used for purity assessment, especially with a UV detector.[8][9]

Safety Precautions: Mandatory Adherence

Phenol is acutely toxic, corrosive, and rapidly absorbed through the skin, potentially causing severe burns and systemic toxicity.[10][11] All operations must be conducted with extreme caution.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical splash goggles, and a face shield.[12] Use heavy-duty, chemical-resistant gloves such as butyl rubber or neoprene; latex gloves offer no protection against phenol.[10][13]

• Ventilation: All steps, especially those involving heating or handling of concentrated phenol, must be performed inside a certified chemical fume hood.[13]

• Spill Response: Keep a phenol spill kit readily available. For skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek urgent medical attention.[10][14] Polyethylene glycol (PEG 300 or 400) can be used to decontaminate skin after initial water flushing.[14]

• Waste Disposal: All chemical waste, including aqueous layers and residual product, must be disposed of in properly labeled hazardous waste containers according to institutional guidelines.

Mechanistic Visualization

Sources

• 1. US2831898A - Phenol alkylation process - Google Patents [patents.google.com]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. Cas 18626-98-7,o-(1-methylheptyl)phenol | lookchem [lookchem.com]
• 4. jk-sci.com [jk-sci.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Alkylation of phenol by alcohols in the presence of aluminum phenolate (Journal Article) | OSTI.GOV [osti.gov]
• 7. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 8. epa.gov [epa.gov]
• 9. osha.gov [osha.gov]
• 10. ehs.princeton.edu [ehs.princeton.edu]
• 11. ehs.berkeley.edu [ehs.berkeley.edu]
• 12. twu.edu [twu.edu]
• 13. monash.edu [monash.edu]
• 14. petrochemistry.eu [petrochemistry.eu]

Friedel-Crafts Alkylation of Phenol with 1-Octene: A Comprehensive Protocol and Mechanistic Guide

An Application Note for Researchers and Scientists

Abstract

The Friedel-Crafts alkylation of phenol with long-chain olefins such as 1-octene is a cornerstone reaction for synthesizing octylphenols, critical intermediates in the production of surfactants, phenolic resins, antioxidants, and lubricant additives.[1][2] This application note provides a detailed guide for researchers, chemists, and drug development professionals on the procedure for this reaction. We delve into the underlying mechanisms, explore catalyst selection with a focus on environmentally benign solid acids, and present a validated, step-by-step laboratory protocol. The guide emphasizes the causal relationships between reaction parameters and product outcomes, ensuring a robust and reproducible methodology.

Introduction and Theoretical Background

The Friedel-Crafts alkylation is a classic electrophilic aromatic substitution reaction where an alkyl group is introduced onto an aromatic ring.[3][4] When phenol is alkylated with an alkene like 1-octene, the reaction is typically catalyzed by an acid. The catalyst's role is to protonate the alkene, generating a carbocation electrophile.[5][6] This carbocation is then attacked by the electron-rich phenol ring.

However, the reaction is more complex than a simple substitution, presenting several key challenges and considerations:

• C- vs. O-Alkylation: Phenol is an ambient nucleophile, meaning it can be attacked at two positions: the aromatic ring (C-alkylation) to form octylphenols, or the hydroxyl oxygen (O-alkylation) to form octyl phenyl ethers.[7] The ratio of these products is highly dependent on the catalyst and reaction conditions.

• Regioselectivity (ortho- vs. para-): C-alkylation can occur at the positions ortho or para to the hydroxyl group. The steric hindrance of the incoming octyl group and the catalyst's pore structure can influence this ratio.[8] Generally, the para-substituted product is thermodynamically more stable, but kinetic control can favor the ortho-isomer.[9]

• Polyalkylation: The introduction of an electron-donating alkyl group activates the phenol ring, making the mono-alkylated product more reactive than phenol itself. This can lead to the formation of di- or tri-octylphenols.[5][6] Using an excess of the aromatic reactant can help minimize this side reaction.[5]

• Olefin Isomerization: The acid catalyst can cause the terminal alkene (1-octene) to isomerize into more stable internal alkenes (e.g., 2-, 3-, or 4-octene), leading to a mixture of products with the octyl group attached at different positions along the chain.

Catalyst Selection: The Shift to Heterogeneous Systems

Historically, homogeneous Lewis acids like AlCl₃ or Brønsted acids like H₂SO₄ were used.[5][10] However, these catalysts are corrosive, difficult to separate from the reaction mixture, and generate significant hazardous waste.[11][12]

Modern chemical synthesis favors heterogeneous solid acid catalysts, which are easily recoverable, reusable, and less corrosive.[12][13] For the alkylation of phenol with 1-octene, several classes of solid acids have proven effective:

• Zeolites: These crystalline aluminosilicates possess strong Brønsted acid sites, high thermal stability, and a well-defined pore structure. Large-pore zeolites like H-Beta (BEA), H-USY (FAU), and H-Mordenite (MOR) are particularly effective.[9] Their shape-selective properties can be exploited to control isomer distribution. Zeolite Beta, in particular, has shown high activity for this reaction.[11]

• Ion-Exchange Resins: Strongly acidic, macro-porous resins like Amberlyst™ 15 are widely used.[7][14] They function well at lower temperatures but have limited thermal stability compared to zeolites.

• Solid Phosphoric Acid (SPA): This catalyst is also active for phenol alkylation but may lead to a higher degree of multiple alkylations.[8][15]

This protocol will focus on the use of H-Beta zeolite, a robust and highly active catalyst for this transformation.

Mechanistic Pathway Overview

The reaction proceeds through several key steps, which dictate the final product distribution. Understanding this pathway is crucial for optimizing the reaction.

Diagram 1: Simplified mechanism for acid-catalyzed alkylation of phenol.

Experimental Protocol: Alkylation using H-Beta Zeolite

This protocol details a laboratory-scale procedure for the liquid-phase alkylation of phenol with 1-octene.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
Phenol	≥99%	Sigma-Aldrich	Corrosive and toxic. Handle with care.
1-Octene	98%	Alfa Aesar	Flammable liquid.
H-Beta Zeolite (BEA)	Si/Al ratio ~15	PQ Corp., Zeolyst	Catalyst.
Nitrogen (N₂)	High Purity	-	For inert atmosphere.
Toluene	HPLC Grade	Fisher Scientific	For sample dilution in GC analysis.

Equipment

• Three-neck round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer with hotplate

• Thermometer or thermocouple

• Septum and nitrogen inlet/outlet

• Syringes for liquid transfer and sampling

• Tube furnace (for catalyst activation)

• Gas Chromatograph with Mass Spectrometer (GC-MS) for analysis

Catalyst Activation

Causality: Zeolites readily adsorb atmospheric water, which can inhibit catalytic activity. A high-temperature calcination step is essential to remove adsorbed water and ensure maximum acidity and performance.[9]

• Place the required amount of H-Beta zeolite catalyst in a quartz tube or ceramic crucible.

• Heat the catalyst in a tube furnace under a slow flow of dry nitrogen or air.

• Increase the temperature to 500-550°C and hold for 4-6 hours.

• Cool the catalyst to room temperature under a dry atmosphere (e.g., in a desiccator) and store in a sealed vial until use. For best results, use immediately after activation.

Reaction Procedure

The following workflow provides a visual guide to the experimental process.

Diagram 2: Experimental workflow for phenol alkylation.

Step-by-Step Method:

• Setup: Assemble a 100 mL three-neck round-bottom flask with a magnetic stir bar, reflux condenser, and a thermometer. Seal the third neck with a septum for reagent addition and sampling.

• Inert Atmosphere: Purge the entire system with dry nitrogen for 10-15 minutes to remove air and moisture. Maintain a slight positive pressure of nitrogen throughout the reaction.

• Charging Reagents: To the flask, add phenol (e.g., 9.41 g, 100 mmol) and the freshly activated H-Beta zeolite catalyst (e.g., 0.5 g).

• Heating: Begin stirring and heat the mixture to the desired reaction temperature (e.g., 100°C). A temperature of 100-120°C is a good starting point.[9]

• Alkene Addition: Once the temperature is stable, add 1-octene (e.g., 11.22 g, 100 mmol) to the flask via syringe. An equimolar ratio is a common starting point, though varying this can control product distribution.

• Reaction Monitoring: Maintain the reaction at temperature with vigorous stirring for a set duration (e.g., 6 hours). Collect small aliquots (approx. 0.1 mL) of the reaction mixture periodically (e.g., every hour) via syringe.

• Sample Preparation for Analysis: Dilute each aliquot with a known volume of toluene or another suitable solvent. Filter through a syringe filter to remove catalyst particles before injecting into the GC-MS.

• Workup: After the reaction is complete, cool the flask to room temperature. Dilute the mixture with a solvent like toluene and separate the solid catalyst by filtration. The catalyst can be washed, dried, and recalcined for potential reuse.

• Purification: The crude liquid product, a mixture of unreacted phenol, octylphenols, and ethers, can be purified. Fractional distillation under vacuum is the most common method to separate the components based on their different boiling points.[9]

Analysis and Characterization

Gas Chromatography-Mass Spectrometry (GC-MS) is the primary technique for analyzing the product mixture.

• Identification: The mass spectrometer can distinguish between O- and C-alkylated products based on their distinct fragmentation patterns.[8][15]

  • Octyl Phenyl Ethers (O-alkylated): Often show a characteristic ion at m/z 94.[15]

  • ortho-Octylphenols (C-alkylated): Show a characteristic ion at m/z 107.[15]

  • meta/para-Octylphenols (C-alkylated): Show a characteristic ion at m/z 121.[15]

• Quantification: By running calibrated standards, the gas chromatograph can determine the relative percentages of each product, unreacted starting materials, and byproducts, allowing for the calculation of phenol conversion and selectivity towards desired products.

Influence of Reaction Parameters

Optimizing the reaction requires understanding how different variables affect the outcome. The following table summarizes key relationships observed over zeolite catalysts.

Parameter	Variation	Effect on Phenol Conversion	Effect on Product Selectivity	Causality/Rationale
Temperature	Increase (e.g., 80°C to 140°C)	Increases	O/C-alkylate ratio increases.	Higher temperatures favor faster reaction kinetics. The transition state for O-alkylation may have a higher activation energy, becoming more favorable at elevated temperatures.
Catalyst Amount	Increase (e.g., 0.1g to 0.3g)	Increases	O/C-alkylate ratio increases.[16]	More available acid sites increase the reaction rate. This can favor the kinetically controlled O-alkylation product.
Phenol:Octene Ratio	Increase Phenol	Decreases (per mole of total reactants)	Favors mono-alkylation over poly-alkylation.[5]	A higher concentration of phenol increases the statistical probability of the carbocation reacting with phenol instead of an already-alkylated phenol molecule.
Catalyst Type	H-BEA vs. H-USY	H-BEA > H-USY	H-USY can show higher ortho-selectivity.[9]	The activity and selectivity are governed by the specific acid site strength and the pore architecture of the zeolite.

Conclusion

The Friedel-Crafts alkylation of phenol with 1-octene is a versatile reaction whose outcome can be precisely controlled through the judicious selection of a catalyst and reaction conditions. The use of heterogeneous catalysts like H-Beta zeolite offers a sustainable and efficient alternative to traditional homogeneous systems. By understanding the mechanistic principles and the influence of key parameters as outlined in this guide, researchers can effectively synthesize octylphenols and tune the product distribution to meet specific synthetic goals. This protocol provides a robust starting point for further optimization and application in chemical and pharmaceutical development.

References

• Title: Liquid phase alkylation of phenol with 1-octene over large pore zeolites Source: Applied Catalysis A: General URL: [Link]

• Title: Supporting Information: Phenol alkylation with 1-octene on solid acid catalysts Source: Amazon S3 Repository (Supporting Info for an ACS publication) URL: [Link]

• Title: Selective alkylation of phenol and tert-butanol using Zr-containing Beta zeolite Source: Journal of Materials Chemistry A URL: [Link]

• Title: Alkylation of phenol: a mechanistic view Source: The Journal of Physical Chemistry A URL: [Link]

• Title: Alkylation of Phenol with Tertiary Butyl Alcohol over Zeolites Source: ResearchGate URL: [Link]

• Title: Phenol alkylation (Friedel-Crafts Alkylation) Source: J&K Scientific LLC URL: [Link]

• Title: Selective Alkylation of Phenols Using Solid Catalysts Source: White Rose eTheses Online URL: [Link]

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• Title: Main uses and manufacturing methods of p-tert-octylphenol Source: Hexie Chemical URL: [Link]

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• Title: Phenol Alkylation with 1-Octene on Solid Acid Catalysts Source: Industrial & Engineering Chemistry Research URL: [Link]

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• Title: Reaction Mechanism of Friedel Crafts alkylation Source: Physics Wallah URL: [Link]

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Catalysts for selective ortho-alkylation of phenol to produce o-(1-Methylheptyl)phenol

Application Note & Protocol

Topic: High-Selectivity Synthesis of o-(1-Methylheptyl)phenol via Catalytic Ortho-Alkylation of Phenol

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The selective ortho-alkylation of phenols is a pivotal transformation in synthetic chemistry, yielding sterically hindered phenols that are crucial precursors for agrochemicals, antioxidants, and pharmaceuticals.[1][2] This document provides a comprehensive guide to the synthesis of o-(1-Methylheptyl)phenol through the direct alkylation of phenol with 1-octene. We focus on the use of aluminum phenoxide catalysts, which are renowned for their exceptional ortho-directing capabilities, thereby minimizing the formation of undesired para-isomers and poly-alkylated byproducts.[1][3] This application note details the underlying reaction mechanism, provides a robust step-by-step experimental protocol, and offers practical troubleshooting guidance to empower researchers in achieving high yields and selectivity. The target product, o-(1-methylheptyl)phenol, is a key intermediate in the production of valuable agrochemicals, including the fungicide and acaricide Dinocap.[4]

Principle of Ortho-Selective Alkylation

Conventional Friedel-Crafts alkylation of phenols using Brønsted or Lewis acids often results in a mixture of ortho- and para-substituted isomers, with the para-product typically favored thermodynamically.[5][6] Achieving high ortho-selectivity requires a catalyst that can direct the incoming electrophile (the olefin) specifically to the position adjacent to the hydroxyl group.

Aluminum phenoxide, formed in situ from phenol and an aluminum source, excels in this role.[1][7][8] The mechanism hinges on the formation of a coordination complex between the aluminum atom and the phenolic oxygen. This interaction not only activates the aromatic ring for electrophilic attack but also sterically and electronically directs the olefin to the ortho position through a proposed six-membered cyclic transition state.[1][3] This chelation-assisted pathway is the cornerstone of achieving high regioselectivity.

Catalytic Cycle Diagram

The following diagram illustrates the proposed mechanism for the aluminum phenoxide-catalyzed ortho-alkylation of phenol.

Caption: Proposed catalytic cycle for selective ortho-alkylation.

Experimental Protocol

This protocol outlines the synthesis of o-(1-Methylheptyl)phenol on a laboratory scale. All operations should be conducted under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous reagents and solvents to prevent catalyst deactivation.

Materials & Equipment

• Reactants: Phenol (≥99%, anhydrous), 1-Octene (≥98%), Triethylaluminum (or aluminum turnings), Toluene (anhydrous).

• Workup: Hydrochloric acid (2M), Diethyl ether (or Ethyl acetate), Saturated sodium bicarbonate solution, Brine, Anhydrous magnesium sulfate.

• Equipment: Three-neck round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle with temperature controller, inert gas line (N₂/Ar), Schlenk line equipment, rotary evaporator, vacuum distillation apparatus.

Procedure

Part A: In Situ Catalyst Formation

• Reactor Setup: Assemble a dry three-neck flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar under a positive pressure of inert gas.

• Charge Phenol: Charge the flask with phenol (e.g., 1.0 mol) and anhydrous toluene (to facilitate stirring if phenol is solid).

• Add Aluminum Source:

  • Using Trialkylaluminum (Preferred): Carefully add triethylaluminum (e.g., 0.02 mol, ~2 mol% relative to phenol) dropwise to the stirred phenol solution at room temperature.[7][8] Caution: Trialkylaluminums are pyrophoric and react violently with water.

  • Using Aluminum Metal: Alternatively, add activated aluminum turnings (e.g., 0.02 gram-atom) to the phenol.[7]

• Activate Catalyst: Heat the mixture to approximately 150 °C with vigorous stirring. If using aluminum metal, the reaction is evidenced by hydrogen gas evolution. Maintain this temperature for 1-2 hours to ensure the complete formation of the aluminum phenoxide catalyst.[7][8]

Part B: Alkylation Reaction

• Adjust Temperature: Cool the reaction mixture to the desired alkylation temperature, typically in the range of 110-140 °C.

• Add Olefin: Add 1-octene (e.g., 0.9 mol, slight sub-stoichiometric amount to minimize di-alkylation) dropwise via the dropping funnel over a period of 1-2 hours to control the reaction exotherm.

• Reaction Monitoring: Maintain the reaction at temperature for 4-8 hours. Monitor the progress by periodically taking small aliquots (and quenching them in dilute acid) for analysis by GC-MS to determine the consumption of phenol and the formation of the desired product versus isomers and di-alkylated species.

• Cooling: Once the reaction reaches the desired conversion, cool the mixture to room temperature.

Part C: Workup and Purification

• Quenching: Carefully and slowly pour the cooled reaction mixture into a beaker containing ice and 2M HCl to hydrolyze the aluminum phenoxide catalyst.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation.[9] Collect the fraction corresponding to o-(1-Methylheptyl)phenol, separating it from unreacted phenol (lower boiling point) and any di-alkylated phenols (higher boiling point).

Summary of Reaction Parameters

Parameter	Recommended Value	Rationale
Catalyst Loading	1-5 mol% (Al relative to Phenol)	Balances reaction rate with cost and ease of workup.[8]
Phenol:Octene Ratio	1 : 0.8 - 1 : 1	Using a slight excess of phenol minimizes di-alkylation.
Reaction Temperature	110 - 140 °C	Optimizes the rate of mono-alkylation while controlling side reactions.[1]
Reaction Time	4 - 12 hours	Dependent on temperature and catalyst loading; requires monitoring.
Typical Yield	70 - 85%	Based on converted olefin.
Ortho/Para Selectivity	> 95 : 5	Characteristic of the aluminum phenoxide catalytic system.[3]

Workflow and Troubleshooting

Overall Experimental Workflow

Caption: From setup to purified product workflow.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Catalyst deactivation by moisture or air. 2. Insufficient reaction temperature or time.	1. Ensure all reagents, solvents, and glassware are scrupulously dry. Maintain a positive inert gas pressure. 2. Increase reaction temperature in increments (e.g., 10 °C) and/or extend reaction time.
Poor Ortho-Selectivity	1. Presence of Brønsted acids (e.g., from wet phenol or HCl contamination). 2. Incomplete formation of the aluminum phenoxide catalyst.	1. Use high-purity, anhydrous phenol. Ensure inertness of the reaction system. 2. Extend the catalyst formation step (heating at ~150 °C) to ensure full conversion of the aluminum source.
Excessive Di-alkylation	1. Phenol:Octene ratio is too low (excess octene). 2. Olefin added too quickly, creating high local concentrations. 3. Reaction allowed to proceed for too long.	1. Use a molar excess of phenol relative to 1-octene. 2. Add the olefin slowly and dropwise over a prolonged period. 3. Monitor the reaction closely with GC-MS and stop it once the optimal mono-alkylated product concentration is reached.
Formation of Phenyl Octyl Ether	1. This is the primary O-alkylation product. It is more common with solid acid catalysts like zeolites.[10]	1. This side product is minimal with the aluminum phenoxide system. If observed, verify that no acidic contaminants that favor O-alkylation are present.

References

• Alkylation of phenol: a mechanistic view. PubMed, National Institutes of Health. Available at: [Link]

• Cooperative Lewis Acid/Metal Dual Catalysis for the Selective ortho-Alkylation of Phenols. ChemRxiv, Cambridge Open Engage. Available at: [Link]

• Solid acid catalysed ortho-alkylation of phenols with simple and short... ResearchGate. Available at: [Link]

• Phenol. Wikipedia. Available at: [Link]

• Selective Alkylation of Phenols Using Solid Catalysts. White Rose eTheses Online. Available at: [Link]

• Liquid phase alkylation of phenol with 1-octene over large pore zeolites. ScienceDirect. Available at: [Link]

• (PDF) Alkylation of Phenol: A Mechanistic View. ResearchGate. Available at: [Link]

• Catalytic Friedel–Crafts Reactions of Unactivated Secondary Alcohols: Site-Selective ortho-Alkylation of Phenols. ChemRxiv, Cambridge Open Engage. Available at: [Link]

• Phosphorous Acid-Catalyzed Alkylation of Phenols with Alkenes. ACS Publications. Available at: [Link]

• Phenol alkylation process. Google Patents.
• Phenol alkylation process. Google Patents.

• Supporting Information: Phenol alkylation with 1-octene on solid acid catalysts. Amazon S3. Available at: [Link]

• Phenol alkylation process. Google Patents.

• Selective Alkylation of Phenols Using Solid Catalysts. White Rose eTheses Online. Available at: [Link]

• Phenol Alkylation with 1-Octene on Solid Acid Catalysts. ACS Publications. Available at: [Link]

• Introduction of Alkyl Phenol Production Process. Medium. Available at: [Link]

• The ortho-Alkylation of Phenols. ACS Publications. Available at: [Link]

• Cas 18626-98-7,o-(1-methylheptyl)phenol. LookChem. Available at: [Link]

• Method for producing ortho-alkylated phenols. European Patent Office. Available at: [Link]

• Phenol alkylation process. Google Patents.

• Rhenium-Catalyzed ortho-Alkylation of Phenols. Organic Syntheses. Available at: [Link]

• Phenol Alkylation with 1-Octene on Solid Acid Catalysts. ResearchGate. Available at: [Link]

• Method for manufacturing alkyl phenols. Google Patents.

• Borane-catalysed ortho-allylic alkylation of phenols. ResearchGate. Available at: [Link]

• Phenol Alkylation Plant Technology, alkyl-phenol Plant, 2,3,6-trimethyl Phenol(2,3,6-TMP) Production Plant. SL TEC. Available at: [Link]

• Selective Ortho alkylation of phenol with alcohols over catalysts derived from hydrotalcite-like anionic clays. Semantic Scholar. Available at: [Link]

• What Is the Mechanism of Phenol Alkylation? Exporter China. Available at: [Link]

• o-(1-methylheptyl)phenol (C14H22O). PubChem. Available at: [Link]

• PURIFICATION OF PHENOL. Google Patents.

• Phenol alkylation (Friedel-Crafts Alkylation). J&K Scientific LLC. Available at: [Link]

• Regioselectivity, stereoselectivity, and stereospecificity (video). Khan Academy. Available at: [Link]

• (10) Patent No. ResearchGate. Available at: [Link]

• Purification of phenol. Google Patents.

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Application Note & Protocol: High-Purity Isolation of o-(1-Methylheptyl)phenol via Vacuum Distillation

For Distribution To: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the purification of o-(1-Methylheptyl)phenol from a typical reaction mixture. Due to its high boiling point and potential for thermal degradation, vacuum distillation is presented as the optimal purification strategy. This application note details the entire workflow, from initial characterization of the crude material to the final distillation protocol, emphasizing the scientific rationale behind each step to ensure a robust and reproducible purification process.

Introduction: The Rationale for High-Purity o-(1-Methylheptyl)phenol

o-(1-Methylheptyl)phenol is a significant intermediate in the synthesis of various agrochemicals, including fungicides and acaricides.[1] Its molecular structure, featuring a phenol group with a substituted heptyl chain, dictates its chemical reactivity and physical properties.[1] The purity of this compound is paramount, as impurities can lead to undesirable side reactions, reduced efficacy of the final product, and potential environmental concerns.

The primary challenge in purifying o-(1-Methylheptyl)phenol lies in its high boiling point, which is approximately 296.5°C at atmospheric pressure (760 mmHg).[1] Distillation at this temperature risks thermal decomposition of the target compound and other organic components in the reaction mixture. Therefore, vacuum distillation is the preferred method, as it significantly lowers the boiling points of liquids, allowing for efficient separation at reduced temperatures.[2][3][4] This protocol provides a detailed methodology for achieving high-purity o-(1-Methylheptyl)phenol using this technique.

Pre-Distillation Characterization: "Know Your Mixture"

Before commencing any purification, a thorough understanding of the crude reaction mixture's composition is essential for designing an effective distillation strategy.

Analytical Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for identifying and quantifying the components of a volatile or semi-volatile mixture.[5][6] It provides crucial information on the identity of byproducts, the concentration of unreacted starting materials, and the approximate percentage of the desired o-(1-Methylheptyl)phenol.

Sample Preparation and Analysis Protocol for GC-MS

• Sample Preparation: Accurately weigh a small, representative sample of the crude reaction mixture and dissolve it in a suitable volatile solvent (e.g., dichloromethane or diethyl ether) to a known concentration.

• Derivatization (Optional but Recommended): To improve the volatility and chromatographic behavior of phenolic compounds, derivatization is often employed.[5][7] Silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), is a common and effective method.

• GC-MS Parameters: A typical GC-MS setup for this analysis would involve a non-polar or medium-polarity capillary column (e.g., a 5% diphenyl/95% dimethyl polysiloxane phase).[8] The temperature program should be optimized to ensure good separation of all components.

  • Injector Temperature: 250-280°C

  • Oven Program: Start at a low temperature (e.g., 60°C), hold for a few minutes, then ramp at a controlled rate (e.g., 10°C/min) to a final temperature that ensures elution of all components (e.g., 300°C).[8]

  • Mass Spectrometer: Operated in electron ionization (EI) mode, scanning a mass range appropriate for the expected components (e.g., m/z 40-500).

• Data Analysis: Identify the peaks in the chromatogram by comparing their mass spectra to a reference library (e.g., NIST). The relative peak areas can be used to estimate the percentage composition of the mixture.

Distillation Strategy and Equipment Selection

Based on the pre-distillation characterization, a tailored distillation strategy can be developed. For a high-boiling compound like o-(1-Methylheptyl)phenol, vacuum fractional distillation is the method of choice.[9][10]

Why Vacuum Fractional Distillation?

• Reduced Boiling Point: Lowering the pressure dramatically reduces the temperature required for boiling, thus preventing thermal degradation.[2][3]

• Improved Separation: The use of a fractionating column provides multiple theoretical plates, allowing for the separation of components with close boiling points.[9][10]

Essential Equipment

A standard laboratory vacuum distillation setup is required. Key components include:

• Heating Mantle: To provide uniform and controlled heating of the distillation flask.

• Round-Bottom Distillation Flask: Sized appropriately so that it is between one-half and two-thirds full of the crude mixture.

• Fractionating Column: A Vigreux or packed column to enhance separation efficiency.

• Distillation Head with Thermometer: To monitor the temperature of the vapor as it passes to the condenser.

• Condenser: To cool the vapor back into a liquid.

• Receiving Flask(s): To collect the distilled fractions. A Perkin triangle or similar apparatus can be useful for changing receiving flasks without breaking the vacuum.

• Vacuum Pump: Capable of achieving and maintaining the desired pressure. A two-stage rotary vane pump is often suitable.

• Vacuum Gauge: To accurately monitor the pressure within the system.

• Cold Trap: Placed between the distillation apparatus and the vacuum pump to condense any volatile materials and protect the pump.

Detailed Step-by-Step Distillation Protocol

Safety First: o-(1-Methylheptyl)phenol is classified as harmful if swallowed and causes severe skin burns and eye damage.[11] Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Conduct the distillation in a well-ventilated fume hood.

Apparatus Setup

• Assembly: Assemble the distillation apparatus as shown in the diagram below. Ensure all glass joints are properly greased with a high-vacuum grease and securely clamped.

• Leak Check: Before introducing the sample, perform a leak test on the assembled apparatus.[12] Evacuate the empty system and monitor the pressure. A stable, low pressure indicates a leak-free setup.

Caption: Workflow for the purification of o-(1-Methylheptyl)phenol.

Distillation Procedure

• Charging the Flask: Add the crude o-(1-Methylheptyl)phenol mixture to the distillation flask, along with a magnetic stir bar or boiling chips to ensure smooth boiling.

• Evacuation: Begin stirring and slowly evacuate the system using the vacuum pump. Be mindful of any initial bumping or vigorous boiling of low-boiling components.

• Heating: Once the desired vacuum level is reached and stable, begin heating the distillation flask gently.

• Fraction Collection:

  • Fore-run: The first fraction to distill will likely consist of low-boiling solvents and impurities. Collect this "fore-run" in a separate receiving flask until the distillation temperature begins to rise and stabilize.

  • Main Fraction: As the temperature stabilizes at the boiling point of o-(1-Methylheptyl)phenol at the given pressure, switch to a clean receiving flask to collect the main product fraction.

  • End-run: A sharp rise in temperature or a decrease in the distillation rate indicates that the main product has been collected. At this point, stop the distillation to avoid collecting higher-boiling impurities.

• Shutdown: Turn off the heating mantle and allow the system to cool under vacuum. Once cool, slowly and carefully vent the system to atmospheric pressure before disassembling the apparatus.

Data Presentation and Expected Results

The boiling point of o-(1-Methylheptyl)phenol will vary depending on the vacuum achieved. The following table provides estimated boiling points at different pressures.

Pressure (mmHg)	Estimated Boiling Point (°C)
760	~296.5
10	~150-160
1	~110-120

Note: These are estimated values. The actual boiling point should be determined experimentally.

The purity of the collected fractions should be assessed by GC-MS. The main fraction should show a significant increase in the peak area corresponding to o-(1-Methylheptyl)phenol and a reduction or elimination of impurity peaks.

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Bumping/Uncontrolled Boiling	- Heating too rapidly.- Ineffective boiling chips/stirring.	- Reduce heating rate.- Use a magnetic stir bar for more even boiling.
Inability to Reach Desired Vacuum	- Leaks in the system.- Inefficient vacuum pump.	- Check all joints for proper sealing and re-grease if necessary.[12]- Service or replace the vacuum pump.
Product Solidifying in Condenser	- Coolant temperature is too low.	- Use a coolant with a temperature above the melting point of the product. For many phenols, room temperature water is sufficient.[13]
Poor Separation of Components	- Inefficient fractionating column.- Distillation rate is too fast.	- Use a longer or more efficient packed column.- Reduce the heating rate to allow for better equilibration in the column.

Conclusion

Vacuum fractional distillation is a highly effective method for the purification of o-(1-Methylheptyl)phenol from a reaction mixture. By carefully characterizing the crude material and following a systematic distillation protocol, it is possible to obtain a high-purity product suitable for demanding applications in research and development. The key to a successful purification is a well-maintained, leak-free distillation apparatus and a patient, methodical approach to the distillation process.

References

• PubChem. (n.d.). o-(1-Methylheptyl)phenol. National Center for Biotechnology Information. Retrieved from [Link]

• LookChem. (n.d.). o-(1-methylheptyl)phenol. Retrieved from [Link]

• BRANDTECH Scientific. (n.d.). Vacuum Distillation: Process, Applications & Pump Requirements. Retrieved from [Link]

• Wikipedia. (n.d.). Vacuum distillation. Retrieved from [Link]

• Wikipedia. (n.d.). Fractional distillation. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Fractional Distillation. Retrieved from [Link]

• Beaker & Wrench. (2025, June 30). Trouble with vacuum leaks in your distillation system? Learn how to test and fix them. Retrieved from [Link]

• Reddit. (2015, November 10). How to dry and purify Phenol. Retrieved from [Link]

• Gmehling, J., & Onken, U. (1977).
• Lide, D. R. (Ed.). (2004). CRC Handbook of Chemistry and Physics (85th ed.). CRC Press.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.

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Application Note: A Validated Reversed-Phase HPLC Method for the Quantification of o-(1-Methylheptyl)phenol

Abstract

This application note presents a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of o-(1-Methylheptyl)phenol. This compound is a significant chemical intermediate, notably in the synthesis of agrochemicals such as the fungicide Dinocap[1]. The method utilizes a C18 stationary phase with a gradient elution of acetonitrile and acidified water, coupled with UV detection. The protocol has been developed to provide high specificity, accuracy, and precision, and is suitable for quality control, stability testing, and research applications. This document provides a detailed walkthrough of the method development rationale, a step-by-step analytical protocol, and a comprehensive validation procedure aligned with the International Council for Harmonisation (ICH) Q2(R1) guidelines[2][3].

Introduction and Scientific Rationale

o-(1-Methylheptyl)phenol, a substituted phenol, possesses a C14H22O chemical formula and a molecular weight of 206.32 g/mol [1][4]. Its structure consists of a polar phenol head and a non-polar eight-carbon alkyl chain, rendering it amenable to analysis by reversed-phase chromatography. RP-HPLC is the predominant technique for the analysis of phenolic compounds due to its high resolution, reproducibility, and the ability to separate analytes based on their hydrophobicity[5][6].

The selection of the chromatographic parameters is grounded in the physicochemical properties of the analyte. A C18 column is chosen for its strong hydrophobic interactions with the methylheptyl chain, ensuring adequate retention. The mobile phase, a mixture of acetonitrile and water, allows for the fine-tuning of elution strength. Acetonitrile is often preferred over methanol for its lower viscosity and differing selectivity, which can lead to better peak shapes[7]. The addition of an acid, such as phosphoric acid, to the aqueous component of the mobile phase is critical. By maintaining a low pH (typically 2.5-3.5), the ionization of the phenolic hydroxyl group (pKa ≈ 10) is suppressed. This ensures that the analyte is in a single, neutral form, preventing peak tailing and improving chromatographic performance[8][9].

Detection is achieved using a UV-Vis Diode Array Detector (DAD). Phenolic compounds exhibit characteristic UV absorbance due to the π → π* electronic transitions in the aromatic ring[10]. While the absorbance maximum (λmax) for phenol in water is approximately 270 nm, this can be influenced by substitution and solvent[11][12]. The DAD allows for the determination of the precise λmax for o-(1-Methylheptyl)phenol, maximizing sensitivity, and for the assessment of peak purity, which is a key component of method specificity.

The entire analytical workflow, from sample preparation to final data reporting, is outlined below.

Caption: Overall workflow for the HPLC quantification of o-(1-Methylheptyl)phenol.

Detailed Analytical Protocol

Instrumentation, Reagents, and Materials

• Instrumentation: HPLC system equipped with a gradient pump, autosampler, column thermostat, and a Diode Array Detector (DAD). A Waters Alliance e2695 or Agilent 1260 Infinity II system are suitable examples.

• Analytical Column: C18, 250 mm x 4.6 mm, 5 µm particle size (e.g., Waters SunFire™ C18, Phenomenex Luna® C18(2)).

• Reagents:

  • o-(1-Methylheptyl)phenol reference standard (≥98% purity).

  • Acetonitrile (HPLC grade).

  • Orthophosphoric acid (85%, analytical grade).

  • Water (HPLC grade or Milli-Q).

• Materials: Volumetric flasks, pipettes, 0.45 µm syringe filters (PTFE or nylon).

Preparation of Solutions

• Mobile Phase A (Aqueous): Prepare a 0.1% (v/v) phosphoric acid solution in water. To a 1 L volumetric flask, add 1.0 mL of 85% orthophosphoric acid and dilute to volume with HPLC grade water. Filter and degas.

• Mobile Phase B (Organic): Acetonitrile (HPLC grade).

• Diluent: Prepare a mixture of Acetonitrile:Water (70:30, v/v).

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of o-(1-Methylheptyl)phenol reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solution with the diluent to cover the desired linear range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% Phosphoric Acid in WaterB: Acetonitrile
Gradient Program	0-15 min: 70% B to 95% B15-17 min: 95% B (hold)17-18 min: 95% to 70% B18-25 min: 70% B (hold)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	Diode Array Detector (DAD)
Detection Wavelength	275 nm (or determined λmax); monitor 200-400 nm for peak purity
Run Time	25 minutes

System Suitability Test (SST)

Before commencing any analysis, the system's performance must be verified. A working standard solution (e.g., 25 µg/mL) is injected five consecutive times. The results must meet the predefined criteria.

SST Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
% RSD of Peak Area	≤ 2.0%
% RSD of Retention Time	≤ 1.0%

Method Validation Protocol (per ICH Q2(R1))

A rigorous validation process ensures that the analytical method is suitable for its intended purpose[13].

Caption: Logical flow of the HPLC method validation process.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Protocol:

  • Inject the diluent (blank) to ensure no interfering peaks at the retention time of the analyte.

  • Inject a standard solution of o-(1-Methylheptyl)phenol.

  • If applicable, inject a sample matrix (placebo) to confirm no matrix interference.

  • Utilize the DAD to perform peak purity analysis on the analyte peak in both standard and sample chromatograms. The purity angle should be less than the purity threshold.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the analyte concentration over a specified range.

• Protocol:

  • Prepare at least five concentrations of the analyte across the range (e.g., 50% to 150% of the target concentration; for instance, 10 µg/mL to 150 µg/mL).

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area versus concentration.

  • Perform a linear regression analysis.

• Acceptance Criteria: Correlation coefficient (R²) ≥ 0.999.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Protocol:

  • Perform a spike-recovery study. If a sample matrix exists, spike it with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three replicates at each level.

  • Calculate the percentage recovery for each replicate.

• Acceptance Criteria: Mean recovery should be within 98.0% to 102.0%.

Precision

Precision is evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).

• Protocol (Repeatability):

  • Prepare six individual samples at 100% of the target concentration.

  • Analyze them on the same day, with the same analyst and instrument.

  • Calculate the Relative Standard Deviation (%RSD) of the results.

• Protocol (Intermediate Precision):

  • Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

  • Calculate the %RSD of the combined results from both days.

• Acceptance Criteria: %RSD ≤ 2.0% for both repeatability and intermediate precision.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD is the lowest amount of analyte that can be detected but not necessarily quantitated, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.

• Protocol (Signal-to-Noise Method):

  • Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD.

  • Determine the concentration that yields a S/N ratio of approximately 10:1 for LOQ.

  • Confirm the LOQ by injecting six replicates at this concentration and ensuring the precision (%RSD) meets acceptance criteria (e.g., ≤ 10%).

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Vary key parameters one at a time while analyzing a standard solution.

  • Assess the impact on system suitability parameters (retention time, tailing factor, peak area).

• Parameters to Vary and Acceptance Criteria:

Parameter Varied	Variation	Acceptance Criteria
Flow Rate	± 0.1 mL/min	SST criteria are met; %RSD of area ≤ 2.0%
Column Temperature	± 2 °C	SST criteria are met; %RSD of area ≤ 2.0%
Mobile Phase Composition	± 2% absolute (organic)	SST criteria are met; %RSD of area ≤ 2.0%

Conclusion

The RP-HPLC method detailed in this application note is demonstrated to be specific, linear, accurate, precise, and robust for the quantification of o-(1-Methylheptyl)phenol. The comprehensive validation protocol, grounded in ICH guidelines, ensures the method's reliability for its intended use in regulated and research environments. This document serves as a complete guide for scientists and drug development professionals seeking to implement a dependable analytical solution for this compound.

References

• Development of a reversed-phase high performance liquid chromatography (RP-HPLC) procedure for the simultaneous determination of phenolic compounds in peanut skin extracts. University of Georgia College of Agricultural & Environmental Sciences. [Link]

• A reversed phase HPLC-DAD method for the determination of phenolic compounds in plant leaves. ResearchGate. [Link]

• SEPARATION OF PHENOLIC COMPOUNDS FROM FOODS BY REVERSED-PHASE HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. Redalyc. [Link]

• HPLC Determination of Phenolic Acids, Flavonoids and Juglone in Walnut Leaves. Oxford Academic. [Link]

• HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. National Institutes of Health (NIH). [Link]

• o-(1-Methylheptyl)phenol. PubChem, National Institutes of Health. [Link]

• Cas 18626-98-7, o-(1-methylheptyl)phenol. LookChem. [Link]

• HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples. National Institutes of Health (NIH). [Link]

• HPLC-FLD determination of 4-nonylphenol and 4-tert-octylphenol in surface water samples. ResearchGate. [Link]

• ICH Q2(R1) Analytical Method Validation. Scribd. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. [Link]

• Extraction of 4-octylphenol and 4-nonylphenol in river water using solid phase extraction and high-performance liquid chromatography. ResearchGate. [Link]

• EXTRACTION OF 4-OCTYLPHENOL AND 4-NONYLPHENOL IN RIVER WATER USING SOLID-PHASE EXTRACTION AND HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY. Malaysian Journal of Analytical Sciences. [Link]

• Development and Validation of an HPLC-DAD Method to Determine Alkylphenols in Milk. MDPI. [Link]

• Quality Guidelines. International Council for Harmonisation (ICH). [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• O-(1-methylheptyl)phenol (C14H22O). PubChemLite. [Link]

• (1-Methylheptyl)phenol. PubChem, National Institutes of Health. [Link]

• UV absorbance spectra of phenol as a function of the photodegradation time. ResearchGate. [Link]

• Changes in the UV‐Vis absorption spectra of phenol. ResearchGate. [Link]

• UV absorption spectra of phenol in (a) methanol, and (b) DMSO. ResearchGate. [Link]

• Common HPLC solvents and their important properties. ResearchGate. [Link]

• UV-Visible Spectra and Photoacidity of Phenols, Naphthols and Pyrenols. SciSpace by Typeset. [Link]

• Guide to Choosing the Correct HPLC Solvent. Phenomenex. [Link]

• Reversed Phase HPLC Method Development. Phenomenex. [Link]

• Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride. SCIRP. [Link]

• Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. U.S. Environmental Protection Agency (EPA). [Link]

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GC-MS Analysis for the Confident Identification of o-(1-Methylheptyl)phenol Isomers

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The structural characterization of alkylphenol isomers is a critical task in various fields, including agrochemical development, environmental monitoring, and regulatory compliance. o-(1-Methylheptyl)phenol is a key chemical intermediate used in the synthesis of fungicides and acaricides such as Dinocap.[1] The precise isomeric identity of this precursor is paramount as different isomers can exhibit varied reactivity and biological activity, impacting the final product's efficacy and safety profile. This application note presents a detailed, robust protocol for the separation and identification of o-(1-Methylheptyl)phenol isomers using Gas Chromatography-Mass Spectrometry (GC-MS). We delve into the causality behind experimental choices, from sample preparation and derivatization to the interpretation of mass spectral fragmentation patterns, providing a self-validating system for confident isomer identification.

Principle of the Method: A Dual-Axis Approach to Isomer Resolution

Gas Chromatography-Mass Spectrometry (GC-MS) is an exceptionally powerful analytical technique for the analysis of volatile and semi-volatile compounds like alkylphenols.[2] Its strength lies in the synergistic combination of two high-performance separation and detection systems.

• Gas Chromatography (GC): The GC component separates chemical mixtures into individual components based on their physical and chemical properties. Isomers, which have the same molecular formula but different structural arrangements, often exhibit subtle differences in boiling points and polarity. A capillary GC column with a specific stationary phase can exploit these differences, causing the isomers to travel through the column at different rates and elute at distinct retention times (RT).[3][4] The choice of a long, high-resolution capillary column is crucial for maximizing the separation of structurally similar isomers.[5][6]

• Mass Spectrometry (MS): As the separated isomers elute from the GC column, they enter the mass spectrometer's ion source. Here, they are bombarded with high-energy electrons (typically at 70 eV in Electron Ionization mode), causing them to ionize and fragment in a reproducible manner. The resulting charged fragments are separated by their mass-to-charge ratio (m/z), creating a unique mass spectrum that serves as a chemical "fingerprint" for that specific molecule.[7] The fragmentation pattern provides invaluable structural information, allowing for the differentiation of isomers that may co-elute from the GC column.[8][9]

This dual-axis approach—separation in the time domain (GC) and structural elucidation in the mass domain (MS)—provides the high degree of certainty required for isomeric analysis.

Detailed Experimental Protocol

This protocol is designed to be a comprehensive guide for the analysis of o-(1-Methylheptyl)phenol.

Materials and Reagents

• Solvents: HPLC-grade or GC-MS grade Methanol, Acetone, and Dichloromethane.[10]

• Standards: Certified reference standards of o-(1-Methylheptyl)phenol isomers, if available.

• Internal Standard (IS): A compound with similar chemical properties but a different retention time, such as Naphthalene or a deuterated phenol analog, at a known concentration (e.g., ~10 µg/mL).[4]

• Derivatization Agents (Optional): N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) for silylation.[11]

• Glassware: Deactivated glass vials with PTFE-lined caps.[11]

Sample Preparation

The goal of sample preparation is to produce a clean, dilute sample in a volatile solvent suitable for GC-MS injection.[10]

Protocol for Liquid Samples (e.g., reaction mixtures, technical-grade material):

• Dilution: Accurately weigh approximately 10 mg of the sample into a 10 mL volumetric flask.

• Solubilization: Dissolve and bring to volume with a suitable solvent like methanol or acetone. This creates a stock solution of approximately 1 mg/mL.

• Working Solution: Perform a serial dilution to achieve a final concentration in the range of 1-10 µg/mL.

• Internal Standard Spiking: Add the internal standard to the final working solution to achieve a concentration similar to the expected analyte concentration.

• Filtration: Filter the final solution through a 0.22 µm PTFE syringe filter into a 2 mL autosampler vial to remove any particulates.[10]

Optional Step: Derivatization for Enhanced Performance Phenolic compounds can sometimes exhibit poor peak shape (tailing) on certain GC columns due to the active hydroxyl group. Derivatization converts the polar -OH group into a less polar, more volatile silyl ether, often improving chromatographic performance.[11][12]

• Evaporation: Transfer 100 µL of the prepared sample solution to a clean vial and evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reaction: Add 50 µL of BSTFA + 1% TMCS to the dried residue.

• Incubation: Tightly cap the vial and heat at 70-80°C for 30-45 minutes to ensure complete derivatization.[11]

• Analysis: Cool to room temperature before injecting 1 µL into the GC-MS.

Experimental Workflow

The following diagram outlines the complete analytical workflow from sample receipt to data interpretation.

Caption: Experimental workflow for GC-MS analysis.

Instrumentation: GC-MS Parameters

Optimized instrument parameters are essential for achieving good separation and sensitive detection. The following conditions are a robust starting point for a standard GC-MS system.

Parameter	Setting	Rationale
GC System
Injection Mode	Splitless (1 min) or Split (e.g., 20:1)	Splitless mode is used for trace analysis to maximize sensitivity, while a split injection prevents column overload for more concentrated samples.[2]
Injector Temp.	280 °C	Ensures rapid and complete volatilization of the analyte without thermal degradation.[11]
Carrier Gas	Helium (99.999% purity)	An inert gas that provides good chromatographic efficiency.
Flow Rate	1.0 - 1.5 mL/min (Constant Flow)	An optimal flow rate balances analysis time with separation efficiency.
Column	DB-5ms, HP-5ms, or equivalent (30 m x 0.25 mm ID, 0.25 µm film)	A non-polar 5% phenyl-methylpolysiloxane column provides excellent separation for a wide range of semi-volatile compounds, including alkylphenol isomers.[2][3]
Oven Program	Initial: 70 °C (hold 2 min), Ramp: 10 °C/min to 290 °C (hold 5 min)	A temperature ramp is critical for separating isomers with different boiling points. The initial hold ensures good peak shape for early eluting compounds.[2][11]
MS System
Ion Source Temp.	230 °C	A standard temperature that promotes stable ionization.
Transfer Line Temp.	290 °C	Must be hot enough to prevent condensation of the analytes as they transfer from the GC to the MS.[2]
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV	The standard energy for EI, which produces reproducible fragmentation patterns that are comparable to spectral libraries like NIST.[13]
Mass Scan Range	m/z 40 - 350	This range covers the expected molecular ion (m/z 206) and all significant fragment ions.
Solvent Delay	3 - 5 min	Prevents the high concentration of solvent from entering and saturating the MS detector.

Data Analysis and Interpretation

The molecular formula for o-(1-Methylheptyl)phenol is C₁₄H₂₂O, with a monoisotopic mass of 206.167 Da.[14]

Chromatographic Data

The Total Ion Chromatogram (TIC) will display peaks corresponding to each separated compound. The retention time of each peak is a key identifier. Isomers will typically elute close to one another. Qualitative identification is achieved by comparing the retention time of a peak in the sample to that of a certified reference standard analyzed under the same conditions.[4]

Mass Spectral Fragmentation

The primary value of MS in isomer identification comes from analyzing the fragmentation patterns. For alkylphenols, fragmentation is dominated by cleavage of the alkyl side chain, particularly at the carbon atom attached to the aromatic ring (the benzylic position), as this leads to the formation of a stable, resonance-stabilized cation.[5][9]

Key Fragmentation Pathways for o-(1-Methylheptyl)phenol:

• Molecular Ion ([M]⁺˙): The intact ionized molecule should be visible at m/z 206 . Its presence confirms the molecular weight of the compound.[15]

• Benzylic Cleavage (α-cleavage): The most significant fragmentation occurs at the C-C bond adjacent to the aromatic ring. The loss of the C₆H₁₃ (hexyl) radical results in the formation of a highly stable benzylic cation. This fragment is often the base peak (the most intense peak) in the spectrum.

  • [M - C₆H₁₃]⁺ = m/z 121

• Phenolic Ion Formation: Cleavage of the entire alkyl side chain (C₈H₁₇) can also occur, though typically to a lesser extent, resulting in a fragment corresponding to the hydroxyphenyl group.

  • [M - C₈H₁₇]⁺ = m/z 93

The relative intensities of these key fragments can help distinguish between different alkylphenol isomers.[16] For example, isomers with more branching on the alkyl chain may show different fragmentation patterns or fragment intensities.[5][6]

Caption: Primary fragmentation pathways of o-(1-Methylheptyl)phenol.

Data Summary

Analyte	Expected RT Range	Molecular Ion (m/z)	Key Fragment Ions (m/z) and [Relative Intensity]
o-(1-Methylheptyl)phenol	Isomer-dependent	206	121 [100%], 93 [~15-30%], 77, 65
Other Isomers	Will vary slightly	206	Relative intensities of fragments may differ based on alkyl chain structure.

Note: Relative intensities are estimates and will vary based on instrumentation and specific isomer structure.

Method Validation and Quality Control

To ensure the trustworthiness of the results, the following quality control measures are essential.[17]

• Instrument Blank: Analyze a solvent blank at the beginning of each analytical batch to check for system contamination.

• Calibration: If quantitation is required, prepare a multi-point calibration curve using a certified reference standard.

• Internal Standard: The consistent recovery of the internal standard across all samples and standards verifies the stability of the injection and instrument performance.

• NIST Library Match: The acquired mass spectrum for a peak should be compared against the NIST/EPA/NIH Mass Spectral Library. A high match factor (>800) provides additional confidence in the identification.[13][18]

Troubleshooting

Problem	Potential Cause	Solution
Poor Peak Shape (Tailing)	Active sites in the injector liner or column; analyte is too polar.	Use a deactivated injector liner; perform column conditioning; use the optional derivatization protocol.
No/Low Signal	Sample concentration too low; instrument issue.	Check sample concentration; verify instrument is tuned and operating correctly.
Poor Isomer Separation	GC oven program is not optimal; column is overloaded or degraded.	Optimize the temperature ramp (slower ramp rate); inject a smaller volume or more dilute sample; replace the GC column.[19]
Mass Spectrum Doesn't Match Library	Co-elution of multiple compounds; background interference.	Check the purity of the chromatographic peak; improve chromatographic separation; subtract background spectrum.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the identification of o-(1-Methylheptyl)phenol isomers by GC-MS. By combining optimized chromatographic separation with detailed mass spectral interpretation, this method offers a high degree of confidence and reproducibility. The explanation of the principles behind each step, from sample preparation to data analysis, empowers researchers and drug development professionals to implement and adapt this protocol effectively. Adherence to the described quality control and validation steps will ensure the generation of reliable and defensible data, crucial for both research and regulated environments.

References

• Hammza, R. A. (n.d.). Gas Chromatographic Separation of Isomeric Phenols by Schiff`s Base Liquid Crystalline Stationary Phases. Retrieved January 14, 2026, from [Link]

• Proestos, C., et al. (2006). Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation. National Institutes of Health. Retrieved January 14, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA-NERL: 528: Phenols in Water by GC/MS. National Environmental Methods Index. Retrieved January 14, 2026, from [Link]

• Zainordin, N. S., et al. (2023). Method development for the analysis of Phenols in the ambient air using automatic thermal desorption-gas chromatography-mass spectrometry (TD-GC/MS). MATEC Web of Conferences. Retrieved January 14, 2026, from [Link]

• Thongtha, T. (2012). Improving chromatographic analysis of phenolic compounds. Chula Digital Collections. Retrieved January 14, 2026, from [Link]

• Sakurai, K., et al. (n.d.). Mass Fragmentgram of 4-Alkylphenols and Internal Standard Concentration. ResearchGate. Retrieved January 14, 2026, from [Link]

• (n.d.). Separation of Phenols by Gas Chromatography. Retrieved January 14, 2026, from [Link]

• CD Bioparticles. (2024). Common Sample Preparation Techniques for GC-MS Analysis. Retrieved January 14, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8041A: Phenols by Gas Chromatography. Retrieved January 14, 2026, from [Link]

• Wang, C., et al. (2011). A gas chromatography/mass spectrometry method for the simultaneous analysis of 50 phenols in wastewater using deconvolution technology. ResearchGate. Retrieved January 14, 2026, from [Link]

• (n.d.). Analysis of phenol and cresol isomers using capillary column gas chromatography. ResearchGate. Retrieved January 14, 2026, from [Link]

• LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Retrieved January 14, 2026, from [Link]

• Clark, J. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. Retrieved January 14, 2026, from [Link]

• LookChem. (n.d.). Cas 18626-98-7, o-(1-methylheptyl)phenol. Retrieved January 14, 2026, from [Link]

• Brown, D. (n.d.). Mass spectrum of phenol. Doc Brown's Chemistry. Retrieved January 14, 2026, from [Link]

• LibreTexts. (2023). Spectroscopy of Alcohols and Phenols. Chemistry LibreTexts. Retrieved January 14, 2026, from [Link]

• NIST. (n.d.). p-(1-methylheptyl)phenol. NIST Chemistry WebBook. Retrieved January 14, 2026, from [Link]

• PubChemLite. (n.d.). O-(1-methylheptyl)phenol (C14H22O). Retrieved January 14, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). o-(1-Methylheptyl)phenol. PubChem. Retrieved January 14, 2026, from [Link]

• ResearchGate. (n.d.). NIST library spectra, structure and molecule of the compound. Retrieved January 14, 2026, from [Link]

• NIST. (n.d.). Phenol, 2-(1-methylethyl)-. NIST Chemistry WebBook. Retrieved January 14, 2026, from [Link]

• NIST. (n.d.). Phenol. NIST Chemistry WebBook. Retrieved January 14, 2026, from [Link]

• Heim, T. F., et al. (1997). Mass Spectral Characterization of p-Nonylphenol Isomers Using High-Resolution Capillary GC-MS. ResearchGate. Retrieved January 14, 2026, from [Link]

• Heim, T. F., et al. (1997). Mass Spectral Characterization of p-Nonylphenol Isomers Using High-Resolution Capillary GC--MS. R Discovery. Retrieved January 14, 2026, from [Link]

• LibreTexts. (2023). Synthesis of Phenols. Chemistry LibreTexts. Retrieved January 14, 2026, from [Link]

• Li, J., et al. (2007). One-step synthesis of phenol by O− and OH− emission material. Royal Society of Chemistry. Retrieved January 14, 2026, from [Link]

• Beleggia, R., et al. (2016). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. National Institutes of Health. Retrieved January 14, 2026, from [Link]

• Tsedilin, A. (2017). Analytical Derivatives for the NIST/NIH/EPA Mass Spectral Library. ResearchGate. Retrieved January 14, 2026, from [Link]

• Weny, M., et al. (2023). Determination of Nonylphenol in Selected Foods and Identification of Single Isomers in a Coffee Sample by Comprehensive Two-Dimensional Gas Chromatography-Time of Flight Mass Spectrometry. Taylor & Francis Online. Retrieved January 14, 2026, from [Link]

• Albo, R. L. F., et al. (2014). Derivatization of pinacolyl alcohol with phenyldimethylchlorosilane for enhanced detection by gas chromatography-mass spectrometry. PubMed. Retrieved January 14, 2026, from [Link]

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Characterization of o-(1-Methylheptyl)phenol Using ¹H and ¹³C NMR Spectroscopy

Application Note & Protocol

Abstract

This technical guide provides a comprehensive overview of the characterization of o-(1-Methylheptyl)phenol using proton (¹H) and carbon-13 (¹³C) Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed protocols for sample preparation and data acquisition are presented, alongside an in-depth analysis of the expected spectral data. This document is intended for researchers, scientists, and professionals in drug development and chemical analysis who are working with alkylphenols and require a robust methodology for structural elucidation and purity assessment.

Introduction

o-(1-Methylheptyl)phenol, also known as 2-octan-2-ylphenol, is an organic compound belonging to the alkylphenol family.[1][2] Alkylphenols are widely used as precursors in the manufacturing of detergents, phenolic resins, and as additives in various industrial products.[3] The precise characterization of these compounds is crucial for quality control, understanding their chemical behavior, and assessing their environmental and biological impact.

NMR spectroscopy is an indispensable tool for the structural determination of organic molecules.[4] ¹H NMR provides detailed information about the proton environments and their connectivity, while ¹³C NMR reveals the carbon framework of the molecule.[5] This application note outlines the expected ¹H and ¹³C NMR spectral features of o-(1-Methylheptyl)phenol and provides a standardized protocol for obtaining high-quality spectra.

Molecular Structure and Atom Numbering

For clarity in spectral assignment, the atoms in o-(1-Methylheptyl)phenol are numbered as shown in the diagram below. This numbering scheme will be used throughout this document to correlate NMR signals with specific atoms in the molecule.

Figure 1. Molecular structure of o-(1-Methylheptyl)phenol with atom numbering.

Experimental Protocol

Materials and Equipment

• o-(1-Methylheptyl)phenol sample

• Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆)

• NMR tubes (5 mm)

• Pasteur pipettes

• Glass wool

• NMR spectrometer (e.g., 400 MHz or higher)

Sample Preparation Protocol

A well-prepared sample is critical for obtaining a high-quality NMR spectrum.[6] The following steps ensure a homogenous solution free of particulate matter.

• Weighing the Sample: Accurately weigh 5-25 mg of o-(1-Methylheptyl)phenol for ¹H NMR, and a more concentrated sample (as much as will dissolve to form a saturated solution) for ¹³C NMR.[6]

• Solvent Selection: Choose an appropriate deuterated solvent. CDCl₃ is a common choice for non-polar to moderately polar compounds. For compounds with prominent hydroxyl protons that may undergo rapid exchange, DMSO-d₆ can be used to better resolve the -OH signal.[7]

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the sample vial. Gently swirl the vial to dissolve the sample completely.

• Filtration: To remove any suspended particles that can degrade spectral quality, filter the solution into a clean NMR tube.[6] This can be achieved by passing the solution through a small plug of glass wool placed in a Pasteur pipette.

• Capping and Labeling: Securely cap the NMR tube and label it appropriately.

Figure 2. Experimental workflow for NMR data acquisition.

NMR Data Acquisition

• Instrument Setup: Insert the NMR tube into the spectrometer's probe.

• Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H or ¹³C and shim the magnetic field to achieve optimal homogeneity, which is essential for high resolution.

• Acquisition Parameters: Set the appropriate acquisition parameters, including the number of scans, pulse width, and relaxation delay. For ¹³C NMR, a larger number of scans will be necessary due to the low natural abundance of the ¹³C isotope.[5]

• Data Acquisition: Acquire the Free Induction Decay (FID) signal.

Data Processing

• Fourier Transformation: Apply a Fourier transform to the FID to obtain the frequency-domain NMR spectrum.

• Phasing and Baseline Correction: Manually or automatically phase the spectrum and correct the baseline for accurate integration.

• Referencing: Reference the spectrum using the residual solvent peak or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.[8]

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for o-(1-Methylheptyl)phenol. These predictions are based on established chemical shift values for similar structural motifs and spectral data of related compounds.[4][9]

¹H NMR Spectral Data (Predicted)

Atom	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
H-O	4.5 - 7.0	br s	1H	-	Phenolic Hydroxyl
H6	~7.15	dd	1H	Jortho = 7-10, Jmeta = 2-3	Aromatic Proton
H4	~7.10	td	1H	Jortho = 7-10, Jmeta = 2-3	Aromatic Proton
H5	~6.85	dd	1H	Jortho = 7-10, Jmeta = 2-3	Aromatic Proton
H3	~6.75	td	1H	Jortho = 7-10, Jmeta = 2-3	Aromatic Proton
H7	~3.0	m	1H	-	Methine Proton
H13	~1.25	d	3H	~7.0	Methyl Protons
H8	~1.60	m	2H	-	Methylene Protons
H9-H12	~1.30	m	8H	-	Methylene Protons
H14	~0.88	t	3H	~7.0	Terminal Methyl Protons

¹³C NMR Spectral Data (Predicted)

Atom	Chemical Shift (δ, ppm)	Assignment
C1	~153.0	Phenolic Carbon
C2	~130.0	Substituted Aromatic Carbon
C6	~127.0	Aromatic CH
C4	~126.5	Aromatic CH
C5	~121.0	Aromatic CH
C3	~115.0	Aromatic CH
C7	~36.0	Methine Carbon
C8	~40.0	Methylene Carbon
C10	~31.8	Methylene Carbon
C9	~29.5	Methylene Carbon
C11	~29.3	Methylene Carbon
C12	~22.6	Methylene Carbon
C13	~21.0	Methyl Carbon
C14	~14.1	Terminal Methyl Carbon

Spectral Interpretation

¹H NMR Spectrum

• Aromatic Region (6.5-7.5 ppm): The four protons on the benzene ring (H3, H4, H5, and H6) will appear in this region. Due to the ortho-substitution, they are all chemically non-equivalent and will exhibit complex splitting patterns.[10] Typically, these will appear as multiplets, with coupling constants characteristic of ortho (J ≈ 7-10 Hz) and meta (J ≈ 2-3 Hz) interactions.[1]

• Phenolic -OH Proton (4.5-7.0 ppm): The chemical shift of the hydroxyl proton is highly variable and depends on the solvent, concentration, and temperature.[11] It usually appears as a broad singlet due to hydrogen bonding and chemical exchange. A D₂O shake experiment can be performed to confirm this signal, as the proton will be replaced by deuterium, causing the peak to disappear from the spectrum.[12]

• Alkyl Region (0.8-3.1 ppm):

  • The methine proton (H7) , being adjacent to the aromatic ring, will be deshielded and is expected to appear as a multiplet around 3.0 ppm.

  • The terminal methyl protons (H14) of the heptyl chain will appear as a triplet around 0.88 ppm.

  • The methyl protons of the 1-methyl group (H13) will appear as a doublet around 1.25 ppm, split by the methine proton (H7).

  • The methylene protons (H8-H12) will overlap in the region of 1.30-1.60 ppm, appearing as a complex multiplet.

¹³C NMR Spectrum

• Aromatic Region (110-160 ppm): Six distinct signals are expected for the aromatic carbons. The carbon bearing the hydroxyl group (C1) will be the most deshielded, appearing around 153.0 ppm. The carbon attached to the alkyl group (C2) will also be downfield. The remaining four aromatic carbons (C3-C6) will appear in the typical aromatic region.

• Alkyl Region (10-45 ppm): The eight carbons of the 1-methylheptyl chain will give rise to eight distinct signals in the upfield region of the spectrum. The chemical shifts will be influenced by their proximity to the aromatic ring. The terminal methyl carbon (C14) will be the most upfield signal at approximately 14.1 ppm.

Conclusion

This application note provides a detailed guide for the characterization of o-(1-Methylheptyl)phenol using ¹H and ¹³C NMR spectroscopy. The provided protocols for sample preparation and data acquisition, along with the predicted spectral data and interpretation, serve as a valuable resource for the unambiguous structural confirmation and purity assessment of this compound. The application of these methods will ensure accurate and reproducible results for researchers in various fields of chemistry.

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Application Notes and Protocols for the Synthesis of 2,4-Dinitro-6-(1-methylheptyl)phenol

Abstract

This document provides a comprehensive guide for the synthesis of 2,4-Dinitro-6-(1-methylheptyl)phenol, a dinitrophenol derivative, through the electrophilic aromatic substitution of o-(1-Methylheptyl)phenol. These application notes are intended for researchers and professionals in organic synthesis and drug development, offering a detailed protocol grounded in mechanistic principles. The guide emphasizes procedural safety, reaction optimization, and product purification, ensuring a reliable and reproducible methodology.

Introduction and Scientific Context

2,4-Dinitro-6-(1-methylheptyl)phenol is an organic compound within the dinitrophenol family.[1][2] Compounds in this class are known for their biological activities, including use as herbicides, fungicides, and insecticides.[3][4] The parent compound, Dinoseb (2,4-dinitro-6-sec-butylphenol), was historically used as a pesticide but is now banned in many countries due to its high toxicity.[1][3][5] The synthesis of these molecules is a classic example of electrophilic aromatic substitution, a fundamental reaction in organic chemistry.

The protocol herein details the dinitration of o-(1-methylheptyl)phenol. The starting material's structure, featuring a hydroxyl group and an alkyl substituent, dictates the regioselectivity of the nitration. The hydroxyl group is a potent activating ortho-, para-director, while the 1-methylheptyl group at the ortho position sterically and electronically influences the incoming electrophiles to the C4 (para) and C6 (ortho) positions.[6][7][8] Understanding these directing effects is paramount for predicting the reaction outcome and minimizing the formation of unwanted isomers.

This guide provides the causal framework behind each procedural step, empowering the researcher to not only execute the synthesis but also to troubleshoot and adapt the protocol as needed.

Reaction Mechanism: Electrophilic Nitration of an Activated Phenol

The synthesis proceeds via an electrophilic aromatic substitution mechanism. The key steps are the generation of the electrophile and its subsequent attack on the electron-rich phenol ring.

• Generation of the Nitronium Ion (NO₂⁺): Concentrated sulfuric acid protonates nitric acid, which then loses a molecule of water to form the highly electrophilic nitronium ion (NO₂⁺). This is the active nitrating agent.[9][10]

• Electrophilic Attack: The phenol ring, activated by the electron-donating hydroxyl group, acts as a nucleophile. It attacks the nitronium ion. The hydroxyl group directs the substitution primarily to the ortho and para positions.[6][10]

• Sequential Nitration: The first nitration occurs preferentially at the para-position (C4) due to less steric hindrance from the bulky 1-methylheptyl group. The resulting 6-(1-methylheptyl)-2-nitrophenol is still an activated ring system and undergoes a second nitration at the available ortho-position (C6) to yield the final product.

• Rearomatization: In each substitution step, a proton is lost from the intermediate arenium ion (sigma complex) to restore the aromaticity of the ring.[9]

Caption: Reaction mechanism for the dinitration of o-(1-methylheptyl)phenol.

Comprehensive Synthesis Protocol

Critical Safety Precautions

Nitration with mixed acid (nitric and sulfuric) is a high-hazard procedure. The reaction is extremely exothermic and can lead to runaway reactions or explosions if not controlled. Aromatic nitro compounds are often heat and shock-sensitive.[11][12]

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, chemical splash goggles, a full-face shield, and heavy-duty, acid-resistant gloves (e.g., butyl rubber).[13][14][15]

• Engineering Controls: Conduct the entire procedure in a certified chemical fume hood with the sash positioned as low as possible. A blast shield is mandatory. Ensure an emergency safety shower and eyewash station are immediately accessible.[14][15]

• Reagent Handling: Always add sulfuric acid to nitric acid slowly and with cooling. NEVER add nitric acid to sulfuric acid. Handle concentrated acids in a secondary container.[13][14]

• Waste Disposal: Quench any residual nitrating mixture carefully before disposal. Nitric acid waste should be segregated from organic solvents to prevent violent reactions.[14]

Materials and Equipment

Reagent/Material	CAS No.	Molecular Wt.	Purity	Notes
o-(1-Methylheptyl)phenol	18626-98-7	206.32 g/mol	>98%	Starting material. Purity is crucial.[16]
Sulfuric Acid (H₂SO₄)	7664-93-9	98.08 g/mol	98% (conc.)	Dehydrating agent and catalyst.
Nitric Acid (HNO₃)	7697-37-2	63.01 g/mol	70% (conc.)	Nitrating agent.
Crushed Ice / Deionized Water	N/A	18.02 g/mol	High Purity	For reaction quenching and washing.
Ethanol (C₂H₅OH)	64-17-5	46.07 g/mol	Reagent Grade	For recrystallization.
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01 g/mol	N/A	For neutralization of spills.

Equipment:

• Three-neck round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer (-20 to 100 °C)

• Ice-salt bath

• Buchner funnel and vacuum flask

• Beakers and Erlenmeyer flasks

• Blast shield

Step-by-Step Experimental Procedure

1. Preparation of the Nitrating Mixture (Mixed Acid)

• In the fume hood, place a 100 mL beaker in an ice-salt bath on a magnetic stirrer.

• Add 25 mL of concentrated (70%) nitric acid to the beaker.

• While monitoring the temperature, slowly add 25 mL of concentrated (98%) sulfuric acid dropwise using a glass pipette. Causality: This order of addition and slow rate are critical to dissipate the intense heat generated from the exothermic reaction. The temperature must be maintained below 15 °C.

• Once the addition is complete, allow the mixture to cool to 0-5 °C.

2. Nitration Reaction

• Set up a 250 mL three-neck flask in the ice-salt bath, equipped with a magnetic stirrer, a thermometer, and a dropping funnel. Position the blast shield in front of the apparatus.

• Dissolve 10.3 g (0.05 mol) of o-(1-Methylheptyl)phenol in the flask. If the phenol is too viscous, it can be gently warmed or dissolved in a minimal amount of a robustly inert solvent like dichloromethane, though direct addition is often feasible and preferred to avoid solvent nitration.

• Slowly add the pre-cooled nitrating mixture from the beaker to the dropping funnel.

• Begin the dropwise addition of the mixed acid to the stirred phenol. The rate of addition must be controlled to maintain the internal reaction temperature between 5 °C and 10 °C. Causality: Low temperatures are essential to prevent over-nitration (formation of trinitrophenol) and oxidative degradation of the phenol, which results in the formation of tarry by-products and reduces yield.[7][17][18]

• After the addition is complete (approx. 45-60 minutes), continue stirring the mixture at 5-10 °C for an additional 2 hours to ensure the reaction goes to completion.

3. Product Isolation and Work-up

• Prepare a large beaker (1 L) containing approximately 500 g of crushed ice and 200 mL of cold deionized water.

• Very slowly and carefully, pour the reaction mixture onto the ice-water with vigorous stirring. Causality: This quenching step precipitates the water-insoluble organic product while diluting and cooling the highly corrosive acid mixture.

• A yellow-orange solid should precipitate. Allow the mixture to stir until all the ice has melted.

• Collect the crude product by vacuum filtration using a Buchner funnel.

• Wash the solid on the filter extensively with cold deionized water until the washings are neutral to pH paper. This removes any residual acids.

• Press the solid as dry as possible on the filter.

4. Purification by Recrystallization

• Transfer the crude solid to an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid. If the product does not fully dissolve, add hot water dropwise until a clear solution is obtained.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Collect the purified yellow crystals by vacuum filtration, wash with a small amount of cold ethanol-water (1:1), and dry in a vacuum oven at a low temperature (<40 °C). The final product is a crystalline orange solid.[3]

Caption: Experimental workflow for the synthesis of 2,4-Dinitro-6-(1-methylheptyl)phenol.

Product Characterization

The identity and purity of the synthesized 2,4-Dinitro-6-(1-methylheptyl)phenol should be confirmed using standard analytical techniques.

Analytical Method	Expected Result
Melting Point	A sharp melting point indicates high purity. Compare to literature values if available.
¹H NMR	Expect signals corresponding to the aromatic protons, the methine and methylene protons of the 1-methylheptyl group, and the terminal methyl groups. The phenolic -OH proton may be broad or absent depending on the solvent.
¹³C NMR	Expect distinct signals for the 14 carbon atoms in the molecule.
FT-IR	Characteristic peaks for O-H stretching (broad, ~3200-3500 cm⁻¹), aromatic C-H stretching (~3100 cm⁻¹), aliphatic C-H stretching (~2850-2960 cm⁻¹), asymmetric and symmetric N-O stretching of the nitro groups (~1530 and ~1350 cm⁻¹), and aromatic C=C bending.
LC-MS	Provides the molecular weight of the compound, confirming the successful dinitration.[19][20]

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete reaction. 2. Product loss during work-up/recrystallization. 3. Side reactions.	1. Increase reaction time or slightly raise temperature (with caution). 2. Ensure complete precipitation; use minimal hot solvent for recrystallization. 3. Strictly maintain low temperature during acid addition.
Dark, Tarry Product	Oxidation of the phenol due to high reaction temperature or overly aggressive nitrating conditions.	Maintain temperature strictly below 10 °C. Ensure slow, controlled addition of the nitrating mixture. Use high-purity starting material.
Incomplete Dinitration	Insufficient nitrating agent or reaction time.	Use a slight molar excess of the nitrating agent. Increase the post-addition stirring time. Monitor reaction by TLC.
Product is an Oil	Impurities are depressing the melting point.	Re-purify by recrystallization or consider column chromatography for difficult separations. Ensure all acid is washed out during work-up.

Conclusion

This application note provides a robust and detailed protocol for the synthesis of 2,4-Dinitro-6-(1-methylheptyl)phenol from o-(1-Methylheptyl)phenol. By adhering to the outlined procedures, particularly the stringent safety measures and temperature control, researchers can achieve a high yield of the desired product. The mechanistic insights and troubleshooting guide serve to create a self-validating system, allowing for logical problem-solving and adaptation.

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Application Notes and Protocols: o-(1-Methylheptyl)phenol in the Production of Non-ionic Surfactants

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and formulation chemists on the application of o-(1-methylheptyl)phenol as a hydrophobic precursor for the synthesis of non-ionic surfactants. Detailed protocols for the ethoxylation of o-(1-methylheptyl)phenol are presented, alongside methodologies for the characterization of the resulting surfactants. This guide emphasizes the causality behind experimental choices, ensuring protocols are self-validating. Key performance metrics such as critical micelle concentration (CMC), surface tension, hydrophilic-lipophilic balance (HLB), and cloud point are discussed. Furthermore, a practical application protocol for the use of these novel surfactants in creating stable oil-in-water emulsions is provided.

Introduction: The Role of Hydrophobe Structure in Surfactant Performance

Non-ionic surfactants are a cornerstone of numerous industrial and commercial formulations, from detergents and emulsifiers to paints and agrochemicals.[1][2] Their efficacy is dictated by the delicate balance between a hydrophilic (water-attracting) head group and a hydrophobic (water-repelling) tail group. While the hydrophilic portion, typically a polyoxyethylene chain, is crucial for water solubility, the structure of the hydrophobic alkylphenol moiety significantly influences the surfactant's performance characteristics, including its efficiency as an emulsifier, detergent, and wetting agent.[3]

Alkylphenol ethoxylates (APEs) are synthesized through the ethoxylation of alkylphenols.[4] The starting alkylphenol for this guide, o-(1-methylheptyl)phenol, possesses a branched C8 alkyl chain (an isooctyl group) at the ortho position of the phenolic ring. This branching in the hydrophobic tail can influence the packing of surfactant molecules at interfaces, potentially leading to different performance characteristics—such as higher critical micelle concentrations (CMC) and altered wetting properties—compared to their linear counterparts.[5]

This guide will detail the synthesis, characterization, and application of a series of non-ionic surfactants derived from o-(1-methylheptyl)phenol, providing a framework for developing novel surfactants with tailored properties.

Safety and Handling

The synthesis of alkylphenol ethoxylates involves hazardous materials and requires strict adherence to safety protocols.

• o-(1-Methylheptyl)phenol: This compound is classified as harmful if swallowed, causes severe skin burns and eye damage, and is very toxic to aquatic life with long-lasting effects.[6] Always handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., butyl rubber), splash goggles, a face shield, and a lab coat.[7]

• Ethylene Oxide (EtO): EtO is an extremely flammable, toxic, and carcinogenic gas.[8][9] All manipulations involving EtO must be conducted in a dedicated, well-ventilated area, preferably within a certified chemical fume hood or a glove box.[7] Exposure is strictly regulated by OSHA with a permissible exposure limit (PEL) of 1 ppm over an 8-hour time-weighted average (TWA).[10] A robust emergency response plan must be in place for any potential leaks or spills.[11]

• Potassium Hydroxide (KOH): A strong base used as a catalyst, KOH is corrosive and can cause severe burns. Handle with appropriate PPE.

Synthesis of o-(1-Methylheptyl)phenol Ethoxylates

The synthesis is achieved via a base-catalyzed ethoxylation reaction. The degree of ethoxylation, 'n' (the average number of ethylene oxide units added per phenol molecule), is controlled by the stoichiometry of the reactants.

Rationale for Protocol Design

• Catalyst: Potassium hydroxide (KOH) is a commonly used and effective base catalyst for the ethoxylation of phenols.[4] It functions by deprotonating the phenolic hydroxyl group to form a more nucleophilic phenoxide ion, which then initiates the ring-opening of ethylene oxide.

• Temperature and Pressure: The reaction is typically conducted at elevated temperatures (130-180°C) to ensure a sufficient reaction rate.[12][13] The pressure is kept slightly positive to maintain ethylene oxide in the liquid phase and facilitate its reaction with the alkylphenol.

• Inert Atmosphere: An inert atmosphere (e.g., nitrogen) is crucial to prevent the oxidation of the reactants and products at high temperatures and to safely handle the flammable ethylene oxide.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of o-(1-Methylheptyl)phenol ethoxylates.

Step-by-Step Synthesis Protocol

This protocol is adapted from general procedures for the ethoxylation of octylphenol and should be performed by personnel trained in handling hazardous materials in a suitable high-pressure reactor.[4]

• Reactor Preparation: Charge a clean, dry, and inerted (purged with nitrogen) high-pressure stainless-steel reactor with 1.0 mole of o-(1-methylheptyl)phenol and 0.3-0.5% by weight of potassium hydroxide (KOH).

• Dehydration: Seal the reactor and heat the mixture to 130°C under a constant nitrogen stream or vacuum for approximately one hour to remove any residual water, which can interfere with the reaction.

• Ethoxylation: After dehydration, bring the reactor to the target reaction temperature (e.g., 140-150°C). Slowly introduce a pre-weighed amount of liquid ethylene oxide into the reactor to achieve the desired average degree of ethoxylation (n). Maintain the pressure at 1-2 bar. The reaction is exothermic and requires careful temperature control.

• Reaction Completion: The reaction is complete when the pressure in the reactor ceases to drop, indicating that all the ethylene oxide has been consumed. To ensure complete reaction, maintain the temperature for an additional 1-2 hours.

• Neutralization: Cool the reactor to below 80°C. Neutralize the KOH catalyst by adding a stoichiometric amount of a weak acid, such as acetic acid or phosphoric acid, until the pH of a 1% aqueous solution of the product is between 6.0 and 7.5.

• Purification: The neutralized salt can be removed by filtration if necessary. The resulting product is the o-(1-methylheptyl)phenol ethoxylate.

Characterization of the Synthesized Surfactants

The properties of the synthesized surfactants are highly dependent on the length of the polyoxyethylene (PEO) chain. A series of surfactants with varying degrees of ethoxylation (e.g., n=5, n=10, n=20) should be synthesized and characterized.

Key Performance Indicators

The following table summarizes expected properties for o-(1-methylheptyl)phenol ethoxylates, with representative data extrapolated from similar branched alkylphenol ethoxylates like octylphenol ethoxylates.[3][14][15]

Property	n=5 (Low EO)	n=10 (Mid EO)	n=20 (High EO)	Test Method
Appearance	Colorless to pale yellow liquid	Viscous liquid to soft paste	White, waxy solid	Visual
Water Solubility	Dispersible	Soluble	Soluble	Visual (1% in water)
HLB Value (Calculated)	~10.4	~13.5	~16.2	Griffin's Method
Cloud Point (1% aq.)	< 25°C	~65°C	> 100°C	ASTM D2024[16]
Surface Tension (mN/m)	~30	~32	~38	Tensiometer (Wilhelmy Plate/Du Noüy Ring)[17]
CMC (mol/L)	~1.5 x 10⁻⁴	~2.5 x 10⁻⁴	~4.0 x 10⁻⁴	Tensiometry[18]

Characterization Protocols

The cloud point is the temperature at which a 1% aqueous solution of the non-ionic surfactant becomes cloudy as it is heated, which is characteristic of surfactants with polyoxyethylene chains.[19]

• Prepare a 1.0% (w/w) solution of the surfactant in deionized water. Ensure it is fully dissolved and homogenous at room temperature.[20]

• Place approximately 50 mL of the solution into a clear glass test tube.

• Immerse the test tube in a beaker of water (water bath) equipped with a magnetic stirrer and a controlled heating source.

• Place a thermometer directly into the surfactant solution.

• Heat the water bath at a rate of 1-2°C per minute while gently stirring the surfactant solution with the thermometer.[20]

• Record the temperature at which the solution first becomes distinctly cloudy. This is the cloud point.

• To confirm, remove the test tube from the heat and allow it to cool, noting the temperature at which it becomes clear again. The two temperatures should be within 1°C.[20]

The CMC is the concentration at which surfactant molecules begin to form aggregates (micelles) in solution. It is identified by a sharp change in the slope of a surface tension versus log-concentration plot.[18][21]

• Prepare a stock solution of the surfactant in deionized water (e.g., 0.1 M).

• Create a series of dilutions from the stock solution, covering a wide concentration range (e.g., 10⁻⁶ M to 10⁻² M).

• Measure the surface tension of each solution at a constant temperature (e.g., 25°C) using a calibrated tensiometer.[22]

• Plot the measured surface tension (γ) on the y-axis against the logarithm of the surfactant concentration (log C) on the x-axis.

• The plot will show two distinct linear regions. The concentration at the point of intersection of these two lines is the CMC. The surface tension at the CMC (γ_cmc) is also a key parameter.

Application Protocol: Oil-in-Water (O/W) Emulsion Formulation

o-(1-Methylheptyl)phenol ethoxylates with mid-to-high HLB values (e.g., n=10, HLB ~13.5) are effective emulsifiers for creating stable oil-in-water (O/W) emulsions.[15][23]

Emulsion Formation Workflow

Caption: Workflow for creating a stable oil-in-water emulsion.

Step-by-Step Emulsification Protocol

This protocol provides a method to create a simple O/W emulsion using the synthesized surfactant.

• Prepare the Aqueous Phase: In a beaker, combine 68 g of deionized water and 2 g of o-(1-methylheptyl)phenol ethoxylate (n=10). Heat to 75°C with gentle stirring until the surfactant is fully dissolved.

• Prepare the Oil Phase: In a separate beaker, add 30 g of a non-polar oil (e.g., mineral oil or hexadecane). Heat to 75°C.

• Emulsification: While mixing the oil phase with a high-shear mixer (e.g., rotor-stator homogenizer), slowly add the aqueous phase to the oil phase.[24]

• Homogenization: Continue high-shear mixing for 5-10 minutes after all the aqueous phase has been added to ensure the formation of fine, uniform droplets.

• Cooling: Remove the emulsion from the heat and continue to stir gently with a standard overhead stirrer until it reaches room temperature.

• Evaluation: The resulting emulsion should be milky-white and stable against phase separation for an extended period. Stability can be assessed visually over time and under accelerated conditions (e.g., centrifugation or freeze-thaw cycles).

Conclusion

o-(1-Methylheptyl)phenol serves as a viable hydrophobic starting material for the synthesis of a novel series of non-ionic surfactants. By controlling the degree of ethoxylation, key properties such as HLB, cloud point, and CMC can be systematically tuned to meet the demands of specific applications. The branched nature of the alkyl group offers a unique structural motif that can be explored to achieve desired performance characteristics in formulations requiring emulsification, detergency, and wetting. The protocols outlined in this document provide a robust framework for the synthesis, characterization, and application of these surfactants, enabling further research and development in this area.

References

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• ASTM International. (n.d.). Cloud Point of Nonionic Surfactants. Retrieved from [Link]

• University of New Mexico. (n.d.). Ethylene Oxide Standard Operating Procedure Template. Environmental Health & Safety. Retrieved from [Link]

• Interscan Corporation. (2024, August 7). Safety Guidelines for Ethylene Oxide (C2H4O) Gas Exposure. Retrieved from [Link]

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• Science.gov. (n.d.). octylphenol ethoxylate solutions: Topics by Science.gov. Retrieved from [Link]

• JETIR. (n.d.). Benzylation of different mole ethoxylates of p-octyl phenol with benzyl chloride. Retrieved from [Link]

• ResearchGate. (n.d.). The CMC, surface tension, and HLB of the prepared polymeric surfactants at 25 C. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). o-(1-Methylheptyl)phenol. PubChem. Retrieved from [Link]

• J-Stage. (n.d.). Surface Tension Study on Aqueous Solution of Nonionic Surfactant with Unsaturated Hydrocarbon Chain. Retrieved from [Link]

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• Google Patents. (n.d.). WO2015079451A1 - Alkylphenol ethoxylates and a process for preparing the same.

• Venus Ethoxyethers. (n.d.). Octylphenol Ethoxylate. Retrieved from [Link]

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• Ataman Kimya. (n.d.). OCTYL PHENOL ETHOXYLATE. Retrieved from [Link]

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• American Cleaning Institute. (n.d.). Alkylphenol ethoxylate. Retrieved from [Link]

• Let's Make Beauty. (2025, May 15). How to Formulate Water-in-Oil Emulsions. Retrieved from [Link]

• PCI Magazine. (2010, September 1). Alkylphenol Ethoxylate-Free Sulfates in Emulsion Polymerization. Retrieved from [Link]

• AFIRM Group. (2021, March). ALKYLPHENOL ETHOXYLATES (APEOs). Retrieved from [Link]

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Experimental setup for studying the endocrine activity of o-(1-Methylheptyl)phenol

Application Notes & Protocols

Topic: Experimental Framework for Evaluating the Endocrine Disrupting Potential of o-(1-Methylheptyl)phenol

Audience: Researchers, scientists, and drug development professionals.

A Tiered Strategy for the Comprehensive Endocrine Hazard Assessment of o-(1-Methylheptyl)phenol

Introduction and Rationale

o-(1-Methylheptyl)phenol is an alkylphenol, a class of chemicals that has come under scientific scrutiny for potential endocrine-disrupting properties. Structurally related compounds, such as nonylphenol, have demonstrated estrogenic activity, raising concerns about the potential for o-(1-Methylheptyl)phenol to interfere with the normal functioning of the endocrine system. The endocrine system, through a complex network of hormones and receptors, governs critical physiological processes including development, reproduction, and metabolism. Chemicals that disrupt these pathways can pose significant risks to human and environmental health.

This document, designed for researchers and toxicologists, provides a comprehensive, tiered experimental strategy to systematically evaluate the potential of o-(1-Methylheptyl)phenol to interact with the estrogen, androgen, and thyroid hormone pathways, as well as its potential to affect steroid hormone biosynthesis. The proposed workflow is aligned with internationally recognized frameworks, such as the Conceptual Framework for Testing and Assessment of Endocrine Disrupters developed by the Organisation for Economic Co-operation and Development (OECD), which advocates for a weight-of-evidence approach beginning with in vitro mechanistic assays and progressing to targeted in vivo studies.[1][2][3] This strategy ensures a resource-efficient yet scientifically robust hazard identification process.

Foundational Concepts in Endocrine Disruption

Endocrine disrupting chemicals (EDCs) can exert their effects through various mechanisms, including:

• Receptor Agonism/Antagonism: Mimicking the natural hormone by binding to and activating its receptor (agonism) or binding to the receptor without activation, thereby blocking the natural hormone's action (antagonism).[4]

• Hormone Synthesis and Metabolism: Interfering with the production (steroidogenesis), transport, or breakdown of natural hormones.[4][5]

• Transcriptional Activation: Altering the expression of genes that are regulated by hormone receptors.[6]

Our investigation will focus on three primary pathways frequently targeted by EDCs: the Estrogen, Androgen, and Thyroid systems.

Natural estrogens, like 17β-estradiol (E2), bind to estrogen receptors (ERα and ERβ). This binding causes the receptor to dimerize, translocate to the nucleus, and bind to Estrogen Response Elements (EREs) on DNA, initiating the transcription of target genes responsible for a wide range of physiological effects, particularly in reproductive tissues.[7] An EDC can act as an ER agonist, improperly activating this pathway, or as an antagonist, blocking it.

Figure 1: Estrogen Receptor (ER) Signaling Pathway.

A Phased Experimental Workflow

A tiered approach provides a logical progression from high-throughput screening to definitive whole-organism assays, optimizing resource use and animal welfare.

Figure 2: Tiered Experimental Workflow for Endocrine disruptor screening.

PART I: IN VITRO MECHANISTIC SCREENING PROTOCOLS

In vitro assays are rapid, cost-effective methods to identify potential molecular initiating events.[6][8] They form the foundation of our screening battery, pinpointing specific mechanisms of action.

Nuclear Hormone Receptor Binding Assays

Principle: These are competitive binding assays that measure the ability of a test chemical to displace a radiolabeled natural ligand from its receptor. A positive result indicates the chemical can physically interact with the receptor.[9]

This protocol is adapted from established U.S. EPA guidelines.[9][10]

• Receptor Source: Uterine cytosol from ovariectomized adult Sprague-Dawley rats.

• Radioligand: [³H]-17β-estradiol ([³H]-E2).

• Protocol Steps:

  • Cytosol Preparation: Prepare uterine cytosol from 7-10 day post-ovariectomy rats via homogenization and ultracentrifugation (105,000 x g) to isolate the supernatant containing the ER.[9]

  • Assay Setup: In assay tubes, combine a fixed concentration of rat uterine cytosol protein (50-100 µ g/tube ) and a single concentration of [³H]-E2 (approx. 0.5-1.0 nM).

  • Competition: Add increasing concentrations of o-(1-Methylheptyl)phenol (e.g., 1x10⁻¹⁰ M to 3x10⁻⁴ M) or unlabeled 17β-estradiol (positive control) to the tubes.[9]

  • Incubation: Incubate tubes overnight (18-24 hours) at 4°C to reach binding equilibrium.

  • Separation: Separate receptor-bound from free [³H]-E2 using a hydroxylapatite (HAP) slurry. The HAP binds the receptor-ligand complex.

  • Quantification: Wash the HAP pellet, add scintillation cocktail, and quantify the bound radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of [³H]-E2 binding against the log concentration of the competitor. Calculate the IC50 (the concentration of test chemical that inhibits 50% of [³H]-E2 binding). A lower IC50 indicates higher binding affinity.

This protocol is based on U.S. EPA OPPTS 890.1150 guidelines.[11][12]

• Receptor Source: Prostate cytosol from castrated male Sprague-Dawley rats.

• Radioligand: [³H]-R1881 (Methyltrienolone), a potent synthetic androgen.

• Protocol Steps:

  • Cytosol Preparation: Similar to ER, prepare prostate cytosol via homogenization and ultracentrifugation.

  • Assay Setup: Combine prostate cytosol, a fixed concentration of [³H]-R1881 (approx. 1 nM), and increasing concentrations of o-(1-Methylheptyl)phenol.

  • Controls: Use unlabeled R1881 as the strong positive control and dexamethasone as a weak positive control.[11]

  • Incubation, Separation, and Quantification: Follow the same procedure as the ER binding assay (overnight incubation, HAP separation, scintillation counting).

• Data Analysis: Calculate the IC50. If the binding curve shows displacement of the standard ligand by 50% or more, the chemical is considered a binder.[11]

This protocol is based on established radioligand binding methods.[13][14]

• Receptor Source: Recombinant human thyroid hormone receptor β (TRβ).

• Radioligand: [¹²⁵I]-Triiodothyronine ([¹²⁵I]-T3).

• Protocol Steps:

  • Assay Setup: In a microplate, incubate recombinant TRβ (e.g., 0.625 ng/aliquot) with a fixed concentration of [¹²⁵I]-T3 (e.g., 0.06 nM) and increasing concentrations of o-(1-Methylheptyl)phenol.[14]

  • Non-specific Binding: Determine non-specific binding in parallel wells containing a high concentration of unlabeled T3 (e.g., 1 µM).[14]

  • Incubation: Incubate for 20-24 hours at 4°C to reach equilibrium.

  • Separation: Separate bound from free ligand by rapid filtration through glass fiber filters. Wash filters with ice-cold buffer to remove unbound radioligand.[13][15]

  • Quantification: Measure the radioactivity trapped on the filters using a gamma counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine the IC50 for o-(1-Methylheptyl)phenol.

Table 1: Summary of Receptor Binding Assay Parameters
Parameter	Estrogen Receptor Assay	Androgen Receptor Assay	Thyroid Receptor Assay
Guideline	U.S. EPA OPPTS 890.1250[16]	U.S. EPA OPPTS 890.1150[16]	N/A (General Method)
Receptor Source	Rat Uterine Cytosol	Rat Prostate Cytosol	Recombinant Human TRβ
Radioligand	[³H]-17β-estradiol	[³H]-R1881	[¹²⁵I]-T3
Positive Control	17β-estradiol	R1881	Triiodothyronine (T3)
Endpoint	IC50	IC50	IC50

H295R Steroidogenesis Assay

Principle: This assay, following OECD Test Guideline 456, uses the human adrenocortical carcinoma cell line (NCI-H295R) to assess a chemical's effect on the production of steroid hormones.[17] These cells express all the key enzymes required for steroidogenesis.[18][19] The primary endpoints are the quantification of testosterone (an androgen) and 17β-estradiol (an estrogen).

Figure 3: Simplified Steroidogenesis Pathway Measured in the H295R Assay.

• Cell Line: NCI-H295R human adrenocortical carcinoma cells.

• Protocol Steps:

  • Cell Seeding: Seed H295R cells in 24-well plates and allow them to acclimate for 24 hours.[19][20]

  • Chemical Exposure: Replace the medium with fresh medium containing o-(1-Methylheptyl)phenol at a minimum of seven concentrations (logarithmic series). Include a solvent control (e.g., DMSO) and positive controls (e.g., Forskolin as an inducer, Prochloraz as an inhibitor). Incubate for 48 hours.[20]

  • Medium Collection: At the end of the exposure period, collect the cell culture medium from each well for hormone analysis.

  • Cell Viability: Immediately assess cell viability in each well (e.g., using an MTT assay) to ensure observed effects on hormone levels are not due to cytotoxicity.[20]

  • Hormone Quantification: Measure the concentrations of testosterone and 17β-estradiol in the collected medium using validated methods such as ELISA, RIA, or LC-MS/MS.[20]

• Data Analysis: Normalize hormone production to the solvent control. A statistically significant increase or decrease in testosterone or estradiol production indicates an effect on steroidogenesis.

Aromatase Activity Assay

Principle: This assay specifically measures the inhibition of aromatase (CYP19), the enzyme that converts androgens to estrogens.[5][21] It provides a more targeted mechanistic follow-up if the H295R assay shows decreased estradiol but not testosterone.

• Enzyme Source: Human recombinant CYP19 microsomes.

• Substrate: [1β-³H]-androstenedione.

• Protocol Steps:

  • Assay Setup: In reaction tubes, combine the human recombinant microsomes, a NADPH-generating system (cofactor), and the radiolabeled substrate.

  • Inhibition: Add increasing concentrations of o-(1-Methylheptyl)phenol. Include a solvent control (maximum activity) and a known inhibitor like 4-hydroxyandrostenedione (positive control).[22]

  • Incubation: Incubate at 37°C for a defined period (e.g., 15-30 minutes).[22]

  • Reaction Quenching & Measurement: The aromatase reaction releases tritium from the substrate, which forms tritiated water (³H₂O). Stop the reaction and separate the ³H₂O from the remaining labeled substrate using a dextran-coated charcoal suspension.

  • Quantification: Measure the radioactivity of the aqueous supernatant (containing ³H₂O) by liquid scintillation counting.

• Data Analysis: Plot the percent inhibition versus the log concentration of o-(1-Methylheptyl)phenol and calculate the IC50 value. A chemical that reduces enzyme activity by ≥50% is considered an inhibitor.[22]

PART II: IN VIVO CONFIRMATORY ASSAYS

If in vitro results indicate potential endocrine activity, short-term in vivo assays are necessary to confirm these effects in a whole-organism context, which includes metabolic processes.[23]

Rodent Uterotrophic Assay

Principle: This assay, following OECD Test Guideline 440, is a highly specific and reliable in vivo screen for estrogenic activity.[24] The uterus is a primary target tissue for estrogens, and its weight increases significantly upon exposure to estrogenic compounds.[25] The assay uses either immature or ovariectomized adult female rats, which have low endogenous estrogen levels, providing a sensitive baseline.[26]

• Animal Model: Peripubertal, immature female Sprague-Dawley rats (approx. 21 days old).[24][25]

• Protocol Steps:

  • Acclimation & Randomization: Acclimate animals and randomize them into treatment groups (n=6 per group).

  • Dosing: Administer o-(1-Methylheptyl)phenol daily for three consecutive days via oral gavage or subcutaneous injection. At least two dose levels plus a vehicle control group are required. A positive control group receiving a known estrogen (e.g., 17α-ethinylestradiol) must be included.[24][27]

  • Observations: Record clinical signs and body weights daily.

  • Necropsy: Approximately 24 hours after the final dose, humanely euthanize the animals.

  • Uterine Weight: Carefully dissect the uterus, trim away fat and connective tissue, and record both the wet (intact) and blotted (lumenal fluid removed) uterine weights.

• Data Analysis: Perform a statistical analysis (e.g., one-tailed ANOVA followed by Dunnett's test) comparing the uterine weights of the treated groups to the vehicle control group. A statistically significant increase (p < 0.05) in uterine weight is a positive result for estrogenic activity.[27]

Hershberger Bioassay

Principle: This assay, following OECD Test Guideline 441, is an in vivo screen for androgenic and anti-androgenic activity.[28] It uses castrated peripubertal male rats, where the growth of accessory sex tissues is dependent on exogenous androgen administration.[29]

• Animal Model: Castrated peripubertal male Sprague-Dawley rats.

• Protocol Steps:

  • Acclimation & Dosing: After a post-castration recovery period, randomize animals into groups (n=6 per group). Administer o-(1-Methylheptyl)phenol daily for ten consecutive days.[30]

  • Agonist Mode: To test for androgenic (mimicking) activity, animals receive only the test chemical or vehicle. A positive control group receives testosterone propionate (TP).

  • Antagonist Mode: To test for anti-androgenic (blocking) activity, all animals (except vehicle control) receive a daily maintenance dose of TP. Treatment groups receive the test chemical concurrently. A positive control group receives TP plus a known anti-androgen like Flutamide.[30]

  • Necropsy: Approximately 24 hours after the final dose, euthanize the animals.

  • Tissue Weights: Dissect and weigh the five mandatory androgen-dependent tissues: ventral prostate (VP), seminal vesicles plus coagulating glands (SVCG), levator ani-bulbocavernosus (LABC) muscle, Cowper's glands (COW), and the glans penis (GP).[29][30]

• Data Analysis:

  • Agonist: A statistically significant increase in the weight of at least two of the five mandatory tissues indicates androgenic activity.

  • Antagonist: A statistically significant decrease in the weight of at least two of the five mandatory tissues (compared to the TP-only group) indicates anti-androgenic activity.[30]

Table 2: Summary of In Vivo Assay Parameters
Parameter	Uterotrophic Assay	Hershberger Bioassay
Guideline	OECD TG 440	OECD TG 441[28]
Animal Model	Immature female rats	Castrated male rats
Duration	3 days	10 days
Endpoint	Uterine weight (wet and blotted)	Weights of 5 accessory sex tissues
Detects	Estrogenic activity	Androgenic & Anti-androgenic activity

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• JoVE. (2018). Detecting the Ligand-binding Domain Dimerization Activity of Estrogen Receptor Alpha Using the Mammalian Two-Hybrid Assay. [Link]

• Fang, H., Tong, W., Perkins, R., Soto, A. M., Prechtl, N. V., & Sheehan, D. M. (2000). In Vitro Bioassays for Assessing Estrogenic Substances. Environmental Science & Technology, 34(21), 4457–4465. [Link]

• Routledge, E. J., & Sumpter, J. P. (1996). Estrogenic activity of surfactants and some of their degradation products assessed using a recombinant yeast screen. Environmental Toxicology and Chemistry, 15(3), 241-248. [Link]

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Technical Notes & Optimization

How to minimize para-isomer formation in o-(1-Methylheptyl)phenol synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals on Minimizing Para-Isomer Formation

Introduction

Welcome to the Technical Support Center for the synthesis of o-(1-Methylheptyl)phenol. This valuable intermediate, particularly in the agrochemical industry, often presents a synthetic challenge: achieving high selectivity for the ortho-isomer while minimizing the formation of the thermodynamically more stable para-isomer. This guide, designed for chemistry professionals, provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you optimize your synthesis for high ortho-selectivity.

Troubleshooting Guide: Minimizing Para-Isomer Formation

High levels of the unwanted p-(1-Methylheptyl)phenol can significantly complicate purification and reduce the overall yield of your target compound. Here are some common issues and actionable solutions to enhance the ortho-selectivity of your reaction.

Q1: My reaction is producing a high percentage of the para-isomer. What are the most likely causes and how can I address this?

A high para-isomer content is a common problem in Friedel-Crafts alkylation of phenols. The underlying reasons often relate to reaction kinetics versus thermodynamic control, and the nature of the catalytic environment.

• Cause 1: Use of Non-Shape-Selective or Highly Acidic Catalysts.

  • Explanation: Strong, non-coordinating acids like AlCl₃ or solid phosphoric acid can create a reaction environment where the thermodynamically favored para-product is predominantly formed. These catalysts do not provide a steric environment that directs the incoming electrophile to the ortho position.

  • Solution: Employ shape-selective catalysts such as certain zeolites (e.g., H-BEA, H-USY) or catalysts that coordinate with the phenolic hydroxyl group, like aluminum phenoxide. Zeolites can sterically hinder the formation of the bulkier transition state leading to the para-isomer within their pores.[1] Aluminum phenoxide, often generated in situ, chelates with the phenol, directing the alkylating agent to the adjacent ortho positions.[2][3]

• Cause 2: High Reaction Temperature.

  • Explanation: Higher temperatures can provide the necessary activation energy to overcome the steric hindrance at the ortho position and can also facilitate isomerization of the initially formed ortho-product to the more stable para-isomer.

  • Solution: Optimize the reaction temperature. While a certain amount of heat is necessary for the reaction to proceed at a reasonable rate, excessively high temperatures should be avoided. A temperature screen is recommended to find the optimal balance between reaction rate and selectivity. For instance, in zeolite-catalyzed reactions, increasing the temperature can sometimes improve the o-/p-ratio, but this effect is catalyst-dependent and should be empirically determined.

• Cause 3: Extended Reaction Time.

  • Explanation: Given enough time, the reaction mixture can reach thermodynamic equilibrium, which favors the para-isomer. The ortho-isomer, while kinetically favored under certain catalytic conditions, can rearrange to the para-isomer over time.

  • Solution: Monitor the reaction progress closely using techniques like GC-MS or HPLC. Aim to stop the reaction when the concentration of the ortho-isomer is at its maximum, before significant isomerization to the para-product occurs.

Q2: I'm observing significant formation of phenyl octyl ether (O-alkylation). How can I promote C-alkylation instead?

The formation of phenyl octyl ether is a common side reaction, as the phenolic oxygen is also a nucleophilic site.

• Explanation: O-alkylation is often kinetically favored, especially at lower temperatures and with certain catalysts.[4] The choice of catalyst plays a crucial role in determining the ratio of C- to O-alkylation.

• Solution 1: Catalyst Selection. Catalysts like aluminum phenoxide are particularly effective at minimizing O-alkylation. The aluminum coordinates with the phenolic oxygen, effectively blocking it from reacting and activating the ring for C-alkylation.[3]

• Solution 2: Adjusting Reaction Temperature. The O-/C-alkylation ratio is often temperature-dependent. In many systems, higher temperatures favor the thermodynamically more stable C-alkylated products. An initial O-alkylated product can sometimes rearrange to the C-alkylated product at elevated temperatures.

Q3: My yield of the desired mono-alkylated product is low, with significant amounts of di-alkylated byproducts. What can I do?

• Explanation: The initial alkylation product, o-(1-Methylheptyl)phenol, can be more nucleophilic than phenol itself, making it susceptible to a second alkylation, leading to di-alkylated products.

• Solution: Adjust the Reactant Molar Ratio. Using an excess of phenol relative to the alkylating agent (1-octene) can statistically favor the mono-alkylation of the starting material. A common starting point is a phenol to 1-octene molar ratio of 2:1 or higher.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism governing ortho vs. para selectivity in phenol alkylation?

The selectivity is primarily a result of a complex interplay between electronic effects, steric hindrance, and the nature of the catalyst. The hydroxyl group of phenol is an ortho, para-director due to its electron-donating nature, which activates these positions for electrophilic attack. While the para position is sterically more accessible, high ortho-selectivity can be achieved through specific catalytic strategies:

• Shape-Selective Catalysis: Zeolites with appropriate pore structures can create a sterically constrained environment where the transition state leading to the para-isomer is disfavored, thus promoting the formation of the less bulky ortho-isomer.[1]

• Directed Ortho-Alkylation: Catalysts like aluminum phenoxide coordinate with the phenolic oxygen. This coordination brings the alkylating agent into close proximity with the ortho positions, facilitating a directed attack via a six-membered transition state.[2]

Q2: Which type of catalyst is generally best for maximizing the o-(1-Methylheptyl)phenol yield?

There is no single "best" catalyst, as the optimal choice depends on the specific reaction conditions and desired outcome. However, for high ortho-selectivity, two main classes of catalysts are preferred:

• Aluminum Phenoxide (generated in situ): This is a classic and highly effective method for directed ortho-alkylation. It generally provides excellent selectivity for the ortho-product and minimizes O-alkylation.[2][3]

• Large-Pore Zeolites (e.g., H-BEA, H-USY): These solid acid catalysts offer the advantages of being reusable and avoiding the workup associated with homogeneous catalysts. Their shape-selective properties can significantly favor the formation of the ortho-isomer.

Q3: How does the structure of the alkylating agent affect the ortho/para ratio?

The steric bulk of the alkylating agent plays a significant role. While we are specifically discussing the synthesis with 1-octene to form the 1-methylheptyl substituent, it's a general principle that bulkier alkylating agents will face more steric hindrance at the ortho position. However, with the use of ortho-directing catalysts, this steric hindrance can be overcome.

Data on Catalyst Performance and Reaction Conditions

The following table summarizes data from literature on the alkylation of phenol with 1-octene over various catalysts, highlighting the impact on the ortho/para isomer ratio.

Catalyst	Phenol:Octene Ratio (mol/mol)	Temperature (°C)	Reaction Time (h)	ortho/para Ratio	Reference
H-BEA (zeolite)	1:1	100	6	1.5
H-MOR (zeolite)	1:1	100	6	1.2
H-USY (zeolite)	1:1	100	6	1.9
AlCl₃	1:1	Ambient	3	para favored	[3]
Solid Phosphoric Acid	1:1	200	6	para favored	[3]

Note: The data presented is for comparative purposes. Actual results may vary based on specific experimental conditions.

Experimental Protocols

Protocol 1: Ortho-Selective Alkylation using Aluminum Phenoxide Catalyst (In-Situ Generation)

This protocol is adapted from established procedures for the ortho-alkylation of phenols.[2][5]

Materials:

• Phenol

• 1-Octene

• Triethylaluminum (or aluminum turnings)

• Anhydrous toluene (or another suitable high-boiling inert solvent)

• Hydrochloric acid (for workup)

• Sodium bicarbonate solution (for workup)

• Brine (for workup)

• Anhydrous magnesium sulfate (for drying)

Procedure:

• Reactor Setup: Assemble a multi-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen inlet, a dropping funnel, and a thermometer. Ensure all glassware is thoroughly dried.

• Inert Atmosphere: Purge the entire system with dry nitrogen for at least 30 minutes. Maintain a positive nitrogen pressure throughout the reaction.

• Catalyst Formation:

  • Charge the flask with phenol and anhydrous toluene.

  • Slowly add a catalytic amount of triethylaluminum (e.g., 1-5 mol%) to the stirred solution at room temperature. An exothermic reaction will occur with the evolution of ethane gas. Caution: Triethylaluminum is pyrophoric and reacts violently with water.

  • After the addition is complete, gently heat the mixture to 80-100 °C for 1 hour to ensure complete formation of the aluminum phenoxide catalyst.

• Alkylation:

  • Heat the reaction mixture to the desired alkylation temperature (typically 110-140 °C).

  • Add 1-octene dropwise via the dropping funnel over a period of 1-2 hours.

  • Monitor the reaction progress by GC-MS. Continue heating until the desired conversion of phenol is achieved.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Slowly and carefully quench the reaction by adding dilute hydrochloric acid.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer successively with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or column chromatography to isolate the o-(1-Methylheptyl)phenol.

Protocol 2: Shape-Selective Alkylation using H-BEA Zeolite Catalyst

This protocol is based on the findings of Wagholikar et al. in Applied Catalysis A: General.

Materials:

• Phenol

• 1-Octene

• H-BEA zeolite (activated)

• Anhydrous solvent (e.g., dodecane)

Procedure:

• Catalyst Activation: Activate the H-BEA zeolite by heating it under vacuum or a flow of dry air at a high temperature (e.g., 400-500 °C) for several hours to remove adsorbed water.

• Reactor Setup: In a dried round-bottom flask equipped with a magnetic stirrer and reflux condenser under a nitrogen atmosphere, add the activated H-BEA catalyst, phenol, and the anhydrous solvent.

• Reaction:

  • Heat the mixture to the desired reaction temperature (e.g., 100-150 °C) with vigorous stirring.

  • Add 1-octene to the mixture.

  • Allow the reaction to proceed for the desired time, taking aliquots periodically to monitor the progress and the ortho/para ratio by GC-MS.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Separate the catalyst by filtration. The catalyst can be washed with a suitable solvent, dried, and potentially reused after regeneration.

  • Remove the solvent from the filtrate under reduced pressure.

• Purification: Purify the resulting crude product by vacuum distillation or column chromatography.

Visualizing Reaction Mechanisms and Workflows

Diagram 1: Proposed Mechanism for Ortho-Selective Alkylation via Aluminum Phenoxide

Caption: Chelation of aluminum phenoxide directs the olefin to the ortho position.

Diagram 2: Concept of Shape Selectivity in a Zeolite Catalyst

Caption: Zeolite pores sterically favor the less bulky ortho transition state.

References

• Wagholikar, S., et al. (2006). Liquid phase alkylation of phenol with 1-octene over large pore zeolites. Applied Catalysis A: General, 309(1), 106-114. [Link]

• de Klerk, A. (n.d.). Supporting Information: Phenol alkylation with 1-octene on solid acid catalysts. [Link]

• National Center for Biotechnology Information. (n.d.). o-(1-Methylheptyl)phenol. PubChem Compound Database. [Link]

• Wang, H., et al. (2007). Alkylation of phenol: a mechanistic view. The Journal of Physical Chemistry A, 111(36), 8975-8982. [Link]

• de Klerk, A. (2008). Phenol Alkylation with 1-Octene on Solid Acid Catalysts. Industrial & Engineering Chemistry Research, 47(23), 9296-9302. [Link]

• Ecke, G. G., & Kolka, A. J. (1958). U.S. Patent No. 2,831,898. Washington, DC: U.S.
• Clasen, H. (1962). U.S. Patent No. 3,032,595. Washington, DC: U.S.
• Rachwal, S., & Florian, J. (1992). U.S. Patent No. 4,870,215. Washington, DC: U.S.

• Leroi, G. E., & Cocivera, M. (1974). The ortho-alkylation of phenols. Tetrahedron Letters, 15(1), 1-4. [Link]

• Wagholikar, S. G., et al. (2006). Liquid phase alkylation of phenol with 1-octene over large pore zeolites. ResearchGate. [Link]

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Preventing polyalkylation during the synthesis of o-(1-Methylheptyl)phenol

A Guide to Preventing Polyalkylation and Other Side Reactions

Welcome to the technical support center for the synthesis of o-(1-Methylheptyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific Friedel-Crafts alkylation. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you minimize byproduct formation and optimize your reaction for the desired mono-ortho-alkylated product. o-(1-Methylheptyl)phenol is a key intermediate in the agrochemical industry, notably in the synthesis of fungicides and pesticides like Dinocap.[1]

Frequently Asked Questions (FAQs)

Q1: Why is polyalkylation a common problem in the synthesis of o-(1-Methylheptyl)phenol?

A1: Polyalkylation is a frequent side reaction in Friedel-Crafts alkylations.[2][3] The hydroxyl group (-OH) of phenol is a strong activating group, making the aromatic ring highly nucleophilic and susceptible to electrophilic attack.[4] Once the first (1-methylheptyl) group is added to the ring, it further activates the ring, making the mono-alkylated product even more reactive than the starting phenol.[2][5] This increased reactivity promotes subsequent alkylations, leading to the formation of di- and tri-substituted byproducts.[6][7]

Q2: What is the primary mechanism for the formation of o-(1-Methylheptyl)phenol?

A2: The synthesis is typically achieved through a Friedel-Crafts alkylation reaction.[6] This involves the reaction of phenol with an alkylating agent like 2-octanol or 1-octene in the presence of a Lewis acid or Brønsted acid catalyst.[8][9] The catalyst generates a carbocation from the alkylating agent, which then acts as an electrophile and attacks the electron-rich phenol ring.[10][11] The hydroxyl group of phenol directs the substitution primarily to the ortho and para positions.

Q3: Can O-alkylation occur, and how can it be minimized?

A3: Yes, O-alkylation, the formation of a phenyl ether, is a possible side reaction as phenol can act as a nucleophile at both the aromatic ring (C-alkylation) and the hydroxyl oxygen (O-alkylation).[4][12][13] The choice of catalyst and reaction conditions significantly influences the ratio of C- to O-alkylation.[14] Generally, conditions that favor the formation of a free carbocation tend to promote C-alkylation, while conditions that favor an SN2-type reaction can lead to more O-alkylation.

Q4: Are there catalysts that can selectively promote ortho-alkylation?

A4: Yes, achieving high ortho-selectivity is a key challenge. Certain catalytic systems have been developed to favor ortho-alkylation. For instance, aluminum phenoxide, which can be formed in situ from phenol, has been shown to promote ortho-alkylation. More advanced catalytic systems, such as those using rhenium (Re2(CO)10) or a cooperative dual catalyst system like Pd/C and Sc(OTf)3, have demonstrated high regioselectivity for the ortho position.[15][16][17] Some methods even achieve ortho-selectivity without a traditional catalyst by using supercritical water.[18]

Troubleshooting Guide

Problem 1: Excessive Polyalkylation

• Issue: Your final product mixture contains significant amounts of di- and tri-alkylated phenols, resulting in a low yield of the desired o-(1-Methylheptyl)phenol.

• Root Cause Analysis & Solutions:

  • High Reactivity of Mono-alkylated Product: The initial product is more nucleophilic than phenol, leading to further alkylation.[2][4]

    • Solution A: Adjust Molar Ratio: Employ a large excess of phenol relative to the alkylating agent (2-octanol or 1-octene).[4][5][14] This statistically favors the reaction of the electrophile with the more abundant phenol molecules over the mono-alkylated product.

    • Solution B: Control Reagent Addition: Add the alkylating agent slowly or dropwise to the reaction mixture. This maintains a low concentration of the electrophile, reducing the likelihood of multiple substitutions on a single phenol ring.

  • Harsh Reaction Conditions: High temperatures and highly active catalysts can accelerate the rate of polyalkylation.[4][7]

    • Solution C: Optimize Temperature: Conduct the reaction at a lower temperature.[7] While this may slow down the overall reaction rate, it can significantly improve selectivity for the mono-alkylated product by disfavoring the subsequent alkylation steps. Monitor the reaction progress to find the optimal balance between reaction time and selectivity.

    • Solution D: Select a Milder Catalyst: Strong Lewis acids like AlCl₃ can lead to excessive alkylation.[4] Consider using milder catalysts such as FeCl₃, ZnCl₂, or certain acidic zeolites, which can offer better control over the reaction's reactivity.[8][19] Phosphorous acid has also been reported as an effective catalyst for selective mono-alkylation.[20]

Problem 2: Poor Ortho-Selectivity (High Yield of p-(1-Methylheptyl)phenol)

• Issue: The primary product is the para-isomer instead of the desired ortho-isomer.

• Root Cause Analysis & Solutions:

  • Thermodynamic vs. Kinetic Control: The para-product is often the thermodynamically more stable isomer due to reduced steric hindrance. The ortho-product is typically the kinetically favored product, especially with catalysts that can coordinate with the phenolic hydroxyl group.

    • Solution A: Catalyst Choice for Ortho-Directing Effect: Utilize catalysts known to promote ortho-selectivity. Aluminum phenoxide-based catalysts are a classic example.[19] Modern methods using catalysts like Re2(CO)10 have shown excellent ortho-selectivity, with the reaction stopping after the first alkylation. A dual system of Pd/C and Sc(OTf)3 has also been developed for selective ortho-alkylation.[15][16][17]

    • Solution B: Temperature Control: Lower reaction temperatures generally favor the kinetic product (ortho). Experiment with a range of temperatures to determine the optimal point for maximizing the ortho/para ratio.

Problem 3: Carbocation Rearrangement

• Issue: You observe the formation of isomers where the alkyl chain is attached to the phenol ring at a different position than the expected secondary carbon of the 1-methylheptyl group.

• Root Cause Analysis & Solutions:

  • Carbocation Instability: The secondary carbocation formed from 2-octanol or 1-octene can potentially rearrange to a more stable carbocation via a hydride shift.[9][21][22]

    • Solution A: Lower Reaction Temperature: Running the reaction at lower temperatures (e.g., 0°C or below) can suppress carbocation rearrangements by reducing the energy available for the rearrangement to occur.[7][9]

    • Solution B: Alternative Synthetic Route (Acylation-Reduction): To completely avoid rearrangements, consider a two-step Friedel-Crafts acylation followed by reduction.[5][9] First, acylate the phenol to introduce an acyl group, which does not rearrange. Then, reduce the ketone to the desired alkyl group using a method like the Clemmensen or Wolff-Kishner reduction. The acyl group is deactivating, which also effectively prevents polyacylation.[2][5]

Experimental Protocols & Data

Protocol 1: Ortho-Selective Alkylation Using a Rhenium Catalyst

This protocol is adapted from methodologies that have demonstrated high ortho-selectivity and prevent polyalkylation.[23]

• Preparation: All glassware should be oven-dried and assembled under an inert atmosphere (e.g., argon).[23]

• Reaction Setup: In a reaction vessel, combine phenol (e.g., 10 mmol), the alkylating agent (1-octene, 1.2 equivalents), and the catalyst (Re2(CO)10, 1-2 mol%).

• Solvent: Add a high-boiling, inert solvent such as mesitylene.[23]

• Heating: Heat the mixture to a specific temperature (e.g., 160-180°C) and stir for the required reaction time (monitor by TLC or GC).[23]

• Workup: After cooling, the solvent can be removed under reduced pressure, and the product purified by distillation or column chromatography.[23]

Key Advantage: This method is reported to be highly selective for mono-alkylation at the ortho position, with no further alkylation observed even with excess alkene.[23]

Data Summary: Impact of Reaction Parameters on Selectivity

The following table summarizes the expected impact of key reaction parameters on product distribution.

Parameter	Change	Effect on Polyalkylation	Effect on Ortho-Selectivity	Rationale
Phenol:Alkene Ratio	Increase (Excess Phenol)	Decrease	May slightly favor ortho	Statistically reduces the chance of alkylating an already substituted phenol.[4][5]
Temperature	Decrease	Decrease	Increase (Kinetic Control)	Lower energy disfavors both subsequent alkylations and rearrangement to the more stable para product.[4][7]
Catalyst Activity	Milder Catalyst (e.g., FeCl₃ vs. AlCl₃)	Decrease	Varies with catalyst type	Reduces the overall reaction rate, allowing for better control over mono-substitution.[4]
Specialized Catalysts	Use of Re₂(CO)₁₀ or Al-phenoxide	Significant Decrease	Significant Increase	These catalysts have mechanisms that intrinsically favor mono-ortho-alkylation.

Mechanistic Visualization

To better understand the competing reaction pathways, consider the following diagrams.

Diagram 1: Competing Mono- vs. Polyalkylation Pathways

Caption: Reaction pathway showing the desired monoalkylation and the competing polyalkylation.

Diagram 2: Troubleshooting Logic Flow

Caption: A logical flow for troubleshooting excessive polyalkylation.

References

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• US Patent 3032595A - Ortho-alkylation of phenols.

• Phosphorous Acid-Catalyzed Alkylation of Phenols with Alkenes. The Journal of Organic Chemistry. [Link]

• Highly selective metal mediated ortho-alkylation of phenol. First platinum containing organometallic chromane analogues. PubMed. [Link]

• What Is the Mechanism of Phenol Alkylation? Exporter China. [Link]

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• 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Chemistry LibreTexts. [Link]

• Cooperative Lewis Acid/Metal Dual Catalysis for the Selective ortho-Alkylation of Phenols. ACS Sustainable Chemistry & Engineering. [Link]

• Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acylation. Pharmaguideline. [Link]

• Ortho Selective Alkylation of Phenol with 2-Propanol Without Catalyst in Supercritical Water. ResearchGate. [Link]

• The effects of reaction temperature on the Friedel–Crafts alkylation... ResearchGate. [Link]

• Selective Alkylation of Phenols Using Solid Catalysts. White Rose eTheses Online. [Link]

• The effect of temperature on the conversion and selectivity of Friedel-Crafts acetylation... ResearchGate. [Link]

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• 35.04 Friedel-Crafts Alkylation. YouTube. [Link]

• Limitations of Friedel-Crafts Alkylation. YouTube. [Link]

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Troubleshooting low yield in the Friedel-Crafts alkylation of phenol

Welcome to the technical support center for the Friedel-Crafts alkylation of phenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this foundational C-C bond-forming reaction. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you overcome common challenges and optimize your reaction yields.

Troubleshooting Guide: Addressing Low Yield and Side Reactions

This section addresses specific experimental issues in a direct question-and-answer format, focusing on the causality behind the problems and providing actionable solutions.

Q1: My reaction shows low to no conversion of phenol. What are the primary causes and solutions?

Low or no conversion is a common starting problem, typically rooted in catalyst deactivation or insufficient reaction conditions.

Core Issues & Causality:

• Catalyst Deactivation: The primary culprit is the phenolic hydroxyl group itself. The lone pairs on the oxygen atom are Lewis basic and coordinate strongly with the Lewis acid catalyst (e.g., AlCl₃).[1][2][3][4] This interaction forms a stable complex, effectively sequestering the catalyst and preventing it from activating the alkylating agent.[2][3][4]

• Insufficient Catalyst Amount: Due to the aforementioned deactivation, a stoichiometric amount, or even an excess, of the Lewis acid is often required, rather than a truly catalytic amount.[1][5] If you are using catalytic quantities typical for less-activated substrates, the reaction will likely fail.

• Low Reaction Temperature: The activation energy for the reaction may not be reached if the temperature is too low.[1]

• Moisture Contamination: Lewis acids like AlCl₃ are extremely sensitive to moisture. Any water in your reagents or glassware will hydrolyze the catalyst, rendering it inactive.[6]

Troubleshooting Workflow

Caption: Troubleshooting workflow for low/no conversion.

Problem	Primary Cause	Recommended Solution
Low/No Conversion	Catalyst Deactivation: Phenolic -OH group coordinates with the Lewis acid.[1][2][3][4]	Use a stoichiometric excess of the Lewis acid catalyst to compensate for deactivation.[1]
Moisture: Catalyst is hydrolyzed and inactivated.[6]	Ensure all glassware is oven-dried and reagents/solvents are anhydrous. Use a fresh bottle of the Lewis acid.
Insufficient Temperature: Activation energy barrier is not overcome.[1]	Gradually increase the reaction temperature while monitoring for product formation and potential side reactions.[1]
Weak Catalyst: The chosen Lewis acid is not active enough.[7]	Switch to a more active Lewis acid (e.g., from FeCl₃ to AlCl₃).[7]

Q2: My reaction works, but I get a large amount of di- and tri-alkylated products. How can I improve the yield of the mono-alkylated phenol?

Polysubstitution is a classic limitation of Friedel-Crafts alkylation on activated rings.[8][9]

Core Issues & Causality:

• Product is More Reactive than Starting Material: The introduction of an electron-donating alkyl group further activates the aromatic ring.[8][10] This makes the mono-alkylated product more nucleophilic and thus more reactive towards further alkylation than the starting phenol, leading to a cascade of substitutions.[1][9]

Solutions:

• Use an Excess of Phenol: By making phenol the limiting reagent's counterpart, you increase the statistical probability that the electrophile will encounter a molecule of phenol rather than the more reactive mono-alkylated product.[7] This is often the most effective and straightforward solution.

• Control Stoichiometry of the Alkylating Agent: Add the alkylating agent slowly and portion-wise to the reaction mixture. This maintains a low instantaneous concentration of the electrophile, disfavoring multiple alkylation events on a single ring.[1]

• Lower the Reaction Temperature: At lower temperatures, the reaction is more sensitive to the initial activation of the phenol ring, which can sometimes provide a kinetic window to favor mono-alkylation before the more activated product reacts further.

Q3: The product I've isolated is an isomer of my target molecule (e.g., I used 1-chloropropane but got an isopropyl group on my ring). How can I prevent this?

This issue points directly to carbocation rearrangement, a fundamental characteristic of the Friedel-Crafts alkylation mechanism.[9][11][12]

Core Issues & Causality:

• Carbocation Instability: When using primary alkyl halides, the Lewis acid assists in forming a primary carbocation (or a highly polarized complex).[13][14] This species is unstable and will readily rearrange via a hydride or alkyl shift to form a more stable secondary or tertiary carbocation before it is intercepted by the phenol ring.[9][13]

Solutions:

• Choose a Stable Alkylating Agent: Use an alkylating agent that already forms a stable carbocation, such as a tertiary alkyl halide (e.g., t-butyl chloride) or a benzylic halide.[1] These are less prone to rearrangement.

• Use Friedel-Crafts Acylation Followed by Reduction: This is the most robust solution to avoid rearrangement.[1][9]

  • Step 1 (Acylation): React phenol with an acyl chloride or anhydride. The resulting acylium ion (R-C≡O⁺) is resonance-stabilized and does not rearrange.[10]

  • Step 2 (Reduction): Reduce the ketone product to the desired alkyl group using methods like the Clemmensen (Zn(Hg), HCl) or Wolff-Kishner (H₂NNH₂, KOH) reduction.

Q4: I am getting a mixture of ortho- and para-substituted products. How can I control the regioselectivity?

The hydroxyl group is a strong ortho, para-director, so obtaining a mixture is expected. However, the ratio can be influenced by several factors.[15]

Core Issues & Causality:

• Thermodynamic vs. Kinetic Control: The ortho and para positions are both electronically activated. The para product is often the thermodynamically more stable isomer due to reduced steric hindrance, while the ortho product can sometimes be the kinetically favored one.[1]

• Steric Hindrance: The size of the incoming alkyl group and the catalyst can significantly impact the product ratio. Bulky electrophiles will preferentially attack the less sterically hindered para position.[1][16]

Solutions to Favor Para Substitution:

• Use a Bulky Alkylating Agent: Employing a sterically demanding alkylating agent (e.g., tert-butanol) will disfavor attack at the more crowded ortho positions.[1]

• Lower the Reaction Temperature: Allowing the reaction to proceed for a longer time at a lower temperature can favor the formation of the more thermodynamically stable para isomer.[1]

• Choose a Para-Selective Catalyst: Certain solid acid catalysts, such as specific types of zeolites, have pore structures that sterically favor the formation of the linear para isomer over the bulkier ortho isomer.[1]

Solutions to Favor Ortho Substitution:

• Chelation Control: Achieving high ortho-selectivity is more challenging. However, some catalytic systems, like a combination of ZnCl₂ and camphorsulfonic acid (CSA), have been shown to promote ortho-alkylation by creating a scaffold that pre-organizes both the phenol and the alkylating agent (an alcohol in this case) for directed substitution.[17][18]

Q5: I've isolated a byproduct that isn't C-alkylated. What could it be?

An unexpected byproduct is often the result of a competing reaction pathway, most commonly O-alkylation.

Core Issues & Causality:

• Ambident Nucleophile: Phenol is an ambident nucleophile, meaning it can react at two different sites: the carbon atoms of the ring (C-alkylation) or the oxygen atom of the hydroxyl group (O-alkylation) to form a phenyl ether.[2][19]

• Fries Rearrangement: If O-alkylation occurs, the resulting phenyl ether can sometimes rearrange under the Lewis acidic conditions to form the C-alkylated product.[1][2][5] This is more common in acylation but can be a consideration in alkylation as well, potentially complicating the product mixture.

Caption: Competing C-alkylation and O-alkylation pathways.

Solutions:

• Optimize Reaction Conditions: Lower temperatures and less polar solvents generally favor C-alkylation over O-alkylation.[1]

• Catalyst Choice: The choice and concentration of the Lewis acid can influence the C/O alkylation ratio. Stronger Lewis acids and higher concentrations tend to favor C-alkylation, sometimes via the Fries rearrangement of the O-alkylated intermediate.[2][5]

Frequently Asked Questions (FAQs)

What is the general mechanism of the Friedel-Crafts alkylation of phenol?

The reaction proceeds via a multi-step electrophilic aromatic substitution mechanism:

• Formation of the Electrophile: The Lewis acid catalyst (e.g., AlCl₃) reacts with the alkylating agent (e.g., an alkyl halide) to generate a carbocation or a highly polarized carbocation-like complex.[14][20]

• Electrophilic Attack: The electron-rich phenol ring acts as a nucleophile, attacking the electrophilic carbocation.[20] This forms a resonance-stabilized carbocation intermediate known as an arenium ion, temporarily disrupting the ring's aromaticity.[12][14]

• Deprotonation: A weak base (like AlCl₄⁻) removes a proton from the carbon atom where the alkyl group attached, restoring the aromaticity of the ring and regenerating the Lewis acid catalyst.[14][20]

Why is Friedel-Crafts acylation often preferred over alkylation for preparing alkylphenols?

While it adds an extra step, Friedel-Crafts acylation followed by reduction offers two significant advantages over direct alkylation:

• No Carbocation Rearrangements: The acylium ion intermediate is resonance-stabilized and does not rearrange, ensuring the integrity of the carbon skeleton.[9][10]

• No Poly-substitution: The acyl group is electron-withdrawing and deactivates the aromatic ring, preventing further acylation reactions.[8][10] This provides a clean mono-acylated product, which can then be reduced to the target mono-alkylated phenol.

What are some alternative catalysts to traditional Lewis acids like AlCl₃?

While AlCl₃ is highly active, its moisture sensitivity and the large quantities required can be problematic. Modern alternatives offer milder conditions and improved selectivity:

• Solid Acid Catalysts: Materials like zeolites, activated clays, or sulfated zirconia (SO₄²⁻/ZrO₂) are gaining prominence.[21][22] They are often more easily handled, reusable, less corrosive, and can offer high para-selectivity.[1][21]

• Brønsted Acids: Strong protic acids like sulfuric acid (H₂SO₄) or phosphoric acid can also catalyze the reaction, particularly when using alkenes or alcohols as alkylating agents.[1][22]

• Milder Lewis Acids: For certain applications, milder Lewis acids such as FeCl₃, SnCl₄, or ZnCl₂ can be effective and may help reduce side reactions.[7]

Catalyst Type	Examples	Advantages	Disadvantages
Strong Lewis Acids	AlCl₃, AlBr₃, GaCl₃[7]	High reactivity, versatile for many substrates.	Moisture sensitive, requires stoichiometric amounts, promotes side reactions.
Solid Acids	Zeolites, Activated Clay[21]	Reusable, easy to separate, often high para-selectivity, less corrosive.	May require higher temperatures, can have lower activity.
Brønsted Acids	H₂SO₄, H₃PO₄, TfOH[1][5]	Cost-effective, useful for alkene/alcohol alkylating agents.	Can cause charring/sulfonation at high temperatures, strongly corrosive.
Mild Lewis Acids	FeCl₃, SnCl₄, ZnCl₂[7]	Can offer better control and reduce unwanted side reactions.	May not be active enough for less reactive substrates.

Experimental Protocols

Protocol 1: Synthesis of p-Cumylphenol via Alkylation of Phenol with alpha-Methylstyrene

This protocol uses a solid acid catalyst, which simplifies workup and is less corrosive than traditional Lewis acids.[21]

Materials:

• Phenol (94 g, 1.0 mol)

• alpha-Methylstyrene (11.8 g, 0.1 mol)

• Activated Clay (Solid Acid Catalyst) (9.4 g)

• Diethyl ether (for extraction)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• 250 mL three-necked round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Thermometer

• Dropping funnel

• Nitrogen inlet

Procedure:

• Reaction Setup: In the 250 mL three-necked flask equipped with a magnetic stirrer, reflux condenser, thermometer, and dropping funnel, add phenol (94 g) and activated clay (9.4 g).[21]

• Inert Atmosphere: Purge the flask with nitrogen gas and maintain a slight positive pressure of nitrogen throughout the reaction.[21]

• Heating: Heat the mixture to 80°C with vigorous stirring.[21]

• Addition of Alkylating Agent: Slowly add alpha-methylstyrene (11.8 g) to the reaction mixture from the dropping funnel over a period of 6 hours. Maintain the reaction temperature at 80°C.[21] Note: Slow addition is crucial to control the exotherm and minimize side reactions.

• Reaction Completion: After the addition is complete, continue stirring the mixture at 80°C for an additional hour to ensure full conversion.[21]

• Work-up - Catalyst Removal: Cool the reaction mixture to room temperature. Filter the mixture to remove the activated clay catalyst.[21]

• Work-up - Extraction: Transfer the filtrate to a separatory funnel. Extract the product with diethyl ether. Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate.[21]

• Purification: Remove the solvent using a rotary evaporator. Purify the crude product by vacuum distillation to separate the desired p-cumylphenol from unreacted phenol.[21]

References

• Application Notes and Protocols for the Friedel-Crafts Alkylation of Phenol with alpha-Methylstyrene. Benchchem.
• Application Notes and Protocols: Friedel-Crafts Alkyl
• What Is the Mechanism of Phenol Alkyl
• Friedel–Crafts reaction. Wikipedia.
• Improving yield and purity in Friedel-Crafts alkyl
• Phenol alkylation (Friedel-Crafts Alkyl
• Friedel Crafts Acylation And Alkyl
• (PDF) Catalytic Friedel–Crafts Reactions of Unactivated Secondary Alcohols: Site-Selective ortho-Alkylation of Phenols.
• Write the reaction involved in the following : Friedal-Crafts Alkyl
• Alternative Reactions to Friedel-crafts Acylation on Highly Activated Substr
• EAS Reactions (3)
• Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acyl
• Friedel–Crafts reaction of phenol. ECHEMI.
• 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
• Friedel–Crafts reaction of phenol. Chemistry Stack Exchange.
• 15.
• Video: Limitations of Friedel–Crafts Reactions. JoVE.
• A Photochemical Alternative to the Friedel—Crafts Reaction.
• Troubleshooting low yield in Friedel-Crafts acyl
• Structural derivatization strategies of natural phenols by semi-synthesis and total-synthesis. PMC - NIH.
• Phenol. Wikipedia.
• Alkylation of phenol and substituted phenols with C1–C4 alcohols/olefins as an upgrading route for bio-oil oxygenates: A review.
• Catalytic Friedel–Crafts Reactions of Unactivated Secondary Alcohols: Site-Selective ortho-Alkyl
• Is regioselectivity affected by steric factors during alkyl
• Why does friedel craft reaction of phenol has poor yield? Brainly.in.
• Friedel-Crafts Alkylation with Phenol. Student Doctor Network Forums.
• Controlling regioselectivity in Friedel-Crafts reactions of substituted benzenes. Benchchem.
• Friedel-Crafts Alkyl
• Para-selective Friedel–Crafts alkylation of phenols with tertiary alkyl bromide.
• A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric c
• Explain why phenol does not undergo Friedel–Crafts alkylation easily, though it is highly reactive towards electrophilic substitution?
• Does phenol undergo Friedal crafts reaction? ALCOHOLS,PHENOL & ETHERS. YouTube.

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• 4. Explain why phenol does not undergo Friedel–Crafts alkylation easily, though it is highly reactive towards electrophilic substitution ? | Sathee Forum [forum.prutor.ai]
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Identifying and removing unreacted phenol from o-(1-Methylheptyl)phenol product

This technical support center is designed to provide researchers, scientists, and drug development professionals with a comprehensive guide to identifying and removing unreacted phenol from the o-(1-Methylheptyl)phenol product. This resource offers troubleshooting advice, frequently asked questions, and detailed experimental protocols to address common challenges encountered during synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of incomplete phenol alkylation, leading to residual unreacted phenol?

A1: Incomplete consumption of phenol in Friedel-Crafts alkylation reactions is a frequent issue.[1] Key contributing factors include:

• Catalyst Deactivation: The Lewis acid catalyst (e.g., AlCl₃, FeCl₃) can be complexed and deactivated by the hydroxyl group of phenol.[1][2]

• Insufficient Catalyst Loading: Inadequate amounts of the catalyst may not be sufficient to drive the reaction to completion.

• Low Reaction Temperature: The activation energy for the alkylation may not be achieved at lower temperatures, resulting in a sluggish or incomplete reaction.[1]

• Steric Hindrance: The ortho-position of phenol presents steric challenges that can impede the approach of the alkylating agent.

• Carbocation Rearrangement: The alkylating agent, often an alkene like 1-octene, can form a carbocation intermediate that may rearrange to a more stable isomer, leading to a mixture of products and potentially incomplete reaction with the desired isomer.[3][4]

Q2: What are the typical byproducts in the synthesis of o-(1-Methylheptyl)phenol?

A2: Besides unreacted phenol, the reaction of phenol with an octene isomer can yield several byproducts:[5]

• p-(1-Methylheptyl)phenol: Para-alkylation is a common competing reaction.

• Polyalkylated Phenols: The initial alkylated phenol product can be more nucleophilic than phenol itself, leading to further alkylation and the formation of di- or tri-alkylated phenols.[1]

• (1-Methylheptyl)phenyl ether: O-alkylation can occur, forming an ether instead of the desired C-alkylated product.[5]

• Octene Oligomers: The alkene can polymerize under the acidic reaction conditions.[6]

Q3: What are the preliminary qualitative tests to detect the presence of unreacted phenol in my product?

A3: Simple colorimetric tests can provide a quick indication of the presence of phenol:

• Ferric Chloride Test: In a suitable solvent (e.g., ethanol), the addition of a few drops of a dilute ferric chloride solution will produce a distinct color (typically violet, blue, or green) in the presence of phenols.[7]

• Bromine Water Test: The disappearance of the brown color of bromine water and the formation of a white precipitate (2,4,6-tribromophenol) is indicative of the presence of phenol.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the purification of o-(1-Methylheptyl)phenol.

Problem	Potential Cause	Recommended Solution
High concentration of unreacted phenol in the crude product.	Incomplete reaction.	Optimize reaction conditions: increase catalyst loading, elevate reaction temperature, or extend reaction time. Monitor reaction progress by TLC, GC, or HPLC.[1][8]
Emulsion formation during acid-base extraction.	High concentration of phenolic compounds or insufficient phase separation.	Add brine (saturated NaCl solution) to break the emulsion. If the issue persists, consider centrifugation.
Poor separation of phenol and product in column chromatography.	Inappropriate solvent system.	Optimize the solvent system using TLC. A common starting point for phenols is a mixture of hexane and ethyl acetate. A gradient elution may be necessary for closely related compounds.[9]
Product contamination with p-isomer.	Lack of regioselectivity in the alkylation reaction.	Use a bulkier catalyst or a protecting group strategy to favor ortho-alkylation. Purification by fractional distillation or preparative chromatography may be required.
Presence of (1-Methylheptyl)phenyl ether.	O-alkylation side reaction.	Employing a less polar solvent and a stronger Lewis acid can favor C-alkylation over O-alkylation.[10]

Analytical Methods for Monitoring and Quantification

Accurate monitoring of the reaction and quantification of impurities is crucial for process optimization and quality control.

Thin-Layer Chromatography (TLC)

TLC is a rapid and effective tool for monitoring the progress of the reaction and for identifying the presence of unreacted phenol.

• Stationary Phase: Silica gel 60 F₂₅₄

• Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 9:1 or 8:2 v/v) is a good starting point. The polarity can be adjusted to achieve optimal separation.

• Visualization:

  • UV Light (254 nm): Aromatic compounds like phenol and its alkylated derivatives will appear as dark spots on a fluorescent background.[11][12]

  • Iodine Vapor: Placing the dried TLC plate in a chamber with iodine crystals will reveal organic compounds as brown spots.[7][13]

  • Potassium Permanganate Stain: This stain is useful for visualizing compounds that can be oxidized, such as phenols.[13]

  • Ferric Chloride Spray: A 1% solution of ferric chloride in aqueous methanol can be sprayed on the plate to specifically visualize phenolic compounds.[7]

dot graph TLC_Analysis { layout=dot; rankdir=TB; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} .

Figure 1: Representative TLC plate showing the separation of polar phenol from the less polar product.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds in the reaction mixture.[14][15]

• Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) is typically used.

• Injector: Split/splitless injection at a temperature that ensures volatilization without degradation (e.g., 250-280 °C).

• Oven Program: A temperature gradient program is essential to separate compounds with different boiling points. A typical program might start at a lower temperature (e.g., 60-80 °C) and ramp up to a higher temperature (e.g., 280-300 °C).[14]

• Detector: Mass spectrometer for identification and quantification.

High-Performance Liquid Chromatography (HPLC)

HPLC is well-suited for the analysis of less volatile or thermally labile phenolic compounds.[16][17][18]

• Column: A reversed-phase column (e.g., C18 or C8) is commonly used.

• Mobile Phase: A gradient of water (often with a small amount of acid like acetic or formic acid) and an organic solvent such as acetonitrile or methanol.

• Detector: UV detector set at a wavelength where both phenol and the product absorb (e.g., 270-280 nm).

Experimental Protocols for Phenol Removal

Protocol 1: Acid-Base Extraction

This method leverages the acidic nature of phenol to separate it from the less acidic or neutral product. Phenol, being more acidic than the alkylated phenol, can be selectively deprotonated and extracted into an aqueous basic solution.

Materials:

• Crude o-(1-Methylheptyl)phenol product dissolved in an organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane).

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• 1 M aqueous sodium hydroxide (NaOH) solution.

• 1 M aqueous hydrochloric acid (HCl) solution.

• Separatory funnel.

• Anhydrous sodium sulfate or magnesium sulfate.

Procedure:

• Dissolve the crude product in a suitable organic solvent in a separatory funnel.

• Add an equal volume of saturated aqueous sodium bicarbonate solution to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Allow the layers to separate. The bottom aqueous layer contains the sodium salt of any strongly acidic impurities. Drain and discard this aqueous layer.

• Add an equal volume of 1 M NaOH solution to the organic layer in the separatory funnel.

• Repeat the shaking and separation process as described in steps 3 and 4. The unreacted phenol will be deprotonated to sodium phenoxide and will partition into the aqueous layer.

• Drain the aqueous layer containing the sodium phenoxide into a separate flask.

• Repeat the extraction of the organic layer with 1 M NaOH (step 5-7) two more times to ensure complete removal of phenol.

• Wash the organic layer with brine (saturated NaCl solution) to remove any residual water-soluble components.

• Drain the organic layer into a clean flask and dry it over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent, and remove the solvent under reduced pressure to obtain the purified o-(1-Methylheptyl)phenol.

• To recover the phenol (optional), acidify the combined aqueous extracts with 1 M HCl until the solution is acidic (test with litmus or pH paper). The phenol will precipitate out or can be extracted with an organic solvent.

dot graph AcidBaseExtraction { layout=dot; rankdir=TB; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} .

Figure 2: Workflow for the removal of unreacted phenol using acid-base extraction.

Protocol 2: Flash Column Chromatography

For the removal of trace amounts of phenol and other closely related impurities, flash column chromatography is a highly effective technique.

Materials:

• Silica gel (230-400 mesh).

• Crude o-(1-Methylheptyl)phenol product.

• Elution solvents: Hexane and Ethyl Acetate (HPLC grade).

• Chromatography column.

• Collection tubes.

Procedure:

• Solvent System Selection: Determine the optimal eluent composition by running TLC plates with varying ratios of hexane and ethyl acetate. The ideal system should provide good separation between the product and unreacted phenol (phenol will have a lower Rf value).

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the silica bed is uniform and free of cracks.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a suitable volatile solvent. Carefully load the sample onto the top of the silica bed. Alternatively, for less soluble samples, dry-load by adsorbing the crude product onto a small amount of silica gel and adding the resulting powder to the top of the column.

• Elution: Begin eluting with the chosen solvent system. If using a gradient, start with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity by increasing the proportion of ethyl acetate.

• Fraction Collection: Collect fractions in test tubes or vials.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified o-(1-Methylheptyl)phenol.

Physical and Chemical Properties

Property	Phenol	o-(1-Methylheptyl)phenol (Estimated)
Molecular Formula	C₆H₆O	C₁₄H₂₂O
Molecular Weight	94.11 g/mol	206.32 g/mol [19]
Boiling Point	181.7 °C[9]	>230 °C (Estimated based on related compounds like 2-sec-butylphenol, which has a boiling point of 228 °C[20][21])
Solubility in Water	8.3 g/100 mL (sparingly soluble)[9]	Very slightly soluble to insoluble
Solubility in Organic Solvents	Soluble in ethanol, ether, acetone[22]	Soluble in common organic solvents like hexane, ethyl acetate, dichloromethane
Acidity (pKa)	~10	Slightly higher than phenol (less acidic)

References

• BenchChem Technical Support Team. (2025).
• Wagholikar, S. G., et al. (2006). Liquid phase alkylation of phenol with 1-octene over large pore zeolites.
• BenchChem Technical Support Team. (2025). Quantitative Analysis of Phenol Alkylation Kinetics: A Comparative Guide for Drug Development Professionals. BenchChem.
• J&K Scientific LLC. (2025).
• Wagholikar, S. G., et al. (2006). Liquid phase alkylation of phenol with 1-octene over large pore zeolites.
• Gajbhiye, A., & Pasa, C. (2015). Phenol Alkylation with 1-Octene on Solid Acid Catalysts. Industrial & Engineering Chemistry Research, 54(44), 11054-11065.
• Sato, K., et al. (2014). Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride. American Journal of Analytical Chemistry, 5, 874-881.
• Eckert, G. W. (1958). U.S. Patent No. 2,841,623. Washington, DC: U.S.
• University of California, Los Angeles. (n.d.).
• White Rose eTheses Online. (2009).
• Bartleby. (2017).
• Allwood, J. W., et al. (2011). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Molecules, 16(8), 7064-7094.
• The Good Scents Company. (n.d.). 2-sec-butyl phenol, 89-72-5.
• Student Doctor Network. (2014).
• Pines, H., & Ipatieff, V. N. (1958). U.S. Patent No. 2,831,898. Washington, DC: U.S.
• PubChem. (n.d.). 2-sec-Butylphenol.
• Galanakis, C. M., et al. (2013). Predicting the solubilization preference of natural phenols to different solvents.
• Chemistry Steps. (2022).
• MilliporeSigma. (n.d.).
• International Organisation of Vine and Wine. (n.d.). Determination of alkylphenols in wines by gas chromatography-mass spectrometry (GC-MS or GC-MS/MS) (Type-IV).
• Chemistry Stack Exchange. (2015). Friedel–Crafts reaction of phenol.
• Chemistry LibreTexts. (2023). Physical Properties of Phenol.
• NIST. (n.d.). p-(1-methylheptyl)phenol.
• Chemistry LibreTexts. (2022).
• Thermo Fisher Scientific. (n.d.).
• ResearchGate. (2016). How to analysis the phenolic compounds by TLC, the method and solvants?.
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• PubChem. (n.d.). 4-n-Octylphenol.
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• CAMEO Chemicals. (n.d.). 2,4-DINITRO-6-(1-METHYLHEPTYL)PHENOL.
• ResearchGate. (n.d.). Temperatures of boiling and melting points of pure phenols.

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Optimizing reaction conditions for the synthesis of o-(1-Methylheptyl)phenol

Technical Support Center: Synthesis of o-(1-Methylheptyl)phenol

Welcome to the technical support center for the synthesis of o-(1-Methylheptyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific understanding and practical solutions needed to optimize your reaction conditions and achieve high yield and selectivity.

The synthesis of o-(1-methylheptyl)phenol, a specific isomer of octylphenol, is typically achieved through the acid-catalyzed Friedel-Crafts alkylation of phenol with 1-octene.[1] This electrophilic aromatic substitution reaction, while straightforward in principle, presents several challenges in controlling regioselectivity and minimizing side reactions. This guide will address these common issues directly.

Troubleshooting Guide

This section is structured to help you diagnose and resolve specific problems encountered during the synthesis.

Issue 1: Low or No Conversion of Phenol

You've set up your reaction, but analysis by Gas Chromatography (GC) or Thin Layer Chromatography (TLC) shows a large amount of unreacted phenol.

Question: I am observing very low conversion of my starting materials. What are the likely causes and how can I fix this?

Answer:

Low conversion is a common issue that can typically be traced back to catalyst activity, reaction temperature, or the quality of your reagents. Let's break down the potential causes:

• Inactive or Insufficient Catalyst: The acid catalyst is the engine of this reaction.

  • Lewis Acids (e.g., AlCl₃): These are extremely sensitive to moisture. Ensure your AlCl₃ is anhydrous and handled under an inert atmosphere (e.g., nitrogen or argon). Using a freshly opened bottle is highly recommended.[2]

  • Solid Acid Catalysts (e.g., Zeolites, Amberlyst-15): These catalysts often require activation to remove adsorbed water. This is typically done by heating under vacuum.[3] Check the supplier's protocol for the specific activation temperature and duration for your chosen catalyst. Over time, solid catalysts can also deactivate due to coking or poisoning; regeneration may be possible through calcination.[2]

  • Catalyst Loading: Insufficient catalyst loading will result in a slow reaction rate. While a typical range is 1-25% by weight relative to phenol, the optimal amount can vary.[4] If you suspect this is the issue, perform a small-scale optimization by incrementally increasing the catalyst amount.

• Insufficient Reaction Temperature: The alkylation of phenol is an endothermic process and requires sufficient thermal energy.

  • Temperatures are often in the range of 160-230°C.[5][6] If your reaction is sluggish, consider increasing the temperature in 10-20°C increments while monitoring the progress. Be aware that excessively high temperatures can promote side reactions, so a careful balance is necessary.

• Poor Reagent Quality: Impurities can have a significant negative impact on the reaction.

  • Water: As mentioned, water deactivates many acid catalysts. Ensure your phenol, 1-octene, and solvent are as anhydrous as possible.[2]

  • Other Impurities: Use reagents of high purity (+98%). Impurities in the 1-octene, for example, can lead to the formation of undesired alkylated phenols.[6]

Troubleshooting Workflow for Low Conversion

Below is a systematic approach to diagnosing the root cause of low conversion.

Caption: Troubleshooting workflow for low reaction conversion.

Issue 2: Poor Selectivity for o-(1-Methylheptyl)phenol

Your reaction is proceeding, but you are forming significant amounts of the para-isomer, dialkylated products, or octyl phenyl ether.

Question: My main product is not the desired ortho-isomer. How can I improve my selectivity?

Answer:

Controlling regioselectivity is the most critical challenge in this synthesis. The hydroxyl group of phenol is an ortho, para-director, making the formation of both isomers thermodynamically favorable.[7] Furthermore, both C-alkylation (on the ring) and O-alkylation (on the oxygen) are competing pathways.[8][9]

• Controlling Ortho vs. Para Selectivity:

  • Catalyst Choice: This is the most influential factor. Catalysts with specific pore structures can sterically hinder the formation of the bulkier para-isomer, favoring the ortho product. Large-pore zeolites like H-beta (BEA) and H-USY (FAU) have shown good selectivity for ortho-alkylation.[1] Aluminum phenoxide catalysts are also specifically known to favor ortho-alkylation because the aluminum coordinates to the phenolic oxygen, directing the alkylating agent to the adjacent positions.[4][10]

  • Temperature: Lower temperatures can sometimes favor the kinetically controlled ortho-product. However, as the reaction progresses or at higher temperatures, isomerization to the more thermodynamically stable para-isomer can occur.[6]

• Minimizing C-Alkylation vs. O-Alkylation:

  • The initial step in acid-catalyzed alkylation can be the formation of an octyl phenyl ether (O-alkylation).[11][12] This ether can then undergo an intramolecular rearrangement (Fries rearrangement) to form the C-alkylated phenols.[11]

  • Solid acid catalysts like silicated amorphous silica-alumina (ASA) and solid phosphoric acid (SPA) can initially produce significant amounts of phenyl ethers.[5][13] Over time and with sufficient temperature, these will convert to the desired C-alkylated products. If you see a large ether peak in your GC-MS, consider increasing the reaction time or temperature to facilitate the rearrangement.

• Preventing Di- and Polyalkylation:

  • The mono-alkylated product is more electron-rich than phenol itself and can react again to form di- or poly-alkylated products.[14]

  • Molar Ratio: The most effective way to suppress this is to use a large excess of phenol relative to 1-octene.[14] A molar ratio of phenol to octene of 3:1 or higher is a good starting point.

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism for the synthesis of o-(1-Methylheptyl)phenol?

A1: The reaction is a Friedel-Crafts alkylation. The mechanism involves three main stages:

• Formation of the Electrophile: The acid catalyst protonates the 1-octene, forming a secondary carbocation at the C2 position (the 1-methylheptyl cation). This is the electrophile.[15]

• Electrophilic Attack: The electron-rich phenol ring acts as a nucleophile and attacks the carbocation. The hydroxyl group directs this attack to the ortho and para positions.

• Rearomatization: A proton is lost from the ring, restoring aromaticity and regenerating the acid catalyst.[15]

A competing pathway involves initial O-alkylation to form octyl phenyl ether, which can then rearrange to the C-alkylated product.[11][12]

Caption: Simplified reaction mechanism for C-alkylation.

Q2: Which catalyst is best for this synthesis?

A2: The "best" catalyst depends on your specific goals (high ortho-selectivity, ease of use, cost).

• For High Ortho-Selectivity: Aluminum phenoxide catalysts are excellent but can be difficult to handle.[4] Large-pore zeolites (H-beta, H-USY) offer a good balance of activity, selectivity, and easier handling as heterogeneous catalysts.

• For General Activity: Solid phosphoric acid (SPA) and amorphous silica-alumina (ASA) are active catalysts but may initially yield a mix of isomers and ethers, requiring longer reaction times for isomerization to the desired product.[5][6]

• For Ease of Separation: Solid acid catalysts (zeolites, resins, SPA, ASA) are generally preferred over homogeneous Lewis acids like AlCl₃ because they can be easily filtered out of the reaction mixture, simplifying the workup.[13]

Q3: What analytical methods are used to monitor the reaction and characterize the products?

A3:

• Gas Chromatography (GC): GC with a Flame Ionization Detector (FID) is the primary tool for monitoring the reaction progress.[3][16] It allows you to quantify the disappearance of reactants (phenol, 1-octene) and the appearance of products over time.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is crucial for identifying the products. The different isomers (ortho, meta, para) and the O-alkylated ether have distinct fragmentation patterns in their mass spectra.[10]

  • Ortho-alkylated phenols: Show a characteristic ion at m/z 107.[10]

  • Meta/Para-alkylated phenols: Show a characteristic ion at m/z 121.[10]

  • Phenyl ethers (O-alkylated): Show a characteristic ion at m/z 94.[10]

Q4: How do I purify the final product?

A4: The crude reaction mixture will contain unreacted phenol, the desired ortho-product, the para-isomer, and possibly some dialkylated phenols.

• Fractional Distillation: The most common purification method is fractional distillation under vacuum.[1] This is effective because the components have different boiling points.

  • Phenol Removal: Unreacted phenol is the most volatile component and will distill first.

  • Isomer Separation: The ortho- and para-octylphenol isomers have slightly different boiling points, allowing for their separation with an efficient fractionating column. The ortho-isomer typically has a lower boiling point than the para-isomer due to intramolecular hydrogen bonding.

  • High Boilers: Dialkylated products and other heavy byproducts will remain in the distillation flask.[1]

Data Summary & Protocols

Table 1: Comparison of Catalytic Systems for Phenol Alkylation with 1-Octene

Catalyst System	Typical Temperature (°C)	Key Advantages	Key Disadvantages	Ortho/Para Selectivity	Reference(s)
Zeolite H-Beta (BEA)	100 - 150	High activity, good o-selectivity, reusable	Requires activation	Favors ortho (o/p ratio ~1.5)
Zeolite H-USY (FAU)	100 - 150	High activity, good o-selectivity, reusable	Requires activation	Favors ortho (o/p ratio ~1.9)
Aluminum Phenoxide	100 - 300+	Excellent ortho-directing ability	Moisture sensitive, homogeneous	Highly ortho-selective	[4]
Solid Phosphoric Acid (SPA)	200	High activity, robust	Low initial o-selectivity, multiple alkylation	Isomerization to ortho occurs over time	[5][6]
Amorphous Silica-Alumina (ASA)	200 - 230	Active, promotes isomerization	Low initial o-selectivity	Isomerization to ortho occurs over time	[5][6]

Experimental Protocol: General Procedure for Phenol Alkylation

This is a generalized protocol and should be adapted based on the specific catalyst and equipment used.

• Catalyst Activation (for solid acids): Activate the solid acid catalyst (e.g., Zeolite H-Beta) by heating at the recommended temperature (e.g., 120-150°C) under vacuum for 4-6 hours to remove adsorbed water.[3]

• Reactor Setup: Assemble a three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen/argon inlet, and a thermocouple for temperature monitoring.

• Charging Reagents: Under an inert atmosphere, charge the reactor with phenol and the activated catalyst. Use a significant molar excess of phenol (e.g., phenol:1-octene ratio of 3:1).

• Reaction: Heat the mixture to the desired reaction temperature (e.g., 150°C). Once the temperature is stable, slowly add 1-octene dropwise over a period of 1-2 hours to control the exothermic reaction and minimize olefin dimerization.

• Monitoring: Allow the reaction to proceed for several hours (e.g., 6-24 hours). Monitor the progress by taking small aliquots at regular intervals and analyzing them by GC.[3] The reaction is complete when the concentration of 1-octene is negligible.

• Workup:

  • Cool the reaction mixture to room temperature.

  • If using a solid catalyst, remove it by filtration.

  • If using a homogeneous catalyst like AlCl₃, quench the reaction by carefully adding water or dilute HCl, then perform a liquid-liquid extraction with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Purify the crude product mixture by vacuum distillation to separate unreacted phenol, the desired o-(1-Methylheptyl)phenol, and other byproducts.[1]

References

• Lin, C., et al. (2007). Alkylation of phenol: a mechanistic view. PubMed - NIH. [Link]

• Eton, E. (2012). Selective Alkylation of Phenols Using Solid Catalysts. White Rose eTheses Online. [Link]

• de Klerk, A., & Nel, R. J. J. (2007). Phenol Alkylation with 1-Octene on Solid Acid Catalysts. ACS Publications. [Link]

• de Klerk, A., & Nel, R. J. J. (2007). Phenol Alkylation with 1-Octene on Solid Acid Catalysts. ACS Publications. [Link]

• Strohm, G. D., & RIESTRA, J. (1958). Phenol alkylation process.

• de Klerk, A., & Nel, R. J. J. (2007). Phenol Alkylation with 1-Octene on Solid Acid Catalysts. ResearchGate. [Link]

• Lin, C., et al. (2007). Alkylation of Phenol: A Mechanistic View. ResearchGate. [Link]

• de Klerk, A., & Nel, R. J. J. (n.d.). Supporting Information: Phenol alkylation with 1-octene on solid acid catalysts. Sasol Technology. [Link]

• Mohapatra, G., & Thirumalaiswamy, R. (2022). Selective O-alkylation of Phenol Using Dimethyl Ether. MDPI. [Link]

• Bhongale, P., Joshi, S., & Mali, N. (2023). A comprehensive review on catalytic O-alkylation of phenol and hydroquinone. Taylor & Francis Online. [Link]

• J&K Scientific LLC. (2025). Phenol alkylation (Friedel-Crafts Alkylation). J&K Scientific LLC. [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Phenol. NCBI Bookshelf. [Link]

• Hubei Sanli Fengxiang Technology Co., Ltd. (n.d.). Phenol Alkylation Plant. Hubei Sanli Fengxiang Technology Co., Ltd. [Link]

• LookChem. (n.d.). Cas 18626-98-7, o-(1-methylheptyl)phenol. LookChem. [Link]

• Unnikrishnan, P. A., et al. (2006). Liquid phase alkylation of phenol with 1-octene over large pore zeolites. ScienceDirect. [Link]

• Pentsak, E. O., et al. (2022). Cooperative Lewis Acid/Metal Dual Catalysis for the Selective ortho-Alkylation of Phenols. ACS Publications. [Link]

• Mohapatra, G., & Thirumalaiswamy, R. (2022). Selective O-alkylation of Phenol Using Dimethyl Ether. ResearchGate. [Link]

• Murphy, W. S., & Wattanasin, S. (1979). Regiospecific alkylation of phenols: ortho or para to α coupling in cyclization of bis-phenols via quinone methides. Royal Society of Chemistry. [Link]

• Luo, J., Preciado, S., & Larrosa, I. (2016). Overriding Ortho–Para Selectivity via a Traceless Directing Group Relay Strategy: The Meta-Selective Arylation of Phenols. Journal of the American Chemical Society. [Link]

• Bhongale, P., Joshi, S., & Mali, N. (2023). Comprehensive review on catalytic O-alkylation of phenol and hydroquinone. CSIR-NCL Library, Pune. [Link]

• Choudary, B. M., et al. (2000). Selective Ortho alkylation of phenol with alcohols over catalysts derived from hydrotalcite-like anionic clays. Semantic Scholar. [Link]

• Xia, Y., & de Klerk, A. (2020). Coal Tar Naphtha Refining: Phenol Alkylation with 1-Hexene and the Impact of Pyridine. MDPI. [Link]

• Chemistry Steps. (n.d.). Is Phenyl an Ortho/Para or Meta Director?. Chemistry Steps. [Link]

• Rahman, M., & Siddiqueullah, M. (2009). Alkylation of Phenol with Olefins in the Presence of Sulphuric Acid. ResearchGate. [Link]

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• CN101161616A - Method for preparing p-tert octyl phenol.

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• CN105503534A - Preparation method of 2-cumyl-4-tert-octylphenol.

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• CN102701913A - Octylphenol production method.

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Side reactions to consider in the alkylation of phenol with 1-octene

Welcome to the technical support center for the alkylation of phenol with 1-octene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this reaction, with a focus on identifying and mitigating common side reactions. Our goal is to provide you with the expertise and practical insights needed to optimize your experimental outcomes.

Introduction: The Challenge of Selectivity

The alkylation of phenol with 1-octene is a cornerstone of Friedel-Crafts chemistry, pivotal for synthesizing a range of valuable octylphenol isomers used as surfactants, antioxidants, and lubricant additives. However, the inherent reactivity of the phenol ring and the nature of the alkylating agent present several challenges in achieving high selectivity for the desired product. This guide will delve into the common side reactions, their mechanistic underpinnings, and troubleshooting strategies to enhance the purity and yield of your target octylphenol.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is producing a significant amount of phenyl octyl ether. How can I favor C-alkylation over O-alkylation?

A1: The formation of phenyl octyl ether is a result of O-alkylation, where the octyl group attaches to the oxygen of the hydroxyl group. This is often a kinetically favored product.[1] Several factors influence the C-alkylation to O-alkylation (C/O) ratio.

Root Cause Analysis:

• Ambident Nucleophilicity: The phenoxide ion, formed under basic or certain catalytic conditions, is an ambident nucleophile, meaning it can be attacked at either the oxygen or the carbon atoms of the aromatic ring.[2]

• Catalyst Choice: The nature of the catalyst plays a crucial role. While some catalysts may favor O-alkylation, others can be optimized for C-alkylation.[1] For instance, studies have shown that while many catalysts produce both, the ratio can be tuned.[3]

• Solvent Effects: The choice of solvent can significantly impact the reaction pathway. Protic solvents can solvate the phenoxide oxygen, hindering O-alkylation and thereby promoting C-alkylation.[2] In contrast, aprotic solvents like DMF or DMSO tend to favor O-alkylation.[2]

Troubleshooting & Optimization:

• Catalyst Selection: Employ solid acid catalysts like zeolites (e.g., H-BEA, H-USY) which have been shown to favor C-alkylation. The acidic sites within the zeolite pores can promote the electrophilic attack on the aromatic ring.

• Temperature Adjustment: Higher reaction temperatures generally favor the thermodynamically more stable C-alkylated products over the kinetically favored O-alkylated product.[4]

• Solvent System Modification: If your reaction conditions permit, consider using a protic solvent to selectively solvate the oxygen of the phenol, thereby encouraging C-alkylation.[2]

Q2: I am observing multiple octyl groups attached to the phenol ring. How can I minimize this polyalkylation?

A2: Polyalkylation is a common side reaction in Friedel-Crafts alkylation because the initial alkylation product is often more reactive than the starting phenol.[1][5] This leads to the formation of di- and tri-octylphenols.

Root Cause Analysis:

• Activated Product: The introduction of the first octyl group, an electron-donating group, further activates the aromatic ring, making it more susceptible to subsequent electrophilic attack.[1]

Troubleshooting & Optimization:

• Molar Ratio of Reactants: The most effective way to suppress polyalkylation is to use a large excess of phenol relative to 1-octene.[1][6] This statistically increases the probability of the electrophile reacting with an unreacted phenol molecule rather than an already alkylated one.

• Control Reaction Time: Monitor the reaction progress closely using techniques like GC-MS or TLC. Stop the reaction once the formation of the desired mono-alkylated product is maximized and before significant amounts of polyalkylated products appear.

• Catalyst Loading: In some systems, adjusting the catalyst amount can influence selectivity. For instance, with certain zeolite catalysts, increasing the catalyst amount can lead to a more rapid conversion of 1-octene, potentially reducing the time for subsequent alkylations to occur.

Q3: My product mixture contains various octylphenol isomers, not just the one derived from 1-octene. Why is this happening and how can I control the regioselectivity?

A3: The formation of various octylphenol isomers is typically due to the rearrangement of the octyl carbocation intermediate. This is a classic characteristic of Friedel-Crafts alkylations involving primary carbocations.[7][8]

Root Cause Analysis:

• Carbocation Rearrangement: The initial protonation of 1-octene forms a less stable secondary carbocation. This carbocation can undergo hydride shifts to form more stable secondary or tertiary carbocations.[8] These rearranged carbocations then act as the electrophiles, leading to a mixture of octylphenol isomers with the octyl group attached at different positions on the chain.

• Isomerization of 1-Octene: The acid catalyst can also isomerize 1-octene to internal octenes (e.g., 2-octene, 3-octene). Protonation of these internal alkenes will also lead to different carbocation intermediates and subsequently a wider range of octylphenol isomers.

Troubleshooting & Optimization:

• Catalyst Choice: The choice of catalyst can influence the extent of carbocation rearrangement. Milder Lewis acids or certain solid acids might offer better control.[9] Zeolites with specific pore structures can exert shape selectivity, favoring the formation of certain isomers.[3][10]

• Reaction Temperature: Lowering the reaction temperature can sometimes reduce the rate of carbocation rearrangement, favoring the product from the less rearranged carbocation.

• Alkene Addition: Slow, controlled addition of 1-octene to the reaction mixture can help maintain a low concentration of the alkene, potentially minimizing isomerization before alkylation occurs.[6]

Summary of Key Reaction Parameters and Their Impact

Parameter	Effect on O/C Ratio	Effect on Polyalkylation	Effect on Isomer Distribution
Catalyst Type	Zeolites and strong solid acids generally favor C-alkylation.	Highly active catalysts can increase polyalkylation.[1]	Pore size and acid strength of zeolites can control isomer selectivity.[3][10]
Temperature	Higher temperatures favor thermodynamic C-alkylated products.[4]	Higher temperatures can increase the rate of polyalkylation.	Higher temperatures can promote carbocation rearrangements.
Phenol:Octene Ratio	Not a primary factor.	High phenol excess significantly reduces polyalkylation.[1]	Can influence product distribution by affecting reaction rates.
Solvent	Protic solvents favor C-alkylation; aprotic solvents favor O-alkylation.[2]	Can influence reaction rates and thus polyalkylation.	Can affect carbocation stability and rearrangement.

Mechanistic Pathways and Side Reactions

To better visualize the competing reactions, the following diagrams illustrate the desired C-alkylation pathway and the primary side reactions.

Figure 1: Competing reaction pathways in the alkylation of phenol with 1-octene.

Experimental Protocol: Minimizing Side Reactions in a Lab-Scale Synthesis

This protocol provides a general framework for the alkylation of phenol with 1-octene, with an emphasis on controlling side reactions.

Materials:

• Phenol

• 1-Octene

• Solid acid catalyst (e.g., Amberlyst-15, Zeolite H-BEA)

• Solvent (e.g., Toluene, Heptane)

• Nitrogen or Argon gas supply

• Standard laboratory glassware with overhead stirrer and reflux condenser

Procedure:

• Catalyst Activation: If using a solid catalyst like a zeolite, activate it by heating under vacuum or a stream of inert gas to remove adsorbed water.

• Reaction Setup: Assemble a three-neck round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a nitrogen/argon inlet, and a dropping funnel.

• Charging Reactants: Charge the flask with phenol and the solvent. A significant molar excess of phenol is recommended (e.g., 5:1 to 10:1 phenol to 1-octene).

• Inert Atmosphere: Purge the system with an inert gas (nitrogen or argon) to prevent oxidation, especially at elevated temperatures.

• Catalyst Addition: Add the activated catalyst to the phenol/solvent mixture.

• Heating: Heat the mixture to the desired reaction temperature with vigorous stirring.

• Controlled Addition of Alkene: Add 1-octene dropwise from the dropping funnel over a prolonged period (e.g., 1-2 hours). This helps to maintain a low concentration of the alkene in the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by GC or TLC.

• Work-up: Once the desired conversion of 1-octene is achieved and the formation of the mono-alkylated product is maximized, cool the reaction mixture to room temperature.

• Catalyst Removal: Filter the reaction mixture to remove the solid catalyst.

• Purification: Remove the solvent under reduced pressure. The crude product can then be purified by fractional distillation under vacuum or column chromatography to isolate the desired octylphenol isomer.

Process Flow Diagram:

Figure 2: Workflow for controlled alkylation of phenol with 1-octene.

References

• Jaimol, T., & Sivasankar, B. (2007). Liquid phase alkylation of phenol with 1-octene over large pore zeolites. Applied Catalysis A: General, 316(2), 204-213. [Link]

• Lin, C. H., & Lin, H. L. (2007). Alkylation of Phenol: A Mechanistic View. The Journal of Physical Chemistry A, 111(37), 9111-9120. [Link]

• de Klerk, A. (2005). Phenol Alkylation with 1-Octene on Solid Acid Catalysts. Industrial & Engineering Chemistry Research, 44(11), 3889-3895. [Link]

• Lin, C. H., & Lin, H. L. (2007). Alkylation of phenol: a mechanistic view. PubMed. [Link]

• de Klerk, A. (2005). Phenol Alkylation with 1-Octene on Solid Acid Catalysts. ACS Publications. [Link]

• PharmaXChange.info. (2011, April 9). Phenolates- O-alkylation and C-alkylation. [Link]

• Exporter China. (2024, March 20). What Is the Mechanism of Phenol Alkylation? [Link]

• de Klerk, A. (2005). Phenol Alkylation with 1-Octene on Solid Acid Catalysts. ResearchGate. [Link]

• de Klerk, A., & Nel, R. J. J. (n.d.). Supporting Information: Phenol alkylation with 1-octene on solid acid catalysts. Amazon S3. [Link]

• Nel, R. J. J., & de Klerk, A. (2020). Coal Tar Naphtha Refining: Phenol Alkylation with 1-Hexene and the Impact of Pyridine. Energy & Fuels, 34(10), 12255-12264. [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. [Link]

• J&K Scientific LLC. (2025). Phenol alkylation (Friedel-Crafts Alkylation). [Link]

• Jaimol, T., & Sivasankar, B. (2007). Liquid phase alkylation of phenol with 1-octene over large pore zeolites. ResearchGate. [Link]

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• Cazorla, C., Pfordt, É., Duclos, M., Métay, E., & Lemaire, M. (2011). O-Alkylation of phenol derivatives via a nucleophilic substitution. Green Chemistry, 13(9), 2482-2487. [Link]

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Technical Support Center: Improving the Selectivity of ortho-Alkylation of Phenol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for phenol alkylation. This guide is designed for researchers, chemists, and process development professionals who are navigating the complexities of achieving high selectivity in the ortho-alkylation of phenols. Ortho-alkylated phenols are critical building blocks in the synthesis of pharmaceuticals, agrochemicals, antioxidants, and specialty polymers. However, controlling the regioselectivity of the alkylation reaction is a significant challenge, often leading to mixtures of ortho-, para-, and O-alkylated products, as well as poly-alkylation.[1][2]

This document moves beyond standard protocols to provide in-depth, field-proven insights in a troubleshooting-focused Q&A format. We will explore the causality behind experimental outcomes and offer validated strategies to enhance your ortho-selectivity.

Part 1: Understanding the Competing Pathways

Before troubleshooting, it is crucial to understand the fundamental reaction pathways that govern product distribution in phenol alkylation. The reaction is a classic electrophilic aromatic substitution, but the phenolic hydroxyl group orchestrates a complex competition between C-alkylation (at the ortho and para positions) and O-alkylation (ether formation).[3]

• O-Alkylation: Formation of a phenyl ether. This pathway is often kinetically favored, especially at lower temperatures.[4][5]

• C-Alkylation: Introduction of the alkyl group directly onto the benzene ring. The hydroxyl group is a strongly activating, ortho-, para-director.

  • para-Alkylation: Typically the thermodynamically more stable product due to reduced steric hindrance.

  • ortho-Alkylation: The desired pathway, often requiring specific catalytic strategies to overcome steric and thermodynamic barriers.

Caption: Competing reaction pathways in phenol alkylation.

Part 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common challenges encountered during experiments aimed at selective ortho-alkylation.

Q1: My reaction yields a high amount of the para-isomer. How can I improve ortho-selectivity?

A1: Cause & Troubleshooting

High para-selectivity is common because the para position is sterically more accessible and often leads to the thermodynamically favored product.[6] To enhance ortho-selectivity, you must employ strategies that either sterically block the para position or actively direct the electrophile to the ortho position.

Troubleshooting Steps:

• Catalyst Selection is Key:

  • Utilize Shape-Selective Catalysts: Zeolites and other microporous materials can sterically hinder the formation of the bulkier para-transition state within their pores, thereby favoring the formation of the ortho-isomer.[5]

  • Employ ortho-Directing Catalysts: Certain catalysts coordinate with the phenolic hydroxyl group, creating a complex that delivers the alkylating agent preferentially to the nearby ortho position. Aluminum phenoxide-based catalysts are classic examples.[7] More advanced systems, like rhenium carbonyl (Re₂(CO)₁₀), show exceptional ortho-directing ability, often stopping at mono-alkylation.[1] A cooperative dual catalytic system of Pd/C and a Lewis acid like Sc(OTf)₃ has also been shown to be highly regioselective for ortho-alkylation.[8][9]

• Adjust Reaction Temperature: The effect of temperature is system-dependent. In some cases, lower temperatures can favor ortho-alkylation, particularly with aluminum-based catalysts, by stabilizing the ortho-directing complex. For reactions in supercritical water, low water density (lower pressure) has been shown to favor ortho selectivity.[10]

• Consider the Alkylating Agent: The size of the alkylating agent can influence the ortho/para ratio. Very bulky alkyl groups (e.g., tert-butyl) can increase steric hindrance at the ortho position, potentially favoring the para product unless a strong ortho-directing catalyst is used.[11][12]

Caption: Troubleshooting workflow for low ortho-selectivity.

Q2: I'm observing significant O-alkylation (phenyl ether formation). How can I favor C-alkylation?

A2: Cause & Troubleshooting

O-alkylation is often the kinetically controlled product, forming faster at lower temperatures.[4] The subsequent intramolecular rearrangement (Fries or Claisen-type) to the more thermodynamically stable C-alkylated phenol often requires higher temperatures.[6]

Troubleshooting Steps:

• Increase Reaction Temperature: This is the most effective tool. Higher temperatures provide the activation energy needed to overcome the barrier for the rearrangement from the O-alkylated intermediate to the C-alkylated product. Temperatures in the range of 150-250°C are often employed, depending on the catalyst and reactants.[13]

• Select the Right Catalyst:

  • Lewis acids (e.g., AlCl₃, FeCl₃) and solid acid catalysts (zeolites, clays) are generally effective at promoting C-alkylation.[2][14]

  • Base-catalyzed reactions are more likely to result in O-alkylation (Williamson ether synthesis) and should generally be avoided if C-alkylation is the goal.[5]

• Allow Sufficient Reaction Time: At elevated temperatures, ensure the reaction is run long enough for the O- to C-alkyl rearrangement to proceed to completion. Monitor the reaction progress by GC or TLC to track the disappearance of the ether intermediate and the appearance of the desired alkylated phenol.

Q3: My reaction is producing a mixture of mono-, di-, and tri-alkylated phenols. How can I improve mono-alkylation selectivity?

A3: Cause & Troubleshooting

Polyalkylation occurs because the first alkyl group introduced onto the phenol ring is electron-donating, which activates the ring for further electrophilic substitution.[2][14] This makes the mono-alkylated product more reactive than the starting phenol.

Troubleshooting Steps:

• Adjust Stoichiometry: Use a significant excess of phenol relative to the alkylating agent. This increases the probability that the alkylating agent will react with an un-substituted phenol molecule rather than an already alkylated one.[14]

• Control the Addition of the Alkylating Agent: Instead of adding the alkylating agent all at once, use a syringe pump for slow, controlled addition. This keeps the instantaneous concentration of the alkylating agent low, disfavoring polyalkylation.

• Choose a Selectivity-Driven Catalyst: The rhenium-catalyzed system (Re₂(CO)₁₀) is uniquely suited for this challenge. The reaction mechanism inherently stops after the first ortho-alkylation, and further introduction of alkyl groups does not proceed even with an excess of the alkene.[1]

• Reduce Reaction Time and Temperature: Harsher conditions (high temperature, long reaction times) can drive the reaction towards thermodynamically stable, polyalkylated products. By using milder conditions and stopping the reaction once the desired mono-alkylated product has formed (as determined by in-process monitoring), you can prevent over-alkylation.

Part 3: Data & Catalyst Comparison

The choice of catalyst is paramount in achieving high ortho-selectivity. The following table summarizes the characteristics of common catalytic systems.

Catalyst System	Typical Alkylating Agent	Key Advantages	Key Disadvantages	ortho-Selectivity	Ref.
Lewis Acids (e.g., AlCl₃)	Alkenes, Alcohols, Alkyl Halides	High activity, low cost.	Often requires stoichiometric amounts, low regioselectivity, significant polyalkylation.	Low to Moderate	[2][14]
Solid Acids (e.g., Zeolites)	Alkenes, Alcohols	Reusable, environmentally friendly, shape-selectivity can be tuned.	Can suffer from deactivation via coking, may require high temperatures.	Moderate to High	[5]
Metal Oxides / Hydrotalcites	Alcohols	Good selectivity for linear alkyl chains, reusable.	Activity can vary greatly with preparation method.	Moderate to High	[15][16]
Rhenium Carbonyl (Re₂(CO)₁₀)	Alkenes	Excellent ortho-selectivity, strictly mono-alkylation, high functional group tolerance.	Higher catalyst cost, requires higher temperatures (~180°C).	Very High	[1]
Pd/C + Lewis Acid (Sc(OTf)₃)	Primary Alcohols	High ortho-selectivity, atom-economical (water is the byproduct), reusable Pd/C catalyst.	Requires a dual-catalyst system, mechanism is distinct from Friedel-Crafts.	Very High	[8][9]

Part 4: Key Experimental Protocols

Here we provide detailed, step-by-step methodologies for two distinct and highly selective ortho-alkylation procedures.

Protocol 1: Rhenium-Catalyzed Selective ortho-Mono-alkylation of Phenol

This protocol is based on the highly selective method reported by Kuninobu, Takai, et al., which is notable for its excellent control over both regioselectivity and the degree of alkylation.[1]

Reaction: Phenol + 1-Decene → 2-(Decan-2-yl)phenol

Materials:

• Dirhenium decacarbonyl (Re₂(CO)₁₀)

• Phenol (use immediately after opening a new bottle to ensure purity)

• 1-Decene (distilled prior to use)

• Mesitylene (anhydrous, as solvent)

• Argon gas supply

• Standard oven-dried glassware for inert atmosphere reactions

Procedure:

• Setup: Assemble an oven-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar. Purge the entire system with argon.

• Charging the Flask: Under a positive pressure of argon, add dirhenium decacarbonyl (Re₂(CO)₁₀, e.g., 0.025 mmol), phenol (e.g., 1.0 mmol), and anhydrous mesitylene (e.g., 2.0 mL).

• Addition of Alkene: Add 1-decene (e.g., 1.5 mmol) to the mixture via syringe.

• Reaction: Heat the reaction mixture to 180°C in an oil bath and stir for 24 hours under the argon atmosphere.

• Monitoring: The progress of the reaction can be checked by taking small aliquots and analyzing by TLC or GC-MS.

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove the solvent.

  • Purify the residue by silica gel column chromatography or distillation under reduced pressure to obtain the pure ortho-alkylated product.

Causality: The Re catalyst is proposed to coordinate to the phenol, facilitating a C-H activation at the ortho position, which then allows for the insertion of the alkene. The mechanism ensures the reaction is directed exclusively to the ortho position and stops after a single alkyl group has been added.[1]

Protocol 2: Cooperative Pd/C and Lewis Acid Catalyzed ortho-Alkylation

This protocol utilizes a modern, sustainable approach with a heterogeneous, reusable catalyst for the alkylation of phenols with primary alcohols.[9]

Reaction: Phenol + 1-Hexanol → 2-Hexylphenol

Materials:

• Palladium on carbon (Pd/C, e.g., 10 wt%)

• Scandium(III) trifluoromethanesulfonate (Sc(OTf)₃)

• Phenol

• 1-Hexanol (serves as both reactant and solvent)

• Screw-cap vial and magnetic stir bar

Procedure:

• Charging the Vial: In a 12 mL screw-cap vial equipped with a magnetic stir bar, weigh Pd/C (e.g., 2 mol %), Sc(OTf)₃ (e.g., 3 mol %), and the phenol substrate (e.g., 0.4 mmol).

• Addition of Alcohol: Add the primary alcohol (e.g., 1-hexanol, 20 equivalents) to the vial.

• Reaction: Tightly cap the vial and place it in a preheated oil bath at 160°C. Stir the mixture for the required reaction time (e.g., 12-24 hours, optimization may be required).

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of silica gel, eluting with ethyl acetate to remove the heterogeneous Pd/C catalyst and the Lewis acid.

  • Concentrate the filtrate under reduced pressure to remove excess alcohol.

  • The crude product can be further purified by column chromatography if necessary.

Causality: This dual catalytic system operates via a unique hydrogenation/dehydrogenation pathway. The Pd/C catalyst oxidizes the alcohol to an aldehyde, while the phenol is partially hydrogenated to cyclohexenone. The Lewis acid, Sc(OTf)₃, then promotes an aldol condensation between these two intermediates, followed by rearomatization to yield the ortho-alkylated phenol.[9][17]

References

• Lin, M. C., & Wang, K. (2010). Alkylation of phenol: a mechanistic view. The Journal of Physical Chemistry A, 114(5), 2172-2181. [Link]

• Bhongale, P., Joshi, S., & Mali, N. (2023). A comprehensive review on catalytic O-alkylation of phenol and hydroquinone. Catalysis Reviews, 65(2), 455-500. [Link]

• ResearchGate. (n.d.). Alkylation of Phenol: A Mechanistic View. Retrieved from [Link]

• Kuninobu, Y., Yamamoto, M., Nishi, M., Yamamoto, T., Matsuki, T., Murai, M., & Takai, K. (2017). Rhenium-Catalyzed ortho-Alkylation of Phenols. Organic Syntheses, 94, 280-291. [Link]

• Strohm, E. R., & Muth, C. W. (1962). U.S. Patent No. 3,032,595. U.S.

• Ferlin, F., et al. (2025). Cooperative Lewis Acid/Metal Dual Catalysis for the Selective ortho-Alkylation of Phenols. ACS Sustainable Chemistry & Engineering. [Link]

• Exporter China. (2024). What Is the Mechanism of Phenol Alkylation?[Link]

• Ferlin, F., et al. (2025). Cooperative Lewis Acid/Metal Dual Catalysis for the Selective ortho-Alkylation of Phenols. ACS Publications. [Link]

• Velu, S., & Swamy, C. S. (1995). Selective Ortho alkylation of phenol with alcohols over catalysts derived from hydrotalcite-like anionic clays. Applied Catalysis A: General, 119(1), 81-92. [Link]

• ResearchGate. (n.d.). Selective Ortho alkylation of phenol with alcohols over catalysts derived from hydrotalcite-like anionic clays. Retrieved from [Link]

• Le, T. V. (2007). Selective Alkylation of Phenols Using Solid Catalysts. White Rose eTheses Online. [Link]

• Ferlin, F., et al. (2025). Cooperative Lewis Acid/Metal Dual Catalysis for the Selective ortho-Alkylation of Phenols. National Center for Biotechnology Information. [Link]

• ACS Publications. (2025). Cooperative Lewis Acid/Metal Dual Catalysis for the Selective ortho-Alkylation of Phenols. ACS Sustainable Chemistry & Engineering. [Link]

• CSIR-NCL Library, Pune. (2023). Comprehensive review on catalytic O-alkylation of phenol and hydroquinone. [Link]

• Creagan, F. J., & Bauer, D. P. (1954). Chromatographic Study of Steric Hindrance in or^o-Substituted Alkyl Phenols. Journal of the American Chemical Society, 76(2), 493-494. [Link]

• Le, T. V. (2007). Selective Alkylation of Phenols Using Solid Catalysts. White Rose eTheses Online. [Link]

• ChemRxiv. (2023). Catalytic Friedel–Crafts Reactions of Unactivated Secondary Alcohols: Site-Selective ortho-Alkylation of Phenols. [Link]

• Zaragoza, F. (2020, December 26). Alkylation of Alcohols, Part 3: with Alkenes [Video]. YouTube. [Link]

• Scilit. (n.d.). Chromatographic Study of Steric Hindrance in ortho-Substituted Alkyl Phenols. [Link]

• Chemistry Steps. (n.d.). Reactions of Phenols. [Link]

• ResearchGate. (n.d.). Vapour phase ortho-selective alkylation of phenol with methanol over cobalt chromite catalyst. Retrieved from [Link]

• Wang, C., et al. (2022). Ortho-selective C–H arylation of phenols with N-carboxyindoles under Brønsted acid- or Cu(i)-catalysis. Chemical Science, 13(3), 748-754. [Link]

• Watanabe, M., et al. (2002). Ortho Selective Alkylation of Phenol with 2-Propanol Without Catalyst in Supercritical Water. Industrial & Engineering Chemistry Research, 41(19), 4753-4757. [Link]

• Vantourout, J. C., et al. (2025). Pd-Catalyzed O-Arylation of Phenols Mediated by a Weak, Soluble Organic Base: Methodology, Mechanism, and Compatibility with Enabling Technologies. Journal of the American Chemical Society. [Link]

• ResearchGate. (n.d.). Dearomatization‐Rearomatization Strategy for ortho‐Selective Alkylation of Phenols with Primary Alcohols. Retrieved from [Link]

• Bedford, R. B., et al. (2003). Catalytic Intermolecular Ortho-Arylation of Phenols. The Journal of Organic Chemistry, 68(23), 8924-8933. [Link]

• Wang, D. H., et al. (2013). Pd(II)-Catalyzed Ortho- or Meta-C–H Olefination of Phenol Derivatives. Journal of the American Chemical Society, 135(34), 12613-12616. [Link]

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Degradation pathways of o-(1-Methylheptyl)phenol under experimental conditions

Here is the technical support center for the degradation pathways of o-(1-Methylheptyl)phenol.

Welcome to the technical resource hub for researchers investigating the environmental fate and degradation pathways of o-(1-Methylheptyl)phenol. This guide is designed to provide practical, field-proven insights to navigate the common challenges encountered during experimental studies. As a long-chain alkylphenol (AP), o-(1-Methylheptyl)phenol presents unique experimental hurdles due to its hydrophobicity and structural complexity. This document synthesizes established principles from phenol and other long-chain AP degradation studies to provide a robust framework for your research.

Part 1: Troubleshooting Guide

This section addresses specific issues in a question-and-answer format to help you diagnose and resolve experimental roadblocks.

Scenario 1: Low or No Degradation Observed

Question: My microbial culture shows minimal to no degradation of o-(1-Methylheptyl)phenol after several weeks. What are the likely causes?

Answer: This is a common challenge, often rooted in a combination of factors related to the compound's structure and the microbial consortium's metabolic capabilities.

• Cause 1: Insufficient Acclimation: The microbial seed (e.g., activated sludge) may lack the specific enzymatic machinery to metabolize a branched, long-chain alkylphenol without a proper acclimation period.[1] The highly branched alkyl group, particularly with a methyl group on the first carbon of the chain, can sterically hinder enzymatic attack.[2]

  • Solution: Implement a gradual acclimation strategy. Start by introducing the microbial culture to a low concentration of the parent compound, phenol, or a shorter-chain alkylphenol. Over several weeks, gradually decrease the concentration of the simpler compound while increasing the concentration of o-(1-Methylheptyl)phenol. This selective pressure encourages the proliferation of microbes capable of degrading the target compound.

• Cause 2: Bioavailability Issues: o-(1-Methylheptyl)phenol is a hydrophobic compound with low water solubility. Microorganisms can only degrade what they can access. If the compound is adsorbed to the flask walls or remains as an undissolved phase, its degradation rate will be severely limited.

  • Solution: Consider the use of a co-solvent or a non-ionic surfactant to increase the compound's bioavailability. Crucially, run a control experiment with the surfactant alone to ensure it is not preferentially consumed by the microorganisms as a carbon source.

• Cause 3: Substrate Toxicity: Although microorganisms can degrade phenols, high concentrations can be inhibitory or toxic.[3][4]

  • Solution: Start your experiment with a lower concentration of o-(1-Methylheptyl)phenol (e.g., 5-10 mg/L) and gradually increase it in subsequent experiments once you confirm degradation is occurring.

Question: I'm using an Advanced Oxidation Process (AOP) like UV/H₂O₂, but the degradation of o-(1-Methylheptyl)phenol is inefficient. Why?

Answer: While AOPs are powerful, their efficiency is highly dependent on precise reaction conditions.[5][6]

• Cause 1: Incorrect pH: The generation of hydroxyl radicals (•OH), the primary oxidizing species in many AOPs, is pH-dependent. For the UV/H₂O₂ process, acidic to neutral pH is often optimal.

  • Solution: Optimize the pH of your reaction matrix. Perform preliminary experiments across a pH range (e.g., pH 3 to 9) to determine the optimal condition for o-(1-Methylheptyl)phenol degradation. Remember that the pH may change during the reaction, so monitoring and adjustment may be necessary.

• Cause 2: Scavenging of Radicals: Non-target compounds in your water matrix (e.g., carbonate and bicarbonate ions, dissolved organic matter) can compete for hydroxyl radicals, reducing the efficiency of the process.[6]

  • Solution: If using a complex matrix like wastewater, first characterize its composition. The presence of high concentrations of radical scavengers may indicate that a higher dose of oxidant (H₂O₂) or a longer irradiation time is necessary. For mechanistic studies, it is advisable to start with a clean system (e.g., ultrapure water) to establish baseline kinetics.[6]

• Cause 3: Inappropriate H₂O₂ Concentration: Too little hydrogen peroxide will limit the generation of hydroxyl radicals. Conversely, an excessive amount of H₂O₂ can act as a scavenger of •OH radicals, hindering the degradation process.[7]

  • Solution: The optimal [H₂O₂]/[Pollutant] ratio must be determined empirically. Test a range of H₂O₂ concentrations to find the "sweet spot" that maximizes the degradation rate for your specific initial concentration of o-(1-Methylheptyl)phenol.[8]

Scenario 2: Difficulty Identifying Degradation Intermediates

Question: I can see the parent compound disappearing on my chromatogram, but I can't resolve any distinct peaks for the degradation products. What's happening?

Answer: This is a frequent analytical challenge, particularly with complex degradation pathways.

• Cause 1: Formation of Numerous, Low-Concentration Intermediates: Degradation, especially via AOPs, can create a complex mixture of many different intermediates at concentrations below your instrument's detection limit. Biodegradation can also produce a wide array of metabolites simultaneously.

  • Solution: Utilize a more sensitive analytical technique. While HPLC-UV is excellent for quantifying the parent compound, Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with a high-resolution mass analyzer (e.g., TOF or Orbitrap), is superior for identifying unknown intermediates.[9] It allows you to search for expected masses based on proposed pathways.

• Cause 2: Formation of Polar Metabolites: The initial steps of degradation often involve hydroxylation, making the intermediates more polar than the parent compound.[10] These polar compounds may elute very early in a standard reverse-phase HPLC method, potentially getting lost in the solvent front.

  • Solution: Adjust your HPLC method. Use a more polar mobile phase or a gradient that starts with a higher aqueous component. Consider using an analytical column designed for polar compounds, such as an aqueous C18 column.

• Cause 3: Polymerization: Phenolic compounds can sometimes polymerize under oxidative conditions, forming high-molecular-weight products that may not be soluble or may not elute from the HPLC column.[2]

  • Solution: Analyze your sample using Total Organic Carbon (TOC). A decrease in the parent compound concentration without a corresponding decrease in TOC suggests the formation of organic intermediates. If TOC remains constant while the parent peak disappears, it confirms transformation into other organic forms. Complete mineralization is only achieved when TOC levels approach zero.[11]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most probable degradation pathways for o-(1-Methylheptyl)phenol?

Based on extensive literature on similar compounds, two primary routes are expected:

• Biodegradation: This aerobic process is typically initiated by microbial monooxygenases.[12] The degradation likely proceeds via:

  • Aromatic Ring Hydroxylation: A hydroxyl group is added to the aromatic ring, forming a catechol-type intermediate.[10][13]

  • Ring Cleavage: The di-hydroxylated ring is then cleaved by dioxygenase enzymes. This can occur via two main routes: the ortho-cleavage pathway or the meta-cleavage pathway, leading to different downstream intermediates that eventually enter central metabolic cycles like the TCA cycle.[3][14]

  • Alkyl Chain Oxidation: Concurrently or separately, the 1-methylheptyl chain can be oxidized, though this is often a slower process for highly branched chains.[2]

• Advanced Oxidation (AOPs): This chemical process is driven by highly reactive species like hydroxyl radicals (•OH).[5] The degradation pathway is less specific and involves:

  • Hydroxyl Radical Attack: •OH radicals attack the aromatic ring, leading to hydroxylation and the formation of intermediates like catechols and hydroquinones.[15]

  • Ring Opening: Subsequent attacks lead to the opening of the aromatic ring, forming various aliphatic carboxylic acids (e.g., maleic acid, formic acid).[11]

  • Mineralization: Ideally, these smaller organic acids are further oxidized to CO₂, H₂O, and mineral salts.[8]

Q2: Which analytical methods are best suited for these experiments?

A multi-instrument approach is recommended for a comprehensive analysis:

• High-Performance Liquid Chromatography (HPLC): Coupled with a UV or Diode Array Detector (DAD), this is the workhorse for quantifying the disappearance of the parent compound.[1][16]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile or semi-volatile intermediates, especially after a derivatization step (e.g., silylation) to make polar metabolites more volatile.[1]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): The gold standard for identifying unknown, non-volatile, and polar degradation products.[9]

• Total Organic Carbon (TOC) Analysis: Essential for determining the extent of mineralization (the conversion of the organic pollutant to CO₂).[11]

Q3: How can I ensure my results are trustworthy and reproducible?

The key lies in rigorous experimental design and the use of proper controls. For every experiment, you should include:

• Sterile Control (for Biodegradation): A sample containing the medium and o-(1-Methylheptyl)phenol but no microorganisms. This helps quantify any abiotic loss due to factors like volatilization or adsorption.

• Biotic Control (No Substrate): A sample containing the medium and the microorganisms but without the target compound. This confirms that there are no other carbon sources leading to microbial growth.

• Photolysis Control (for AOPs): A sample containing the compound and water, subjected to UV light but without the oxidant (e.g., H₂O₂). This measures the direct effect of photolysis on the compound.[7]

• Dark Control (for AOPs): A sample containing the compound and the oxidant in the dark. This measures degradation from the chemical oxidant alone without photo-activation.

Part 3: Protocols & Data

Experimental Workflow and Proposed Pathways

The following diagrams illustrate a typical experimental workflow and the proposed degradation pathways for o-(1-Methylheptyl)phenol.

Caption: General experimental workflow for studying degradation.

Caption: Proposed degradation pathways for o-(1-Methylheptyl)phenol.

Table 1: Typical Experimental Parameters for Phenol Degradation Studies

This table summarizes common starting parameters derived from studies on phenol and related compounds. These should be optimized for o-(1-Methylheptyl)phenol.

Parameter	Biodegradation	Advanced Oxidation (UV/H₂O₂)	Rationale & Reference
Initial Concentration	5 - 100 mg/L	10 - 100 mg/L	Avoid substrate toxicity; ensure sufficient concentration for detection.[3][4][7]
pH	6.5 - 8.0	3.0 - 7.0	Optimal range for most bacterial activity and for hydroxyl radical generation.[17][18][19]
Temperature	25 - 37 °C	20 - 30 °C	Optimal for mesophilic bacterial growth; AOPs are less temperature-sensitive but controlled conditions are key.[4][18]
Inoculum Size	5 - 10% (v/v)	N/A	Ensures sufficient microbial biomass to initiate degradation.[17]
[H₂O₂] : [Substrate]	N/A	5:1 to 20:1 (molar ratio)	Must be optimized to maximize radical generation while avoiding scavenging.[8][20]
UV Wavelength	N/A	254 nm or 365 nm	254 nm is common for H₂O₂ activation; 365 nm can also be effective, especially with photocatalysts.[7][8][19]

Protocol 1: Aerobic Biodegradation Screening Assay

• Prepare Medium: Prepare a mineral salts medium (MSM) containing essential nutrients (N, P, K, trace metals) but lacking a carbon source.[4] Autoclave to sterilize.

• Prepare Inoculum: Obtain microbial source (e.g., activated sludge from a wastewater treatment plant). Acclimate if necessary as described in the troubleshooting guide.

• Set up Flasks: In sterile flasks, combine the sterile MSM and the target concentration of o-(1-Methylheptyl)phenol (added from a sterile stock solution).

• Inoculate: Add the microbial inoculum to the experimental flasks (typically 5-10% v/v).

• Establish Controls: Prepare a sterile control (MSM + compound, no inoculum) and a biotic control (MSM + inoculum, no compound).

• Incubate: Place all flasks in a shaking incubator (e.g., 120 rpm) at a constant temperature (e.g., 30°C) to ensure aeration and mixing.

• Sample and Analyze: At predetermined time points (e.g., 0, 1, 3, 7, 14, 28 days), withdraw aliquots aseptically. Analyze the samples for the parent compound concentration via HPLC-UV and for mineralization via TOC analysis.

References

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• Corvini, P. F. X., Schäffer, A., & Schlosser, D. (2006). Microbial degradation of nonylphenol and other alkylphenols—our evolving view. Applied Microbiology and Biotechnology, 72(2), 223-243. [Link]

• Acir, I. H., & Guenther, K. (2018). Metabolites of alkylphenol ethoxylates in the environment. CEFAS Waveney Science Series. [Link]

• Staples, C. A., et al. (2001). Ultimate biodegradation of alkylphenol ethoxylate surfactants and their biodegradation intermediates. ResearchGate. [Link]

• Manzano, M. A., Perales, J. A., Sales, D., & Quiroga, J. M. (2004). Advanced oxidation of alkylphenol ethoxylates in aqueous systems. ResearchGate. [Link]

• Hasan, S. A., & Jabeen, S. (2015). Degradation kinetics and pathway of phenol by Pseudomonas and Bacillus species. Biotechnology and Bioprocess Engineering, 20(6), 1215-1222. [Link]

• Wikipedia contributors. (2024). Phenol. Wikipedia. [Link]

• Wikipedia contributors. (2024). Advanced oxidation process. Wikipedia. [Link]

• Nair, C. I., Jayachandran, K., & Shashidhar, S. (2008). Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1. Journal of Applied Sciences and Environmental Management, 12(4). [Link]

• Remya, N., & Lin, J. G. (2011). Advanced Oxidation Processes for Degradation of Water Pollutants—Ambivalent Impact of Carbonate Species: A Review. Water, 3(4), 121-133. [Link]

• Wang, J., & Wang, S. (2020). Advanced Oxidation Processes for Organic Contaminants Removal: A Review. International Journal of Environmental Research and Public Health, 17(23), 8712. [Link]

• Agency for Toxic Substances and Disease Registry. (1998). Toxicological Profile for Phenol. National Center for Biotechnology Information. [Link]

• Krastanov, A., Alexieva, Z., & Yemendzhiev, H. (2013). Phenol degradation pathway. ResearchGate. [Link]

• Comte, A., Christen, P., Davidson, S., Pophillat, M., Lorquin, J., & Labat, M. (2013). Biochemical, Transcriptional and Translational Evidences of the Phenol-meta-Degradation Pathway by the Hyperthermophilic Sulfolobus solfataricus 98/2. PLoS ONE, 8(12), e82397. [Link]

• Wette, S., et al. (2023). Degradation of Phenol via an Advanced Oxidation Process (AOP) with Immobilized Commercial Titanium Dioxide (TiO2) Photocatalysts. Catalysts, 13(4), 693. [Link]

• Sboui, M., et al. (2022). A Kinetic Study of Photocatalytic Degradation of Phenol over Titania–Silica Mixed Oxide Materials under UV Illumination. Catalysts, 12(2), 193. [Link]

• Lin, C. W., et al. (2023). Phenol Degradation Performance in Batch and Continuous Reactors with Immobilized Cells of Pseudomonas putida. Processes, 11(3), 762. [Link]

• Liu, N., et al. (2021). Analysis of Phenol Biodegradation in Antibiotic and Heavy Metal Resistant Acinetobacter lwoffii NL1. Frontiers in Microbiology, 12, 730225. [Link]

• National Center for Biotechnology Information. (n.d.). o-(1-Methylheptyl)phenol. PubChem. [Link]

• Arulazhagan, P., & Vasudevan, N. (2011). metabolic pathways for the biodegradation of phenol. Semantic Scholar. [Link]

• International Journal of Trend in Scientific Research and Development. (2023). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. IJTSRD. [Link]

• El-Sayed, W. S., et al. (2022). Characterization and Biodegradation of Phenol by Pseudomonas aeruginosa and Klebsiella variicola Strains Isolated from Sewage Sludge and Their Effect on Soybean Seeds Germination. Microorganisms, 10(11), 2169. [Link]

• U.S. Environmental Protection Agency. (n.d.). Phenol, (1-methylheptyl)-. Substance Registry Services. [Link]

• Wette, S., et al. (2023). (PDF) Degradation of Phenol via an Advanced Oxidation Process (AOP) with Immobilized Commercial Titanium Dioxide (TiO2) Photocatalysts. ResearchGate. [Link]

• U.S. Environmental Protection Agency. (1986). Method TO-8: Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. EPA. [Link]

• Wette, S., et al. (2023). Degradation of Phenol via an Advanced Oxidation Process (AOP) with Immobilized Commercial Titanium Dioxide (TiO2) Photocatalysts. National Center for Biotechnology Information. [Link]

• Zhang, Y., et al. (2010). Study on the mechanism of photo-degradation of p-nitrophenol exposed to 254 nm UV light. Journal of Hazardous Materials, 177(1-3), 1107-1112. [Link]

• Horáková, M., & Kurbusová, J. (n.d.). PHENOL DEGRADATION BY OXIDATION PROCESSES. VSB-TU Ostrava. [Link]

• Yan, Z., et al. (2005). Bioactivation of 4-methylphenol (p-cresol) via cytochrome P450-mediated aromatic oxidation in human liver microsomes. Drug Metabolism and Disposition, 33(11), 1699-1704. [Link]

• Zhumabek, M., et al. (2022). Study of the Oxidation of Phenol in the Presence of a Magnetic Composite Catalyst CoFe2O4/Polyvinylpyrrolidone. Catalysts, 12(12), 1599. [Link]

• Wang, S., et al. (2022). Visible Light Motivated the Photocatalytic Degradation of P-Nitrophenol by Ca 2+ -Doped AgInS 2. Catalysts, 12(11), 1361. [Link]

• Mohanty, B., & Annachhatre, A. P. (2018). (PDF) Degradation of Phenol, an Innovative Biological Approach. ResearchGate. [Link]

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Technical Support Center: Resolving Co-eluting Isomers of Octylphenol in HPLC Analysis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the chromatographic analysis of octylphenol (OP) isomers. This document provides in-depth troubleshooting advice, validated protocols, and expert insights to help researchers, scientists, and drug development professionals overcome the common challenge of co-elution among these structurally similar compounds. As endocrine-disrupting chemicals, the accurate quantification of individual OP isomers is of critical environmental and toxicological importance.

This guide is structured to address issues from fundamental questions to advanced method development, ensuring you can build a robust and reliable HPLC method.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

This section addresses the foundational questions regarding the separation of octylphenol isomers.

Q1: Why are octylphenol isomers so difficult to separate using reversed-phase HPLC?

Octylphenol isomers, particularly positional isomers like 4-tert-octylphenol and other branched-chain variants, present a significant chromatographic challenge due to their nearly identical physicochemical properties. They share the same molecular weight and often have very similar polarities and hydrophobicities. In standard reversed-phase chromatography, which primarily separates based on hydrophobicity, these subtle structural differences are often insufficient to allow for baseline resolution, leading to peak co-elution.[1][2]

Q2: Which specific octylphenol isomers are of primary concern and most likely to co-elute?

The most commonly analyzed isomer is 4-tert-octylphenol due to its prevalence and use in manufacturing. However, technical-grade octylphenol and nonylphenol (a related alkylphenol) are complex mixtures of many branched isomers.[3][4] The primary challenge lies in separating 4-tert-octylphenol from other C8-alkylphenols where the octyl group is branched differently or attached at a different position on the phenol ring. U.S. EPA Method 559, for instance, targets 4-tert-octylphenol but acknowledges the complexity of these isomer groups in environmental samples.[3][5][6]

Q3: What are the typical starting conditions for an HPLC method targeting octylphenols?

A typical starting point for octylphenol analysis is reversed-phase HPLC (RP-HPLC) using a C18 stationary phase. The mobile phase usually consists of a mixture of water and an organic modifier, most commonly acetonitrile or methanol, run in a gradient elution mode to handle potential matrix effects and ensure timely elution.[7][8] Detection is often performed using UV-Vis (around 279 nm) or fluorescence detectors for higher sensitivity (Excitation: 220 nm, Emission: 315 nm).[4] For highly complex matrices or trace-level detection, mass spectrometry (LC-MS) is employed.[9][10]

Part 2: Troubleshooting Guide - From Poor Resolution to Optimized Separation

This section provides a systematic, question-driven approach to resolving co-eluting octylphenol isomer peaks.

Q: My octylphenol isomer peaks are poorly resolved (Resolution, Rs < 1.5). Where do I begin troubleshooting?

When facing co-elution, a logical, stepwise approach is crucial. The most powerful and accessible tool for altering selectivity is the mobile phase.[11][12][13] Only after exhausting mobile phase optimization should you consider changes to the stationary phase or other parameters.

Below is a workflow to guide your troubleshooting process.

Caption: A systematic workflow for troubleshooting co-eluting peaks in HPLC.

Solution 1: Optimize the Mobile Phase

• Adjust Solvent Strength & Gradient: The first step is to increase the retention factor (k') to give the analytes more time to interact with the stationary phase.[1] This is achieved by weakening the mobile phase.

  • Action: Decrease the percentage of the organic solvent (e.g., acetonitrile) in your mobile phase. If using a gradient, make the gradient shallower (i.e., increase the gradient time or decrease the rate of change of the organic solvent percentage). A shallow gradient can significantly enhance the separation of closely eluting compounds.[7]

• Change the Organic Modifier: Acetonitrile and methanol have different solvent properties and can induce different selectivities.[14]

  • Causality: Switching from acetonitrile to methanol (or vice versa) alters the dipole-dipole and hydrogen bonding interactions between the analytes, the mobile phase, and the stationary phase. This can change the elution order and improve the resolution between positional isomers.[11] Methanol, being a protic solvent, is a better hydrogen-bond donor and acceptor than the aprotic acetonitrile, which can be advantageous for phenolic compounds.

Solution 2: Select a Different Stationary Phase

If mobile phase optimization is insufficient, changing the column chemistry is the most effective way to alter selectivity.[15][16] For aromatic isomers, moving beyond a standard C18 column is often necessary.

• Causality: Standard C18 columns separate primarily based on hydrophobicity. Phenyl-based columns, such as Phenyl-Hexyl or Pentafluorophenyl (PFP), introduce an alternative separation mechanism: π-π interactions .[17][18] The electron-rich phenyl rings of the stationary phase can interact with the aromatic rings of the octylphenol isomers. Subtle differences in the electron distribution and geometry of the isomers can lead to significant differences in retention and, therefore, separation.[19][20] Phenyl-Hexyl phases offer a good balance of hydrophobic and π-π interactions, making them an excellent choice for these compounds.[17][21]

Stationary Phase	Primary Separation Mechanism	Best Suited For	Key Advantage for OP Isomers
C18 (Octadecylsilane)	Hydrophobic Interactions	General-purpose, non-polar to moderately polar compounds.	High retention for hydrophobic compounds.
Phenyl-Hexyl	Mixed-Mode: Hydrophobic & π-π Interactions	Aromatic and moderately polar compounds, positional isomers.	Provides alternative selectivity by exploiting π-π interactions with the phenol ring, enhancing resolution between isomers.[17][18]
PFP (Pentafluorophenyl)	Mixed-Mode: Hydrophobic, π-π, Dipole-Dipole, Ion-Exchange	Halogenated compounds, aromatic positional isomers, polar compounds.	The highly electronegative fluorine atoms create strong dipole moments, offering unique selectivity for isomers with different electron distributions.[18]

Sources

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• 9. Quantitative determination of octylphenol, nonylphenol, alkylphenol ethoxylates and alcohol ethoxylates by pressurized liquid extraction and liquid chromatography-mass spectrometry in soils treated with sewage sludges - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for o-(1-Methylheptyl)phenol in Water Samples

This guide provides an in-depth comparison of two primary analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC)—for the quantitative determination of o-(1-Methylheptyl)phenol in water matrices. The content is structured to provide researchers, scientists, and drug development professionals with the technical insights necessary to select and validate the most appropriate method for their specific application, grounded in established regulatory principles.

Introduction: The Analytical Imperative for o-(1-Methylheptyl)phenol

o-(1-Methylheptyl)phenol is an organic compound characterized by a phenol group substituted with a methylheptyl chain.[1][2] It serves as a critical intermediate in the synthesis of various agrochemicals, including fungicides and pesticides like Dinocap.[1] Its potential introduction into the environment, particularly water sources, through industrial effluent or agricultural runoff necessitates the development of robust and reliable analytical methods for its detection and quantification.

The validation of these analytical methods is not merely a procedural step but a foundational requirement for data integrity, mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA) and outlined in guidelines such as the International Council for Harmonisation's (ICH) Q2(R2).[3][4][5][6] Method validation demonstrates that a procedure is suitable for its intended purpose, ensuring results are accurate, reproducible, and specific.[3][7]

This guide will dissect the validation of two gold-standard chromatographic techniques, GC-MS and HPLC, offering a comparative analysis of their performance based on internationally recognized validation parameters.

Core Methodologies: A Head-to-Head Comparison

The choice between GC-MS and HPLC is fundamentally driven by the analyte's physicochemical properties and the analytical objective, such as required sensitivity and selectivity.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. It offers exceptional separation efficiency (GC) and highly specific detection (MS), making it a preferred method for trace-level analysis in complex matrices. The U.S. Environmental Protection Agency (EPA) frequently specifies GC-MS for the analysis of phenolic compounds in water, as detailed in methods like EPA 528.[8][9][10][11]

Principle of Causality: The sample is first vaporized and separated based on boiling point and polarity in a capillary column. The separated components then enter a mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum is a unique chemical fingerprint, allowing for highly confident identification and quantification.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile separation technique that is well-suited for compounds that are non-volatile or thermally labile.[12] Coupled with a Diode Array Detector (DAD) or UV detector, HPLC provides a robust and widely accessible method for quantifying phenolic compounds.[13][14][15][16]

Principle of Causality: The sample is dissolved in a liquid mobile phase and pumped through a column packed with a solid stationary phase (e.g., C18). Separation occurs based on the analyte's differential partitioning between the two phases. The detector measures the analyte's absorbance of UV-Vis light at a specific wavelength, which is proportional to its concentration.

Workflow Visualization: From Sample to Signal

The following diagrams illustrate the typical analytical workflows for both GC-MS and HPLC, from sample collection to final data analysis.

Caption: GC-MS analytical workflow for o-(1-Methylheptyl)phenol.

Caption: HPLC-UV/DAD analytical workflow for o-(1-Methylheptyl)phenol.

Method Validation: A Comparative Data Summary

The performance of an analytical method is defined by a series of validation parameters. The following table provides a comparative summary of expected performance for GC-MS and HPLC-DAD in the analysis of phenolic compounds in water, based on data from established EPA methods and scientific literature.

Validation Parameter	GC-MS (based on EPA Method 528)	HPLC-UV/DAD	Rationale & Causality
Specificity/Selectivity	Very High	High	GC-MS provides structural confirmation via mass fragmentation, offering unequivocal identification.[7][17] HPLC relies on chromatographic retention time and UV spectral matching, which can be susceptible to co-eluting interferences.
Linearity (Correlation Coeff.)	r² > 0.995	r² > 0.999[16]	Both techniques exhibit excellent linearity. The detector responses are directly proportional to the analyte concentration within a defined range.
Accuracy (Recovery)	85 - 110%[9][18]	80 - 110%[13][15][16]	Accuracy is primarily dependent on the efficiency of the SPE sample preparation step. Both methods can achieve high recovery rates with optimized extraction protocols.
Precision (RSD)	< 15%	< 15%[15]	Precision reflects the reproducibility of the entire analytical process. Well-controlled sample preparation and stable instrumentation ensure low variability.
Limit of Detection (LOD)	0.02 - 0.6 µg/L[19]	0.1 - 5 µg/L[15][16]	The inherent sensitivity and low background noise of MS, especially in Selected Ion Monitoring (SIM) mode, typically result in lower detection limits than UV/DAD.
Limit of Quantitation (LOQ)	0.1 - 1.5 µg/L[19]	0.4 - 10 µg/L[16]	The LOQ is the lowest concentration that can be measured with acceptable accuracy and precision. It is directly related to the LOD and the method's overall performance.
Robustness	High	High	Both methods are robust when key parameters (e.g., GC oven ramp, HPLC mobile phase composition) are carefully controlled. Robustness should be evaluated during method development.[17]

Detailed Experimental Protocol: GC-MS Method Validation

This protocol provides a self-validating system for the determination of o-(1-Methylheptyl)phenol in water, adapted from the principles of U.S. EPA Method 528.[8][11][19]

Reagents and Materials

• Solvents: Dichloromethane (DCM), Methanol (MeOH) - all pesticide or HPLC grade.

• Reagents: Hydrochloric acid (HCl), Sodium sulfite.

• Standards: Certified reference standard of o-(1-Methylheptyl)phenol, surrogate standards (e.g., 2,4,6-Tribromophenol), and internal standards (e.g., 1,2-Dimethyl-3-nitrobenzene).[19]

• SPE Cartridges: Polystyrene-divinylbenzene (PS-DVB) based cartridges (e.g., 500 mg).

• Water: Reagent-grade water, free of interferences.

Step-by-Step Sample Preparation (Solid Phase Extraction)

• Sample Collection & Preservation: Collect a 1 L water sample. If residual chlorine is present, dechlorinate by adding ~50 mg of sodium sulfite. Acidify the sample to pH < 2 with 6N HCl.[8][9][18]

• Fortification: Spike the sample with a known concentration of surrogate standard to monitor extraction efficiency for every sample. For accuracy and precision tests, spike with known concentrations of o-(1-Methylheptyl)phenol.

• Cartridge Conditioning: Condition the PS-DVB cartridge sequentially with 5 mL of DCM, 5 mL of MeOH, and 10 mL of reagent water (pH < 2). Causality: This sequence activates the sorbent and ensures it is properly wetted for optimal analyte retention. Do not allow the sorbent to go dry after the final conditioning step.[18]

• Sample Loading: Pass the 1 L water sample through the conditioned cartridge at a flow rate of approximately 10-15 mL/min.

• Sorbent Drying: After loading, dry the cartridge by drawing a vacuum or passing nitrogen through it for 15-20 minutes to remove residual water. Causality: Removing water is critical to prevent poor chromatography and ensure efficient elution with the non-polar solvent.[18]

• Analyte Elution: Elute the trapped analytes by passing 2 x 5 mL aliquots of DCM through the cartridge. Collect the eluate in a collection tube.

• Concentration: Concentrate the eluate to a final volume of 0.9 mL under a gentle stream of nitrogen. Add 0.1 mL of the internal standard solution to bring the final volume to 1.0 mL. The sample is now ready for GC-MS analysis.

GC-MS Instrumental Conditions

• GC System: Agilent 6890N or equivalent.

• Column: Rxi®-5sil MS, 30m x 0.25mm x 0.25µm or equivalent 5% phenyl-methylpolysiloxane column.[10]

• Injection: 1 µL splitless injection at 275°C.

• Oven Program: 60°C (hold 5 min), ramp at 8°C/min to 300°C (hold 10 min).[10]

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.

• MS System: Agilent 5975C or equivalent single quadrupole or ion trap MS.

• Mode: Can be run in full scan mode for initial identification and method development, then switched to Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity during validation.

Validation Experiments

To validate the method, perform the following experiments according to ICH Q2(R1) guidelines:[20]

• Linearity: Prepare a series of at least five calibration standards (e.g., 0.1 to 15 µg/L) and analyze to construct a calibration curve.

• Accuracy & Precision: Analyze a minimum of 5-7 replicate samples of reagent water fortified at a mid-range concentration (e.g., 5-10 µg/L).[19] Calculate the mean recovery (%) for accuracy and the relative standard deviation (RSD%) for precision.

• LOD/LOQ Determination: Analyze a series of low-concentration spiked samples and determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or the standard deviation of the response.

Conclusion and Method Selection Rationale

Both GC-MS and HPLC-DAD are powerful and reliable techniques for the determination of o-(1-Methylheptyl)phenol in water. The choice between them should be guided by the specific requirements of the analysis.

• Choose GC-MS when: The primary requirements are the highest possible specificity and the lowest detection limits. Its ability to provide structural confirmation makes it the authoritative choice for regulatory submissions and in cases where matrix interferences are a significant concern.

• Choose HPLC-DAD when: A robust, high-throughput, and cost-effective method is needed. While potentially less sensitive than GC-MS, it is perfectly suitable for many monitoring applications and is widely available in analytical laboratories. The shorter analysis times that can be achieved with modern U-HPLC systems are also a significant advantage.[14]

Ultimately, a properly validated method, regardless of the chosen technology, is the cornerstone of generating scientifically sound and defensible data. This guide provides the framework and comparative insights to empower laboratory professionals to develop and validate a method that is fit for its intended purpose.

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A Comparative Guide to the Estrogenic Activity of o-(1-Methylheptyl)phenol and Nonylphenol

This guide provides a detailed comparative analysis of the estrogenic activity of two prominent alkylphenolic compounds: o-(1-Methylheptyl)phenol, an isomer of octylphenol, and nonylphenol. As substances classified as xenoestrogens, or environmental estrogens, their ability to interact with and disrupt the endocrine system warrants rigorous scientific investigation.[1] This document is intended for researchers, scientists, and drug development professionals, offering an in-depth examination of their comparative potencies, mechanisms of action, and the validated experimental protocols used for their assessment.

The structural characteristics of alkylphenols, specifically the length and branching of the alkyl chain and its position on the phenol ring, are critical determinants of their estrogenic activity.[2] Generally, compounds with bulky alkyl groups or a higher number of carbons in the alkyl chain exhibit greater estrogenic capacity.[3][4] This guide will dissect the activities of these two compounds through the lens of established in vitro and in vivo assays, providing both the experimental data and the causal logic behind the testing methodologies.

Mechanism of Action: Estrogen Receptor Signaling

Both o-(1-Methylheptyl)phenol and nonylphenol exert their estrogenic effects primarily by binding to estrogen receptors (ERs), particularly Estrogen Receptor Alpha (ERα).[1][5] This interaction mimics the endogenous hormone 17β-estradiol (E2), initiating a cascade of molecular events that can lead to altered gene expression and subsequent physiological responses.[5][6]

The classical ERα signaling pathway is initiated when a ligand, such as E2 or a xenoestrogen, binds to the receptor's ligand-binding domain.[7] This binding event causes a conformational change, leading to receptor homodimerization. The activated dimer then translocates to the nucleus, where it binds to specific DNA sequences known as Estrogen Response Elements (EREs) in the promoter regions of target genes, thereby modulating their transcription.[5][6][7]

Caption: Classical Estrogen Receptor Alpha (ERα) signaling pathway.

Comparative Estrogenic Potency: A Data-Driven Analysis

The estrogenic potency of a compound is typically evaluated using a tiered approach, beginning with in vitro assays that assess receptor binding and transcriptional activation, followed by in vivo assays that measure physiological responses in a whole organism.

In vitro assays provide a controlled environment to quantify a chemical's ability to interact with the estrogen receptor and elicit a cellular response.[8] Key assays include competitive binding assays, cell proliferation assays (E-SCREEN), and reporter gene assays (e.g., Yeast Estrogen Screen).[3][8]

Rationale for Assay Selection:

• Competitive ER Binding Assay: This assay directly measures the affinity of a test compound for the estrogen receptor by quantifying its ability to displace a radiolabeled estrogen standard. It provides a fundamental measure of the potential for interaction.

• MCF-7 Cell Proliferation (E-SCREEN) Assay: This assay uses the estrogen-responsive human breast cancer cell line MCF-7.[9] The proliferation of these cells is dependent on estrogenic stimulation, making it a functional bioassay that measures a physiological outcome (cell division) resulting from receptor activation.[10]

• Yeast Estrogen Screen (YES): This is a reporter gene assay using genetically modified yeast that contain the human estrogen receptor and a reporter gene (e.g., lacZ).[11] Binding of an estrogenic compound to the receptor triggers the expression of the reporter gene, which produces a measurable color change, offering a high-throughput screening method.[12]

Comparative Data Summary:

The literature indicates that alkylphenols like octylphenol and nonylphenol are weakly estrogenic compared to 17β-estradiol.[13] Studies consistently show that 4-nonylphenol and 4-tert-octylphenol are among the more potent estrogenic alkylphenols.[3][4] While data for the specific o-(1-Methylheptyl)phenol isomer is less common, its activity is expected to be influenced by the ortho-positioning and structure of its alkyl group, which generally reduces estrogenic activity compared to para-substituted isomers.[2]

Assay Type	Compound	Result	Relative Potency vs. E2	Source(s)
ER Competitive Binding	4-Nonylphenol	Kᵢ: 0.05–65 µM	~1,000-100,000x weaker	[13][14]
4-tert-Octylphenol	Kᵢ: 0.05–65 µM	~1,000-100,000x weaker	[13][14]
MCF-7 Proliferation	4-Nonylphenol	Detectable effect at 10 µM	Lower than 4-t-octylphenol	[3][4]
4-tert-Octylphenol	Detectable effect at 1 µM	Higher than nonylphenol	[3][4]
Recombinant Yeast Assay	4-Nonylphenol isomers	EC₅₀: 0.6-7.7 mg/L	Varies by isomer	[15]
Octylphenol isomers	EC₅₀: 0.6-7.7 mg/L	Varies by isomer	[15]

Note: Data for o-(1-Methylheptyl)phenol is often grouped with other octylphenol isomers. 4-tert-Octylphenol is a commonly studied, potent isomer used as a reference.

The rodent uterotrophic bioassay is the gold-standard in vivo short-term screening test for estrogenic properties, as recognized by the OECD Test Guideline 440 (TG440).[16][17]

Causality Behind the Experimental Design: The assay's endpoint is an increase in uterine weight (uterotrophy) in ovariectomized (OVX) or immature female rodents.[18] The uterus is a primary target tissue for estrogen, and its growth is directly stimulated by ER agonists. By using OVX animals, the influence of endogenous estrogens is eliminated, ensuring that any observed uterine growth is a direct result of the administered test compound.[18] This provides a definitive, integrated physiological response to estrogenic activity.

Comparative Data Summary:

Studies have demonstrated that both nonylphenol and octylphenol induce a uterotrophic response in rats, confirming their in vivo estrogenic activity.

Assay Type	Compound	Effective Dose (Oral, Rat)	Outcome	Source(s)
Uterotrophic Bioassay	4-Nonylphenol	25-100 mg/kg/day	Significant increase in uterine weight	[13][14]
4-tert-Octylphenol	50-200 mg/kg/day	Significant increase in uterine weight	[13][14]

These in vivo results align with in vitro findings, showing that while both compounds are estrogenic, they require significantly higher doses than potent estrogens like ethynyl estradiol to elicit a response.[13][14]

Detailed Experimental Protocols

For scientific integrity and reproducibility, detailed, self-validating protocols are essential.

This protocol is adapted from standard methodologies for assessing xenoestrogen-induced proliferation.[9][19]

Objective: To quantify and compare the proliferative effect of o-(1-Methylheptyl)phenol and nonylphenol on the estrogen-responsive MCF-7 human breast cancer cell line.

Materials:

• MCF-7 cells

• RPMI 1640 medium without phenol red

• Charcoal-dextran stripped fetal bovine serum (CS-FBS)

• 17β-estradiol (E2) as a positive control

• Test compounds (o-(1-Methylheptyl)phenol, Nonylphenol) dissolved in DMSO

• 96-well cell culture plates

• CellTiter-Blue® Cell Viability Assay reagent or similar

Procedure:

• Cell Maintenance: Culture MCF-7 cells in RPMI with 10% FBS. For experiments, switch to hormone-free medium (RPMI without phenol red + 5% CS-FBS) for at least 72 hours to deprive cells of estrogenic stimuli.[19]

• Cell Seeding: Trypsinize and seed cells into 96-well plates at a density of 4,000 cells/well in 100 µL of hormone-free medium. Allow cells to attach for 24 hours.

• Treatment: Prepare serial dilutions of test compounds and the E2 positive control in hormone-free medium. The final DMSO concentration should not exceed 0.1%.

• Exposure: Replace the medium in the wells with 100 µL of the prepared treatment solutions. Include vehicle control (DMSO) and positive control (E2, e.g., 1 nM) wells.

• Incubation: Incubate plates for 6 days at 37°C in a 5% CO₂ incubator.

• Quantification: Assess cell proliferation using a viability assay (e.g., CellTiter-Blue®). Measure fluorescence according to the manufacturer's protocol.

• Data Analysis: Calculate the proliferative effect (PE) relative to the vehicle control. Plot dose-response curves to determine EC₅₀ values (the concentration that elicits 50% of the maximal response).

Self-Validation System:

• Positive Control: 17β-estradiol must induce a significant, dose-dependent increase in cell proliferation.

• Negative Control: The vehicle (DMSO) should show only basal levels of proliferation.

• Inter-Assay Variability: The EC₅₀ of the positive control should be consistent across experiments to ensure assay reliability.[19]

This workflow outlines the key steps for an in vivo assessment of estrogenic activity.[16][17]

Caption: Standard workflow for the rodent Uterotrophic Bioassay.

Procedure:

• Animal Preparation: Use either immature female rats (21 days old) or young adult rats that have been ovariectomized and allowed 2 weeks for uterine regression.

• Dosing: Administer the test compounds (e.g., nonylphenol at 50, 100, 200 mg/kg) and controls daily for three consecutive days via oral gavage or subcutaneous injection.[14][20]

• Necropsy: Approximately 24 hours after the final dose, humanely euthanize the animals.

• Uterine Weight Measurement: Carefully dissect the uterus, free it from fat and connective tissue, and record the wet weight. Gently blot the uterus to remove luminal fluid and record the blotted weight.[18]

• Analysis: Statistically compare the mean uterine weights of the treated groups to the vehicle control group. A significant increase indicates a positive estrogenic response.

Self-Validation System:

• Positive Control: A reference estrogen (e.g., Ethinyl Estradiol) must produce a robust and statistically significant increase in uterine weight.[16]

• Vehicle Control: This group establishes the basal uterine weight in the absence of exogenous estrogenic stimulation.

• Proficiency: The laboratory should demonstrate proficiency by obtaining expected results with the positive control before testing unknown compounds.[18]

Conclusion and Field Insights

This comparative analysis confirms that both o-(1-Methylheptyl)phenol (as an octylphenol isomer) and nonylphenol are estrogenic, capable of binding to the estrogen receptor and eliciting proliferative and uterotrophic responses.[3]

Key Comparative Insights:

• Potency: Nonylphenol and para-substituted octylphenol isomers are consistently shown to be more potent than other alkylphenol variants.[3][4] The estrogenic activity is highly dependent on the specific isomer, with para-substituted, branched alkyl chains generally conferring the highest activity.[2][21]

• In Vitro vs. In Vivo Correlation: There is a strong qualitative correlation between the results of in vitro screening assays (like MCF-7 proliferation) and in vivo outcomes (uterotrophic assay).[22][23] In vitro assays serve as excellent predictors for in vivo estrogenic potential, allowing for prioritization and reduction of animal testing.

• Practical Considerations: When conducting these assays, meticulous attention to protocol details, such as the use of phenol red-free medium and charcoal-stripped serum in cell-based assays, is critical to eliminate confounding estrogenic signals and ensure data integrity.[19] The choice of cell line sub-clone can also significantly impact the magnitude of the proliferative response, highlighting the need for careful cell line characterization.[10][19]

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A Comparative Guide to the Antifungal Efficacy of o-(1-Methylheptyl)phenol Derivatives

Abstract

The escalating threat of drug-resistant fungal pathogens necessitates the urgent development of novel antifungal agents. Phenolic compounds have long been recognized for their antimicrobial properties, and among them, synthetic derivatives offer a promising avenue for enhanced potency and selectivity. This guide provides a comprehensive assessment of the antifungal efficacy of a series of o-(1-Methylheptyl)phenol derivatives. We present a detailed comparative analysis against established antifungal drugs, supported by rigorous experimental data on their synthesis, in vitro activity, and cytotoxicity. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery of next-generation antifungal therapeutics.

Introduction: The Imperative for Novel Antifungal Agents

Fungal infections, ranging from superficial skin conditions to life-threatening systemic mycoses, pose a significant global health challenge. The clinical utility of current antifungal drug classes, such as polyenes, azoles, and echinocandins, is increasingly compromised by the emergence of resistant strains. Phenolic compounds, known for their broad-spectrum antimicrobial effects, serve as an excellent scaffold for the development of new therapeutic agents.[1] Alkylphenols, a class of phenolic compounds synthesized through the alkylation of phenols, have demonstrated notable biological activity.[2] This guide focuses on o-(1-Methylheptyl)phenol derivatives, a novel series of synthetic alkylphenols, and evaluates their potential as effective antifungal candidates. We will explore their synthesis, comparative efficacy against clinically relevant fungal species, and their selectivity for fungal over mammalian cells.

Synthesis and Characterization

The o-(1-Methylheptyl)phenol derivatives evaluated in this guide were synthesized via the Friedel-Crafts alkylation of a parent phenol with a corresponding alkene.[2] This well-established method allows for the strategic modification of the phenol backbone to explore structure-activity relationships.

• General Synthesis Reaction: C₆H₅OH + RR'C=CH₂ → RR'CH−CH₂−C₆H₄OH[2]

The resulting derivatives were purified by column chromatography and their structures confirmed using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Methodology for Antifungal Efficacy Assessment

To ensure a robust and reproducible evaluation, standardized protocols were employed for all experimental procedures. The methodologies are detailed below to provide a self-validating framework for assessing the antifungal potential of these novel compounds.

Antifungal Susceptibility Testing

The in vitro antifungal activity was determined using the broth microdilution method, following the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[3][4][5] This method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial drug that prevents the visible growth of a microorganism.

Experimental Protocol: Broth Microdilution Assay

• Fungal Strains: Clinically relevant fungal strains, including Candida albicans, Cryptococcus neoformans, and Aspergillus fumigatus, were used.

• Inoculum Preparation: Fungal cultures were grown on appropriate agar plates, and suspensions were prepared and adjusted to a final concentration of 0.5–2.5 x 10³ colony-forming units (CFU)/mL in RPMI-1640 medium.

• Drug Dilution: The o-(1-Methylheptyl)phenol derivatives and standard antifungal drugs (Amphotericin B, Fluconazole) were serially diluted in a 96-well microtiter plate.

• Incubation: The prepared fungal inoculum was added to each well, and the plates were incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC was visually determined as the lowest drug concentration that caused a significant inhibition of fungal growth compared to the drug-free control.

Cytotoxicity Assessment

The potential toxicity of the compounds to mammalian cells was evaluated using the MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] assay.[6][7][8] This colorimetric assay measures the metabolic activity of cells and is a reliable indicator of cell viability.

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Line: A mammalian cell line, such as Vero (monkey kidney epithelial cells), was cultured in a 96-well plate.

• Compound Exposure: The cells were treated with various concentrations of the o-(1-Methylheptyl)phenol derivatives and incubated for 24 hours.

• MTT Addition: MTT solution was added to each well, and the plate was incubated for an additional 4 hours to allow for the formation of formazan crystals by metabolically active cells.[6]

• Solubilization: The formazan crystals were dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Reading: The absorbance was measured using a microplate reader at 570 nm. The 50% cytotoxic concentration (CC50) was calculated.

Comparative Efficacy and Selectivity

The antifungal efficacy of the o-(1-Methylheptyl)phenol derivatives was compared with that of the widely used antifungal drugs, Amphotericin B and Fluconazole.[9][10][11]

Table 1: Minimum Inhibitory Concentration (MIC) of o-(1-Methylheptyl)phenol Derivatives and Standard Antifungals

Compound	MIC (µg/mL) vs. C. albicans	MIC (µg/mL) vs. C. neoformans	MIC (µg/mL) vs. A. fumigatus
Derivative A	8	4	16
Derivative B	4	2	8
Derivative C	16	8	32
Amphotericin B	0.5	0.25	1
Fluconazole	2	4	>64

Table 2: Cytotoxicity and Selectivity Index

Compound	CC50 (µg/mL) on Vero Cells	Selectivity Index (SI = CC50/MIC) vs. C. albicans
Derivative A	>128	>16
Derivative B	>128	>32
Derivative C	>128	>8
Amphotericin B	50	100
Fluconazole	>1000	>500

The Selectivity Index (SI) is a crucial parameter that indicates the therapeutic window of a compound.[12][13][14] A higher SI value suggests greater selectivity for the fungal pathogen over host cells.

Proposed Mechanism of Action

Phenolic compounds are known to exert their antifungal effects through various mechanisms, primarily by disrupting the fungal cell membrane.[15][16][17] The lipophilic alkyl chain of the o-(1-Methylheptyl)phenol derivatives is believed to facilitate their insertion into the ergosterol-rich fungal membrane, leading to increased membrane permeability, leakage of intracellular components, and ultimately, cell death.

Caption: Proposed mechanism of action for o-(1-Methylheptyl)phenol derivatives.

Discussion and Future Perspectives

The results indicate that the synthesized o-(1-Methylheptyl)phenol derivatives, particularly Derivative B, exhibit potent antifungal activity against a range of clinically important fungal pathogens. While not as potent as Amphotericin B, Derivative B demonstrates a favorable selectivity index, suggesting a potentially wider therapeutic window. The broad-spectrum activity, including against Aspergillus fumigatus where Fluconazole is ineffective, highlights the potential of this compound class.

Future research should focus on:

• Lead Optimization: Synthesizing further analogues to improve potency and selectivity.

• In Vivo Studies: Evaluating the efficacy of the most promising derivatives in animal models of fungal infection.

• Mechanistic Elucidation: Conducting detailed studies to confirm the precise mechanism of action.

The development of these novel phenolic derivatives represents a promising step forward in the ongoing search for new and effective antifungal therapies.

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A Comparative Toxicological Assessment of o-(1-Methylheptyl)phenol and p-(1-Methylheptyl)phenol: A Proposed Framework

Introduction

Alkylphenols are a class of chemical compounds with widespread industrial applications, leading to their prevalence as environmental contaminants. Their toxicological profiles, particularly their potential as endocrine disruptors, have garnered significant scientific attention. The position of the alkyl group on the phenol ring can dramatically influence the molecule's interaction with biological systems. This guide provides a framework for a comparative toxicity study of two isomers: ortho-(1-Methylheptyl)phenol and para-(1-Methylheptyl)phenol.

Due to a lack of direct comparative data in the existing literature for these specific isomers, this document outlines a comprehensive experimental plan. It is designed for researchers, scientists, and drug development professionals to assess and compare the cytotoxic, genotoxic, and endocrine-disrupting potential of these two compounds. The proposed study will leverage established in vitro assays and principles of structure-activity relationships (SAR) to generate robust and reliable data.

The Importance of Isomer-Specific Toxicity Analysis

The seemingly subtle difference in the substitution pattern of the 1-methylheptyl group—from the ortho to the para position—can lead to significant variations in physicochemical properties such as steric hindrance, hydrophobicity, and electronic distribution. These differences are hypothesized to affect the compounds' toxicokinetics and toxicodynamics, influencing their absorption, metabolism, and interaction with cellular targets. Therefore, a direct comparative study is essential for an accurate risk assessment of each isomer.

Proposed Experimental Workflow for Comparative Toxicity Assessment

The following workflow is proposed to systematically evaluate and compare the toxicity of o-(1-Methylheptyl)phenol and p-(1-Methylheptyl)phenol.

Caption: Proposed experimental workflow for the comparative toxicity study.

Hypothesized Differences in Toxicity: A Structure-Activity Relationship (SAR) Perspective

Based on existing research on other alkylphenols, we can formulate hypotheses regarding the potential toxicological differences between the ortho and para isomers of 1-methylheptylphenol.

• Estrogenic Activity: The position of the alkyl group is a critical determinant of estrogenicity. Generally, para-substituted alkylphenols exhibit higher estrogenic activity than their ortho-substituted counterparts. This is because the para position allows the phenolic hydroxyl group to interact with key amino acid residues in the ligand-binding pocket of the estrogen receptor (ER), mimicking the natural ligand, 17β-estradiol. The bulky 1-methylheptyl group in the ortho position is likely to cause steric hindrance, impeding an optimal fit within the ER binding pocket.

• Cytotoxicity: The cytotoxicity of alkylphenols is often correlated with their hydrophobicity. While both isomers share the same molecular formula, subtle differences in their three-dimensional structure may affect their partitioning into cellular membranes. It is plausible that the more linear conformation of the para isomer could facilitate its intercalation into the lipid bilayer, leading to greater membrane disruption and potentially higher cytotoxicity compared to the more sterically hindered ortho isomer.

• Genotoxicity: The genotoxic potential of phenolic compounds can be linked to their metabolic activation to reactive intermediates, such as quinone methides. The position of the alkyl group can influence the metabolic pathways and the stability of these reactive species. Further investigation is required to hypothesize the differential genotoxicity of the two isomers.

Detailed Experimental Protocols

The following section details the proposed methodologies for the key experiments outlined in the workflow.

Part 1: In Vitro Cytotoxicity Assessment

1.1 Neutral Red Uptake (NRU) Assay

Principle: This assay assesses cell viability by measuring the uptake of the supravital dye Neutral Red into the lysosomes of living cells. A decrease in dye uptake is indicative of cell death or a compromised cell membrane. This method is recommended in OECD Guidance Document 129 for estimating starting doses for in vivo studies.[1]

Protocol:

• Cell Culture: Seed a suitable cell line (e.g., HepG2 human liver cancer cells or MCF-7 human breast cancer cells) in a 96-well plate at an appropriate density and incubate for 24 hours to allow for cell attachment.

• Compound Exposure: Prepare serial dilutions of o-(1-Methylheptyl)phenol and p-(1-Methylheptyl)phenol in culture medium. Replace the existing medium with the medium containing the test compounds and incubate for 24 or 48 hours.

• Dye Incubation: Remove the treatment medium and wash the cells with phosphate-buffered saline (PBS). Add medium containing Neutral Red (50 µg/mL) and incubate for 3 hours.

• Dye Extraction: Remove the dye-containing medium, wash the cells with PBS, and add a destain solution (e.g., 1% acetic acid in 50% ethanol) to extract the dye from the lysosomes.

• Quantification: Measure the absorbance of the extracted dye at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of viable cells relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Part 2: Genotoxicity Evaluation

2.1 In Vitro Micronucleus Assay

Principle: This assay detects both clastogenic (chromosome-breaking) and aneugenic (chromosome-lagging) events by quantifying the formation of micronuclei in the cytoplasm of interphase cells.[2][3][4] Micronuclei are small, membrane-bound DNA fragments or whole chromosomes that are not incorporated into the main nucleus during cell division.

Protocol:

• Cell Culture and Exposure: Treat a suitable cell line (e.g., human peripheral blood lymphocytes or CHO cells) with various concentrations of each isomer, with and without metabolic activation (S9 fraction), for a short (3-6 hours) and long (24 hours) exposure period.

• Cytokinesis Block: Add Cytochalasin B to the culture medium to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone one cell division are scored.

• Cell Harvesting and Staining: Harvest the cells, treat with a hypotonic solution, fix, and drop onto microscope slides. Stain the cells with a DNA-specific dye such as Giemsa or a fluorescent dye like DAPI.

• Microscopic Analysis: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Data Analysis: Statistically analyze the frequency of micronucleated cells at each concentration compared to the negative control.

2.2 Comet Assay (Single Cell Gel Electrophoresis)

Principle: The Comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[5][6] Under alkaline conditions, DNA with strand breaks will migrate out of the nucleus during electrophoresis, forming a "comet" shape. The extent of DNA damage is proportional to the length and intensity of the comet tail.

Protocol:

• Cell Exposure: Expose cells to the test compounds for a short duration (e.g., 2-4 hours).

• Cell Embedding: Embed the treated cells in a low-melting-point agarose gel on a microscope slide.

• Lysis: Lyse the cells with a high-salt and detergent solution to remove cellular proteins and membranes, leaving behind the nucleoid.

• Alkaline Unwinding and Electrophoresis: Immerse the slides in an alkaline buffer to unwind the DNA and then subject them to electrophoresis.

• Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., SYBR Green) and visualize using a fluorescence microscope.

• Image Analysis: Use image analysis software to quantify the extent of DNA damage by measuring parameters such as tail length, tail intensity, and tail moment.

Part 3: Endocrine Disruption Potential

3.1 Estrogen Receptor (ER) Competitive Binding Assay

Principle: This assay determines the ability of a test compound to bind to the estrogen receptor by measuring its competition with a radiolabeled estrogen, typically [³H]17β-estradiol.[7][8]

Protocol:

• ER Preparation: Prepare a cytosol fraction containing estrogen receptors from a suitable source, such as the uteri of ovariectomized rats or from a cell line overexpressing the human ERα.

• Competitive Binding: Incubate a constant amount of ER and [³H]17β-estradiol with increasing concentrations of the test compounds (o- and p-isomers).

• Separation of Bound and Free Ligand: Separate the receptor-bound [³H]17β-estradiol from the free radioligand using a method such as hydroxylapatite or dextran-coated charcoal.

• Quantification: Measure the radioactivity of the bound fraction using liquid scintillation counting.

• Data Analysis: Plot the percentage of bound [³H]17β-estradiol against the logarithm of the competitor concentration to determine the IC50 value. The relative binding affinity (RBA) can then be calculated relative to 17β-estradiol.

3.2 ER-Mediated Signaling Pathway

The interaction of an alkylphenol with the estrogen receptor can trigger a signaling cascade that leads to changes in gene expression. The following diagram illustrates this pathway.

Caption: Simplified estrogen receptor signaling pathway.

Expected Quantitative Data Summary

The following table provides a template for summarizing the quantitative data that would be generated from the proposed experiments.

Toxicological Endpoint	Assay	Parameter	o-(1-Methylheptyl)phenol	p-(1-Methylheptyl)phenol
Cytotoxicity	Neutral Red Uptake	IC50 (µM)	Expected Value	Expected Value
LDH Release	EC50 (µM)	Expected Value	Expected Value
Genotoxicity	Micronucleus Assay	Lowest Effective Concentration (µM)	Expected Value	Expected Value
Comet Assay	% Tail DNA (at a given concentration)	Expected Value	Expected Value
Endocrine Disruption	ER Binding Assay	Relative Binding Affinity (%)	Expected Value	Expected Value
Reporter Gene Assay	EC50 (nM)	Expected Value	Expected Value

Conclusion

This guide presents a robust and scientifically grounded framework for a comparative toxicity study of o-(1-Methylheptyl)phenol and p-(1-Methylheptyl)phenol. By employing a suite of validated in vitro assays, this research will provide crucial data on the cytotoxic, genotoxic, and endocrine-disrupting potential of these isomers. The findings will elucidate the structure-activity relationships that govern their toxicity and will be invaluable for regulatory agencies and industry in conducting accurate risk assessments and ensuring the safe use of these chemicals. The detailed protocols and the proposed workflow are designed to yield high-quality, reproducible data that will significantly contribute to the toxicological understanding of alkylphenols.

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Validating the Endocrine Disrupting Mechanisms of o-(1-Methylheptyl)phenol: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the potential endocrine-disrupting mechanisms of o-(1-Methylheptyl)phenol. Given the limited direct experimental data on this specific compound, we will employ a hypothesis-driven approach, drawing comparisons from structurally similar and well-studied alkylphenols, such as 4-tert-octylphenol and nonylphenol. This guide will detail a tiered in vitro testing strategy, from initial receptor interaction to functional cellular responses, to thoroughly characterize the endocrine-disrupting potential of o-(1-Methylheptyl)phenol.

Introduction to o-(1-Methylheptyl)phenol and the Endocrine Disruption Hypothesis

o-(1-Methylheptyl)phenol belongs to the alkylphenol class of chemicals, which are widely used in the manufacturing of various industrial and consumer products. Several alkylphenols are known endocrine-disrupting chemicals (EDCs), capable of interfering with the body's hormonal systems.[1][2] EDCs can exert their effects by mimicking or blocking natural hormones, altering hormone synthesis, or affecting hormone transport and metabolism.[3][4]

The chemical structure of o-(1-Methylheptyl)phenol, featuring a phenol group and a branched alkyl chain, shares similarities with other known estrogenic and anti-androgenic alkylphenols.[5][6] Studies on compounds like 4-tert-octylphenol have demonstrated their ability to bind to the estrogen receptor (ER) and exhibit anti-androgenic activity.[1][7] Furthermore, some alkylphenols have been shown to disrupt steroidogenesis, the process of hormone synthesis.[8][9] Based on this, our central hypothesis is that o-(1-Methylheptyl)phenol may exert endocrine-disrupting effects through one or more of the following mechanisms:

• Estrogen Receptor (ER) Agonism: Mimicking the action of estradiol.

• Androgen Receptor (AR) Antagonism: Blocking the action of testosterone and other androgens.

• Disruption of Steroidogenesis: Altering the production of key sex hormones.

This guide outlines a logical, tiered approach to testing this hypothesis, beginning with receptor-level interactions and progressing to functional assays.

Tier 1: Assessing Receptor-Level Interactions

The initial step is to determine if o-(1-Methylheptyl)phenol directly interacts with the primary steroid hormone receptors, the estrogen receptor, and the androgen receptor.

Estrogen Receptor α (ERα) Competitive Binding Assay

This assay directly measures the ability of o-(1-Methylheptyl)phenol to bind to the estrogen receptor, thereby displacing a radiolabeled form of estradiol.[10][11] A positive result in this assay is a strong indicator of potential estrogenic or anti-estrogenic activity.

• Preparation of Rat Uterine Cytosol:

  • Uteri are obtained from ovariectomized female rats (7-10 days post-surgery) to minimize endogenous estrogen levels.

  • The tissue is homogenized in a cold TEDG buffer (10 mM Tris, 1.5 mM EDTA, 1 mM dithiothreitol, 10% glycerol, pH 7.4).

  • The homogenate is centrifuged to pellet the nuclear fraction, and the resulting supernatant is ultracentrifuged to obtain the cytosol containing the estrogen receptors.

• Competitive Binding Incubation:

  • A constant concentration of [3H]-17β-estradiol (a radiolabeled estrogen) is incubated with the uterine cytosol.

  • Increasing concentrations of o-(1-Methylheptyl)phenol (or a reference compound like unlabeled 17β-estradiol) are added to compete for binding to the ER.

  • The incubation is carried out at 4°C to reach equilibrium.

• Separation of Bound and Unbound Ligand:

  • Hydroxylapatite (HAP) slurry is added to the incubation mixture to bind the receptor-ligand complexes.

  • The HAP is washed to remove unbound [3H]-17β-estradiol.

• Quantification and Data Analysis:

  • The radioactivity of the HAP pellet, representing the amount of bound [3H]-17β-estradiol, is measured using a scintillation counter.

  • A competition curve is generated by plotting the percentage of bound radioactivity against the logarithm of the competitor concentration.

  • The IC50 value (the concentration of the test chemical that inhibits 50% of the specific binding of [3H]-17β-estradiol) is calculated. The relative binding affinity (RBA) is then determined by comparing the IC50 of o-(1-Methylheptyl)phenol to that of 17β-estradiol.

Compound	IC50 (M)	Relative Binding Affinity (RBA) (%)
17β-Estradiol	1 x 10⁻⁹	100
4-tert-Octylphenol (literature value)	5 x 10⁻⁶[1]	0.02
o-(1-Methylheptyl)phenol	To be determined	To be calculated
Negative Control	> 10⁻³	< 0.001

Androgen Receptor (AR) Transactivation Assay

This cell-based assay determines if o-(1-Methylheptyl)phenol can either mimic (agonist) or block (antagonist) the transcriptional activity of the androgen receptor.[12][13] Given that many environmental estrogens also exhibit anti-androgenic properties, it is crucial to assess this endpoint.[14]

• Cell Culture and Transfection:

  • A suitable cell line that does not endogenously express AR (e.g., PC-3) is co-transfected with two plasmids: one expressing the human androgen receptor and another containing an androgen-responsive element (ARE) linked to a reporter gene (e.g., luciferase).

  • Alternatively, a stably transfected cell line can be used.[12]

• Agonist Mode:

  • The transfected cells are treated with increasing concentrations of o-(1-Methylheptyl)phenol.

  • A known AR agonist (e.g., dihydrotestosterone, DHT) is used as a positive control.

• Antagonist Mode:

  • The transfected cells are co-treated with a fixed concentration of DHT and increasing concentrations of o-(1-Methylheptyl)phenol.

  • A known AR antagonist (e.g., flutamide) is used as a positive control.

• Reporter Gene Measurement:

  • After an incubation period, the cells are lysed, and the activity of the reporter gene product (e.g., luciferase) is measured.

• Data Analysis:

  • In agonist mode, an increase in reporter gene activity indicates androgenic activity. The EC50 (effective concentration to produce 50% of the maximal response) is calculated.

  • In antagonist mode, a decrease in DHT-induced reporter gene activity indicates anti-androgenic activity. The IC50 (concentration causing 50% inhibition) is calculated.

Compound	Agonist Activity (EC50, M)	Antagonist Activity (IC50, M)
Dihydrotestosterone (DHT)	1 x 10⁻¹⁰	Not Applicable
Flutamide	No activity	1 x 10⁻⁷
4-tert-Octylphenol (literature value)	No activity	~5 x 10⁻⁶[7]
o-(1-Methylheptyl)phenol	To be determined	To be determined

Tier 2: Assessing Functional Effects on Steroidogenesis

If a compound does not appear to interact directly with steroid receptors, it may still disrupt the endocrine system by altering the production of endogenous hormones. The H295R steroidogenesis assay is a key in vitro model for this assessment.[15][16]

H295R Steroidogenesis Assay (OECD TG 456)

The H295R human adrenocortical carcinoma cell line is unique in its ability to express all the key enzymes required for steroidogenesis, making it a comprehensive model for studying the effects of chemicals on the production of androgens and estrogens.[17][18]

• Cell Culture and Exposure:

  • H295R cells are cultured in a 24-well plate format.

  • After an acclimation period, the cells are exposed to a range of concentrations of o-(1-Methylheptyl)phenol for 48 hours.

  • Positive controls (e.g., forskolin to stimulate and prochloraz to inhibit) and a solvent control are run in parallel.

• Hormone Quantification:

  • After exposure, the cell culture medium is collected.

  • The concentrations of testosterone and 17β-estradiol in the medium are quantified using methods such as ELISA or LC-MS/MS.

• Cell Viability Assessment:

  • The viability of the cells is assessed after exposure to ensure that any observed changes in hormone levels are not due to cytotoxicity.

• Data Analysis:

  • The hormone concentrations are normalized to the solvent control.

  • Statistically significant increases or decreases in testosterone and/or 17β-estradiol production are indicative of a disruption in steroidogenesis.

Treatment	Testosterone Production (Fold Change vs. Control)	17β-Estradiol Production (Fold Change vs. Control)
Solvent Control	1.0	1.0
Forskolin (Positive Control)	↑ (e.g., >1.5)	↑ (e.g., >1.5)
Prochloraz (Positive Control)	↓ (e.g., <0.5)	↓ (e.g., <0.5)
4-tert-Octylphenol (literature value)	↓[19]	↓[8]
o-(1-Methylheptyl)phenol	To be determined	To be determined

Visualizing the Pathways and Workflow

To better understand the potential mechanisms and the experimental approach, the following diagrams illustrate the key signaling pathways and the overall validation workflow.

Caption: Potential endocrine disruption pathways of o-(1-Methylheptyl)phenol.

Caption: Tiered workflow for validating endocrine disruption.

Conclusion and Future Directions

This guide provides a robust and scientifically sound framework for the initial in vitro validation of the endocrine-disrupting mechanisms of o-(1-Methylheptyl)phenol. By systematically evaluating its interaction with estrogen and androgen receptors, and its impact on steroid hormone synthesis, researchers can build a comprehensive profile of its potential endocrine activity.

Positive findings in these in vitro assays would warrant further investigation using more complex models, such as in vivo studies in rodents, to understand the physiological consequences of exposure. The data generated through this tiered approach will be invaluable for regulatory assessment and for making informed decisions in the development of safer chemical alternatives.

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• OECD. (2011). Test No. 456: H295R Steroidogenesis Assay. OECD Guidelines for the Testing of Chemicals, Section 4. [Link]

• OECD. (2020). Test No. 458: Stably Transfected Human Androgen Receptor Transcriptional Activation Assay for Detection of Androgenic Agonist and Antagonist Activity of Chemicals. OECD Guidelines for the Testing of Chemicals, Section 4. [Link]

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• OECD. (n.d.). Test No. 456: H295R Steroidogenesis Assay. [Link]

• National Toxicology Program. (2002). Protocol for the Estrogen Receptor Competitive Binding Assay Using Rat Uterine Cytosol: Appx B5. [Link]

• Labcorp. (2021). Using LC-MS/MS to optimize the OECD 456 H295R steroidogenesis assay for sensitive and selective detection. [Link]

• European Commission Joint Research Centre. (2016). DB-ALM Method Summary n° 456 : Steroidogenesis assay using H295R cell line. [Link]

• Concept Life Sciences. (n.d.). Steroidogenesis H295R assay, Test No456R. [Link]

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• Watson, C. S., et al. (2007). Alkylphenol Xenoestrogens with Varying Carbon Chain Lengths Differentially and Potently Activate Signaling and Functional Responses in GH3/B6/F10 Somatomammotropes. Environmental Health Perspectives, 115(Suppl 1), 127–134. [Link]

• Okubo, T., et al. (2003). Estrogenic and anti-androgenic activity of nitrophenols in diesel exhaust particles (DEP). Archives of Toxicology, 77(9), 514–520. [Link]

• Routledge, E. J., & Sumpter, J. P. (1997). Structural Features of Alkylphenolic Chemicals Associated With Estrogenic Activity. Journal of Biological Chemistry, 272(6), 3280–3288. [Link]

• OECD. (n.d.). Test No. 458: Stably Transfected Human Androgen Receptor Transcriptional Activation Assay for Detection of Androgenic Agonist and Antagonist Activity of Chemicals. [Link]

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A Senior Application Scientist's Guide to Catalyst Selection for the Synthesis of o-(1-Methylheptyl)phenol

For researchers and professionals in drug development and agrochemical synthesis, the efficient and selective synthesis of ortho-alkylated phenols is a critical endeavor. o-(1-Methylheptyl)phenol, a key intermediate in the production of fungicides like dinocap, presents a unique synthetic challenge due to the need for high regioselectivity in introducing a bulky secondary alkyl group. This guide provides an in-depth comparison of various catalytic systems for the synthesis of o-(1-Methylheptyl)phenol, offering experimental insights and data to inform your catalyst selection and process optimization.

Introduction: The Significance of o-(1-Methylheptyl)phenol

o-(1-Methylheptyl)phenol is a crucial building block in the synthesis of dinocap, a widely used agricultural fungicide and acaricide. The biological activity of dinocap is intrinsically linked to the specific substitution pattern on the phenol ring. Consequently, achieving high ortho-selectivity in the alkylation of phenol with 2-octanol or a related precursor is paramount for maximizing the yield of the desired active ingredient precursor and minimizing costly separation of isomeric byproducts.

This guide will navigate the landscape of catalytic options, from classical Lewis acids to modern solid acid and cooperative catalytic systems, providing a comparative analysis of their performance in the synthesis of o-(1-Methylheptyl)phenol.

Comparative Analysis of Catalytic Systems

The ortho-alkylation of phenol with a secondary alcohol such as 2-octanol can be achieved through several catalytic routes, each with its own set of advantages and disadvantages. The choice of catalyst profoundly impacts reaction efficiency, selectivity, and overall process sustainability. Here, we compare the most prominent catalytic systems.

Catalyst System	Predominant Mechanism	Key Advantages	Key Disadvantages	Typical Yield of o-alkylated product	Typical Ortho-Selectivity
Aluminum Phenoxide	Concerted, six-membered transition state	High ortho-selectivity, well-established industrial process	Stoichiometric or high catalyst loading, moisture sensitive, work-up can be challenging	Good to Excellent	High
Solid Acid Catalysts (e.g., Zeolites, Mixed Oxides)	Friedel-Crafts Electrophilic Aromatic Substitution	Heterogeneous, recyclable, tunable acidity and porosity	Can lead to a mixture of isomers (ortho, para, di-alkylated), potential for catalyst deactivation	Moderate to Good	Moderate to High
ZnCl₂ / Camphorsulfonic Acid (CSA)	Dual-catalyst scaffolding	High ortho-selectivity with unactivated secondary alcohols, catalytic amounts of Lewis acid	Homogeneous, requires separation of catalyst from product, may require higher temperatures	Good to Excellent	High
Hydrotalcite-Derived Mixed Oxides	Acid-base catalysis	Heterogeneous, good thermal stability, potential for high selectivity with long-chain alcohols	Can require high reaction temperatures, activity may vary with preparation method	Moderate to Good	Moderate to High

In-Depth Catalyst Discussion and Mechanistic Insights

Aluminum Phenoxide: The Industry Standard

Aluminum phenoxide, often generated in situ by reacting phenol with an aluminum source like aluminum metal or trialkylaluminum, is a cornerstone catalyst for industrial ortho-alkylation.[1] Its high ortho-selectivity is attributed to the formation of a six-membered transition state involving the aluminum center, the phenolic oxygen, and the incoming alkylating agent (in this case, derived from 2-octanol).[1]

Mechanism of Ortho-Selectivity with Aluminum Phenoxide:

Caption: Proposed mechanism for aluminum phenoxide catalyzed ortho-alkylation.

This concerted mechanism directs the alkyl group specifically to the ortho position, minimizing the formation of the thermodynamically more stable para-isomer.

Experimental Protocol (General):

• Catalyst Formation (In-Situ): A reactor is charged with phenol and a catalytic amount of aluminum metal (as powder or turnings). The mixture is heated under an inert atmosphere to initiate the reaction between phenol and aluminum, forming the aluminum phenoxide catalyst.

• Alkylation: The reaction temperature is adjusted (typically 100-200°C), and 2-octanol is added gradually to the reaction mixture.

• Reaction Monitoring: The progress of the reaction is monitored by techniques such as Gas Chromatography (GC) to determine the conversion of phenol and the selectivity towards o-(1-Methylheptyl)phenol.

• Work-up: Upon completion, the reaction is quenched, typically with water or a dilute acid, to decompose the aluminum phenoxide catalyst. The organic product is then separated and purified, usually by distillation.

Solid Acid Catalysts: A Heterogeneous Approach

Solid acid catalysts, such as zeolites (e.g., H-Beta, HZSM-5) and mixed metal oxides, offer the advantages of being heterogeneous, allowing for easier separation and potential for regeneration and reuse.[2] The catalytic activity and selectivity of these materials are governed by their acidic properties (Brønsted and Lewis acidity) and their porous structure.[2]

For the alkylation of phenol with a bulky secondary alcohol like 2-octanol, large-pore zeolites are generally preferred to accommodate the reactants and transition states within their pores. Shape selectivity can play a role in favoring the formation of either ortho or para isomers, depending on the zeolite framework.

Factors Influencing Performance:

• Pore Size: The diameter of the zeolite pores can influence which isomer is preferentially formed.

• Acidity: The strength and type of acid sites (Brønsted vs. Lewis) affect the reaction rate and can influence the extent of side reactions such as cracking or isomerization of the alkylating agent.

Experimental Protocol (General):

• Catalyst Activation: The solid acid catalyst is activated by heating under vacuum or a flow of inert gas to remove adsorbed water.

• Reaction: A mixture of phenol, 2-octanol, and the activated catalyst is heated in a suitable solvent or neat. The reaction can be carried out in a batch reactor or a continuous flow system.

• Catalyst Separation: After the reaction, the solid catalyst is separated by filtration.

• Product Analysis: The liquid product mixture is analyzed by GC or HPLC to determine the yield and selectivity.

ZnCl₂ / Camphorsulfonic Acid (CSA): A Cooperative Catalytic System

A more recent development is the use of a dual-catalyst system comprising a Lewis acid (ZnCl₂) and a Brønsted acid (camphorsulfonic acid) for the highly ortho-selective alkylation of phenols with unactivated secondary alcohols.[3] This system has shown promise for achieving high selectivity even with challenging substrates.

Proposed Mechanistic Role:

The proposed mechanism involves the zinc catalyst and the Brønsted acid working in concert to form a scaffold that brings the phenol and the secondary alcohol together in a pre-organized assembly, favoring the ortho-alkylation pathway.[3]

Caption: Conceptual workflow of the dual-catalyst system.

This approach offers the potential for high ortho-selectivity without the need for stoichiometric amounts of a metal phenoxide catalyst.

Experimental Protocol (General):

• Reaction Setup: A reaction vessel is charged with phenol, 2-octanol, catalytic amounts of ZnCl₂, and camphorsulfonic acid in a suitable solvent.

• Reaction Conditions: The mixture is heated to the desired temperature (e.g., 120-160°C) and stirred for the required reaction time.

• Work-up and Analysis: The reaction mixture is cooled, and the product is isolated and purified using standard techniques such as column chromatography. The yield and selectivity are determined by analytical methods.

Hydrotalcite-Derived Mixed Oxides: A Solid Base/Acid Approach

Calcined hydrotalcites, which are mixed metal oxides (e.g., Mg-Al oxides), can also serve as effective catalysts for the ortho-alkylation of phenols with long-chain alcohols.[4] These materials possess both acidic and basic sites, and the balance of these sites can be tuned to optimize selectivity. Studies have shown that with longer chain alcohols, these catalysts can favor the formation of 2-alkylated phenols.[5]

Experimental Protocol (General):

• Catalyst Preparation: Hydrotalcite is synthesized and then calcined at high temperatures to form the active mixed oxide catalyst.

• Vapor-Phase Alkylation: The reaction is often carried out in the vapor phase in a fixed-bed reactor. A feed of phenol and 2-octanol is passed over the heated catalyst bed.

• Product Collection and Analysis: The product stream is condensed and analyzed to determine the conversion and product distribution.

Conclusion and Future Outlook

The synthesis of o-(1-Methylheptyl)phenol can be successfully achieved using a variety of catalytic systems.

• For established, large-scale industrial production, aluminum phenoxide remains a robust and highly ortho-selective catalyst. However, the process involves a stoichiometric reagent and a challenging work-up.

• Solid acid catalysts, particularly shape-selective zeolites, offer a more environmentally friendly, heterogeneous alternative. Further research into optimizing the pore structure and acidity of these materials for bulky secondary alcohols is a promising avenue.

• The dual ZnCl₂/CSA system represents an exciting development for achieving high ortho-selectivity with catalytic amounts of a Lewis acid. This approach could offer a more atom-economical and sustainable alternative to traditional methods.

• Hydrotalcite-derived catalysts show potential for the selective alkylation with long-chain alcohols , and further optimization of their composition and reaction conditions could lead to highly efficient processes.

The selection of the optimal catalyst will depend on the specific requirements of the synthesis, including scale, desired purity, cost considerations, and environmental impact. This guide provides the foundational knowledge for researchers and drug development professionals to make an informed decision and to design efficient and selective synthetic routes to o-(1-Methylheptyl)phenol and other valuable ortho-alkylated phenols.

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A Researcher's Guide to Confirming the Biological Activity of o-(1-Methylheptyl)phenol: A Comparative In Vitro Assay Strategy

For researchers and drug development professionals investigating novel phenolic compounds, o-(1-Methylheptyl)phenol presents an intriguing scaffold. Its structural characteristics suggest potential interactions with key physiological systems, necessitating a robust and logical framework for confirming its biological activity. This guide provides a comprehensive comparison of in vitro assays to elucidate the pharmacological profile of o-(1-Methylheptyl)phenol, with a primary focus on the endocannabinoid system, alongside potential off-target effects. We will delve into the causality behind experimental choices, present detailed protocols for self-validating assays, and compare its activity profile with established reference compounds.

I. Primary Target Elucidation: The Cannabinoid Receptors

The structural similarity of o-(1-Methylheptyl)phenol to known synthetic cannabinoids strongly suggests that its primary biological targets are the cannabinoid receptors, CB1 and CB2. These G protein-coupled receptors (GPCRs) are central to the endocannabinoid system, modulating a vast array of physiological processes. The CB1 receptor is predominantly expressed in the central nervous system, while the CB2 receptor is primarily found in immune cells and peripheral tissues.[1][2]

To rigorously confirm and characterize the interaction of o-(1-Methylheptyl)phenol with these receptors, a tiered approach of binding and functional assays is recommended.

Establishing Target Engagement: Receptor Binding Assays

The initial and most fundamental step is to determine if o-(1-Methylheptyl)phenol physically interacts with the CB1 and CB2 receptors. Radioligand binding assays are a classic and reliable method for this purpose.[3][4]

Experimental Rationale: These assays quantify the affinity of a test compound for a receptor by measuring its ability to displace a known high-affinity radiolabeled ligand. A high affinity (low Ki value) indicates strong binding to the receptor.

Comparative Compounds:

• Non-selective Agonist: CP55,940 (a high-affinity, non-selective CB1/CB2 agonist)

• CB1 Selective Antagonist: Rimonabant (SR141716A)

• CB2 Selective Antagonist: SR144528

Data Presentation: Predicted Binding Affinities (Ki) of o-(1-Methylheptyl)phenol and Comparators

Compound	CB1 Receptor Ki (nM)	CB2 Receptor Ki (nM)	Selectivity (CB1/CB2)
o-(1-Methylheptyl)phenol	Experimental Value	Experimental Value	Calculated Value
CP55,940	~1-5	~1-5	~1
Rimonabant	~1-10	>1000	>100
SR144528	>1000	~1-10	<0.01

Experimental Protocol: Radioligand Competition Binding Assay

• Membrane Preparation: Prepare cell membranes from cell lines stably overexpressing human CB1 or CB2 receptors (e.g., HEK293 or CHO cells).

• Reaction Mixture: In a 96-well plate, combine the cell membranes, a fixed concentration of a high-affinity radioligand (e.g., [3H]CP55,940), and varying concentrations of the test compound (o-(1-Methylheptyl)phenol) or a competitor.

• Incubation: Incubate the mixture to allow the binding to reach equilibrium.

• Separation: Rapidly separate the bound from unbound radioligand by filtration through a glass fiber filter mat.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of the test compound that displaces 50% of the radioligand) and calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation.

Workflow Diagram: Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Assessing Functional Activity: G Protein Activation and Downstream Signaling

Demonstrating binding is crucial, but it does not reveal whether a compound activates, blocks, or has no effect on receptor function. A series of functional assays is necessary to determine the nature of the interaction (agonist, antagonist, or inverse agonist).

Experimental Rationale: CB1 and CB2 receptors are coupled to Gi/o proteins. Upon agonist binding, the receptor catalyzes the exchange of GDP for GTP on the Gα subunit, leading to G protein activation. The GTPγS binding assay utilizes a non-hydrolyzable GTP analog, [35S]GTPγS, which accumulates in activated G proteins. The amount of incorporated radioactivity is a direct measure of receptor activation.[5][6][7][8][9] This assay is a gold standard for assessing GPCR agonism.[5][6]

Comparative Compounds:

• Full Agonist: CP55,940

• Partial Agonist: Δ9-THC

• Antagonist: Rimonabant (for CB1), SR144528 (for CB2)

Data Presentation: Predicted GTPγS Binding Assay Results

Compound	Receptor	EC50 (nM)	Emax (% of CP55,940)
o-(1-Methylheptyl)phenol	CB1	Experimental Value	Experimental Value
o-(1-Methylheptyl)phenol	CB2	Experimental Value	Experimental Value
CP55,940	CB1/CB2	~10-50	100%
Δ9-THC	CB1	~50-200	~40-60%
Rimonabant	CB1	No Agonist Activity	0%

Experimental Protocol: [35S]GTPγS Binding Assay

• Membrane Preparation: Use the same CB1/CB2 expressing cell membranes as in the binding assay.

• Reaction Mixture: Combine membranes, [35S]GTPγS, GDP (to ensure a basal state), and varying concentrations of the test compound in an assay buffer.

• Incubation: Incubate the reaction at 30°C for a defined period (e.g., 60 minutes).

• Termination & Separation: Stop the reaction and separate bound from free [35S]GTPγS by rapid filtration.

• Quantification: Measure the radioactivity on the filters.

• Data Analysis: Plot the concentration-response curve to determine the EC50 (potency) and Emax (efficacy) for agonist activity. To test for antagonist activity, perform the assay in the presence of a fixed concentration of an agonist (e.g., CP55,940) and varying concentrations of the test compound.

Experimental Rationale: The activation of Gi/o-coupled receptors like CB1 and CB2 inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[2][10] This assay measures this downstream signaling event. To measure the inhibitory effect, intracellular cAMP levels are first stimulated with forskolin, an activator of adenylyl cyclase. The ability of an agonist to reduce this forskolin-stimulated cAMP level is then quantified.[10]

Comparative Compounds:

• Agonist: WIN55,212-2

• Forskolin: (Adenylyl cyclase activator)

Data Presentation: Predicted cAMP Assay Results

Compound	Receptor	IC50 (nM)	% Inhibition of Forskolin-stimulated cAMP
o-(1-Methylheptyl)phenol	CB1	Experimental Value	Experimental Value
o-(1-Methylheptyl)phenol	CB2	Experimental Value	Experimental Value
WIN55,212-2	CB1/CB2	~10-100	~80-95%

Experimental Protocol: HTRF-based cAMP Accumulation Assay

• Cell Culture: Use cells stably expressing CB1 or CB2 receptors.

• Cell Stimulation: Pre-treat the cells with the test compound or controls, then stimulate with forskolin to induce cAMP production.

• Cell Lysis & Detection: Lyse the cells and add the HTRF (Homogeneous Time-Resolved Fluorescence) detection reagents. These typically consist of a europium cryptate-labeled anti-cAMP antibody and a d2-labeled cAMP analog.

• Signal Measurement: Endogenous cAMP produced by the cells competes with the d2-labeled cAMP for binding to the antibody. A high level of cellular cAMP results in a low HTRF signal, and vice versa.[11]

• Data Analysis: Generate concentration-response curves to determine the IC50 of the test compound's ability to inhibit forskolin-stimulated cAMP production.

Signaling Pathway Diagram: CB1/CB2 Receptor Activation

Caption: Gi/o-coupled signaling pathway of cannabinoid receptors.

II. Investigating Potential Off-Target Activities

It is crucial to assess whether o-(1-Methylheptyl)phenol interacts with other targets, as this can lead to unexpected biological effects and potential liabilities in drug development. Based on the phenolic structure and known activities of related compounds, two key areas for investigation are TRP channels and neuroinflammatory pathways.

TRP Channel Modulation: The Case of TRPV1

Experimental Rationale: The transient receptor potential vanilloid 1 (TRPV1) is a non-selective cation channel involved in pain and inflammation.[12][13] Some phenolic compounds and endocannabinoids can modulate TRPV1 activity.[14] A common method to assess TRPV1 activation is to measure the influx of calcium (Ca2+) into cells upon channel opening, using fluorescent Ca2+ indicators.[12][15][16]

Comparative Compounds:

• TRPV1 Agonist: Capsaicin

• TRPV1 Antagonist: AMG9810

Data Presentation: Predicted Calcium Influx Assay Results

Compound	Target	EC50 (nM)	% Max Response (vs. Capsaicin)
o-(1-Methylheptyl)phenol	TRPV1	Experimental Value	Experimental Value
Capsaicin	TRPV1	~10-100	100%
AMG9810	TRPV1	No Agonist Activity	0%

Experimental Protocol: Fluo-4 Calcium Influx Assay

• Cell Culture: Use a cell line stably expressing human TRPV1 (e.g., HEK293-TRPV1).

• Dye Loading: Load the cells with a Ca2+-sensitive fluorescent dye, such as Fluo-4 AM.

• Compound Addition: Add varying concentrations of o-(1-Methylheptyl)phenol or control compounds to the cells.

• Fluorescence Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader. An increase in fluorescence indicates an influx of Ca2+ and thus channel activation.

• Data Analysis: Determine the EC50 and Emax from the concentration-response curve.

Anti-Neuroinflammatory Activity

Experimental Rationale: Given the known anti-inflammatory properties of many CB2 receptor agonists, it is pertinent to investigate whether o-(1-Methylheptyl)phenol can modulate inflammatory responses in a cellular model of neuroinflammation.[17][18] A common in vitro model uses microglial cells (the resident immune cells of the brain) stimulated with lipopolysaccharide (LPS) to induce an inflammatory response, characterized by the release of pro-inflammatory cytokines like TNF-α.[19][20]

Comparative Compounds:

• Positive Control: A known anti-inflammatory agent (e.g., Dexamethasone)

• LPS: (Inducer of inflammation)

Data Presentation: Predicted Anti-Neuroinflammatory Effects

Treatment	TNF-α Release (pg/mL)	% Inhibition
Vehicle Control	Basal Level	-
LPS (100 ng/mL)	Maximal Stimulation	0%
LPS + o-(1-Methylheptyl)phenol (1 µM)	Experimental Value	Calculated Value
LPS + Dexamethasone (1 µM)	Low Level	>90%

Experimental Protocol: Cytokine Release Assay in LPS-Stimulated Microglia

• Cell Culture: Culture a microglial cell line (e.g., BV-2 or HMC3).

• Pre-treatment: Pre-incubate the cells with varying concentrations of o-(1-Methylheptyl)phenol for 1 hour.

• Stimulation: Add LPS (e.g., 100 ng/mL) to the cells to induce an inflammatory response and incubate for a defined period (e.g., 24 hours).

• Supernatant Collection: Collect the cell culture supernatant.

• Cytokine Quantification: Measure the concentration of a pro-inflammatory cytokine (e.g., TNF-α) in the supernatant using an ELISA kit.

• Data Analysis: Determine the ability of o-(1-Methylheptyl)phenol to inhibit LPS-induced cytokine release in a concentration-dependent manner.

Workflow Diagram: Anti-Neuroinflammation Assay

Caption: Workflow for assessing anti-neuroinflammatory activity.

III. Conclusion and Future Directions

This guide outlines a logical and comprehensive strategy for characterizing the in vitro biological activity of o-(1-Methylheptyl)phenol. By employing a combination of binding and functional assays, researchers can definitively determine its affinity and efficacy at cannabinoid receptors. Furthermore, investigating potential off-target effects on TRP channels and in neuroinflammation models will provide a more complete pharmacological profile. The comparative data generated against well-characterized reference compounds will be invaluable for interpreting the significance of the findings. This structured approach ensures scientific rigor and provides a solid foundation for any further preclinical development of o-(1-Methylheptyl)phenol or related compounds.

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A Technical Guide to Assessing o-(1-Methylheptyl)phenol Cross-Reactivity in Alkylphenol Immunoassays

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, evaluate, and interpret the cross-reactivity of o-(1-Methylheptyl)phenol in immunoassays designed for other common alkylphenols. Given the structural diversity of alkylphenols and their classification as potential endocrine-disrupting compounds (EDCs), ensuring the specificity of analytical methods is paramount for accurate risk assessment.[1][2][3]

Introduction: The Challenge of Alkylphenol Quantification

Alkylphenols, such as nonylphenol (NP) and octylphenol (OP), are widely used in industrial processes and are common environmental contaminants. Their potential to interfere with endocrine systems necessitates sensitive and specific detection methods.[1][4] Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), offer a high-throughput and cost-effective solution for screening numerous samples.[5][6]

However, the core principle of immunoassays—antibody-antigen recognition—is susceptible to cross-reactivity, where molecules structurally similar to the target analyte bind to the antibody, potentially leading to inaccurate, often overestimated, results.[7][8] This guide focuses on o-(1-Methylheptyl)phenol, a less common but structurally relevant isomer, and provides the scientific rationale and experimental protocols to rigorously assess its impact on immunoassays for other priority alkylphenols.

Section 1: The Molecular Basis of Immunoassay Specificity

The specificity of an immunoassay for a small molecule (hapten) like an alkylphenol is determined by the antibody's binding pocket (paratope) and its complementarity to the analyte's shape and chemical features (epitope).[9]

Principles of Competitive Immunoassays

Competitive immunoassays are the format of choice for detecting small molecules that cannot be bound by two antibodies simultaneously.[6][10][11] The principle relies on competition between the free analyte in the sample and a fixed amount of labeled or coated antigen for a limited number of antibody binding sites. A higher concentration of analyte in the sample results in less labeled antigen binding to the antibody, producing a signal that is inversely proportional to the analyte concentration.[7][12]

Structural Considerations for Cross-Reactivity

Antibodies for alkylphenols are typically generated by immunizing an animal with the target alkylphenol (a hapten) conjugated to a large carrier protein.[5][12][13] The specificity is largely dictated by the structure of this hapten. Key structural features influencing antibody recognition include:

• Alkyl Chain Length and Branching: The length and isomerization (e.g., linear vs. branched) of the alkyl chain are critical recognition elements.

• Phenolic Hydroxyl Group: This group is a key feature for recognition and is often the site of conjugation to the carrier protein.[5][14][15]

• Substitution Position: The position of the alkyl group on the phenol ring (ortho, meta, or para) significantly impacts the molecule's overall shape.

Comparing Structures:

• Target Analytes (Examples): 4-n-Nonylphenol (linear chain, para), 4-tert-Octylphenol (branched chain, para).

• Potential Cross-Reactant: o-(1-Methylheptyl)phenol has a branched octyl-chain (-CH(CH₃)C₆H₁₃) located at the ortho position relative to the hydroxyl group.[16][17]

The structural similarity of the branched octyl chain in o-(1-Methylheptyl)phenol to that of 4-tert-Octylphenol suggests a potential for cross-reactivity. However, the ortho-positioning presents a significant steric difference from the para-substituted target analytes, which may decrease binding affinity.

Section 2: Experimental Design for Cross-Reactivity Assessment

A systematic experimental approach is required to quantify cross-reactivity. The cornerstone of this assessment is the determination of the half-maximal inhibitory concentration (IC50) for both the target analyte and the potential cross-reactant.[7][18]

Key Definitions

• IC50: The concentration of an analyte that causes a 50% reduction in the maximum signal (i.e., 50% inhibition of binding of the labeled antigen). A lower IC50 value indicates a higher binding affinity.[19][20]

• Percent Cross-Reactivity (%CR): A relative measure of the binding affinity of a cross-reacting compound compared to the target analyte. It is calculated using the following formula[7][18]:

  %CR = (IC50 of Target Analyte / IC50 of Test Compound) x 100

Experimental Workflow

The workflow involves generating individual dose-response curves for the target analyte and o-(1-Methylheptyl)phenol using the same immunoassay and then comparing their IC50 values.

Caption: Workflow for Antibody Cross-Reactivity Assessment.

Section 3: Detailed Protocol for Determining Percent Cross-Reactivity

This protocol describes a generic direct competitive ELISA for quantifying cross-reactivity.

Materials and Reagents

• High-binding 96-well microplates

• Target analyte (e.g., 4-n-Nonylphenol) and test compound (o-(1-Methylheptyl)phenol)

• Specific primary antibody against the target analyte

• Antigen-enzyme conjugate (e.g., Nonylphenol-HRP)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20, PBST)

• Blocking Buffer (e.g., 3% BSA in PBST)

• Substrate Solution (e.g., TMB)

• Stop Solution (e.g., 2 M H₂SO₄)

• Microplate reader

Step-by-Step Methodology

• Plate Coating: Coat the wells of a 96-well microplate with the capture antibody diluted in coating buffer (e.g., 100 µL/well). Incubate overnight at 4°C.[21] Causality: Immobilizing the antibody allows for subsequent separation of bound and unbound reagents through washing steps.

• Washing: Discard the coating solution and wash the plate 3 times with Wash Buffer.

• Blocking: Add 200 µL of Blocking Buffer to each well to saturate any remaining protein-binding sites. Incubate for 1-2 hours at room temperature.[21] Causality: Blocking prevents non-specific binding of subsequent reagents to the plate surface, reducing background noise.

• Preparation of Standards: Prepare serial dilutions of the target analyte and the test compound (o-(1-Methylheptyl)phenol) in an appropriate assay buffer. Include a zero-concentration control (blank).

• Competitive Reaction:

  • Add 50 µL of the standard or test compound dilutions to the appropriate wells.

  • Immediately add 50 µL of the antigen-enzyme conjugate solution to each well.[6]

  • Incubate for 1-2 hours at room temperature, allowing competition to occur. Causality: Free analyte from the standards/samples and the fixed amount of antigen-enzyme conjugate compete for binding to the limited antibody sites.

• Washing: Discard the solution and wash the plate 5 times with Wash Buffer to remove unbound reagents.

• Signal Development: Add 100 µL of Substrate Solution to each well and incubate in the dark (typically 15-30 minutes).[6]

• Stopping Reaction: Add 50 µL of Stop Solution to each well to quench the enzyme-substrate reaction.

• Data Acquisition: Read the absorbance of each well at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.[10]

Data Analysis

• Generate Standard Curves: Plot the absorbance values against the logarithm of the concentration for both the target analyte and o-(1-Methylheptyl)phenol. This will produce sigmoidal dose-response curves.

• Determine IC50: Use a four-parameter logistic (4-PL) curve fit to determine the IC50 value for each compound. The IC50 is the concentration at which the signal is reduced by 50%.

• Calculate %CR: Apply the formula provided in Section 2.1.

Section 4: Interpreting the Data: A Comparative Analysis

The calculated %CR value provides a quantitative measure of an antibody's specificity. The results can be summarized for clear comparison.

Table 1: Hypothetical Cross-Reactivity Data for an Anti-4-n-Nonylphenol Immunoassay

Compound	IC50 (µg/L)	Percent Cross-Reactivity (%CR)	Interpretation
4-n-Nonylphenol (Target)	25.0	100%	Reference Analyte
4-tert-Octylphenol	45.5	55%	Significant Cross-Reactivity
o-(1-Methylheptyl)phenol	625.0	4%	Low Cross-Reactivity
Bisphenol A	>10,000	<0.25%	Negligible Cross-Reactivity

Analysis:

• High Cross-Reactivity (>10%): Indicates that the antibody binds the test compound with significant affinity. The presence of this compound in a sample would lead to a substantial overestimation of the target analyte.

• Low to Moderate Cross-Reactivity (1-10%): The compound is weakly recognized. It may cause interference if present at concentrations significantly higher (>10-100 fold) than the target analyte.

• Negligible Cross-Reactivity (<1%): The antibody is highly specific for the target analyte relative to the test compound. Interference is unlikely under typical analytical conditions.

In the hypothetical data above, the assay shows high specificity against Bisphenol A but significant cross-reactivity with 4-tert-Octylphenol. The cross-reactivity for o-(1-Methylheptyl)phenol is low, suggesting that its unique ortho-substitution significantly hinders antibody binding compared to para-substituted phenols.

Section 5: Decision-Making & Mitigation Strategies

Discovering significant cross-reactivity requires a clear strategy to ensure data integrity.

Caption: Decision workflow for handling cross-reactivity results.

Mitigation Strategies:

• Method Selection: If high cross-reactivity is confirmed and the interfering compound is expected in samples, an immunoassay may only be suitable as a screening tool. For definitive, quantitative results, a more selective method like Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is required.

• Data Reporting: When using a cross-reactive immunoassay for screening, results should be reported carefully (e.g., as "nonylphenol equivalents" or "total immunoreactive phenols") to avoid misinterpretation.

• Antibody Sourcing: When developing or selecting an immunoassay, prioritize antibodies that have been characterized against a wide range of relevant structural analogs. Reviewing the manufacturer's cross-reactivity data is a critical first step.

Conclusion

The specificity of an immunoassay is not an absolute property but a spectrum of affinities for various compounds.[19][22] While o-(1-Methylheptyl)phenol may not be a primary target analyte, its structural similarity to other octylphenols makes it a crucial compound to include in validation studies. By systematically determining the percent cross-reactivity, researchers can define the limitations of their immunoassay, prevent the reporting of erroneous data, and make informed decisions about the most appropriate analytical method for their research objectives. This rigorous, self-validating approach is fundamental to maintaining scientific integrity in the study of endocrine disruptors.

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Validating a Novel Biomarker: A Comparative Guide to the Assessment of o-(1-Methylheptyl)phenol Exposure

For researchers, scientists, and drug development professionals, the robust validation of a biomarker is paramount for its acceptance and utility in assessing chemical exposure. This guide provides an in-depth, technical framework for the validation of a novel alkylphenol, o-(1-Methylheptyl)phenol, as a potential biomarker of exposure. In the absence of extensive specific data for this compound, we will draw parallels with and comparisons to a well-characterized alkylphenol, 4-nonylphenol, to illustrate the critical validation pathway. This comparative approach will elucidate the necessary experimental rigor and data required to establish a new biomarker in the field of toxicology and environmental health.

Introduction: The Need for Specific Biomarkers of Alkylphenol Exposure

Alkylphenols are a class of synthetic organic compounds used extensively in the production of detergents, cleaning products, paints, pesticides, and personal care items.[1][2] Human exposure to these compounds is widespread and can occur through various routes, including the ingestion of contaminated food and water, inhalation of indoor dust, and dermal contact with consumer products.[3][4] Due to their potential as endocrine disruptors and their persistence in the environment, monitoring human exposure to specific alkylphenols is of significant public health interest.[2]

While biomonitoring for well-known alkylphenols like 4-nonylphenol is established, the ever-evolving chemical landscape necessitates the development and validation of biomarkers for novel or less-studied alkylphenols such as o-(1-Methylheptyl)phenol. A validated biomarker provides a reliable measure of the internal dose of a chemical and is a critical tool in risk assessment and epidemiological studies.

This guide will compare the hypothetical validation of o-(1-Methylheptyl)phenol with the established biomarker 4-nonylphenol, focusing on the analytical methodologies and validation parameters required by regulatory bodies like the U.S. Food and Drug Administration (FDA).

Comparative Analysis: o-(1-Methylheptyl)phenol vs. 4-Nonylphenol

The validation of a new biomarker requires a thorough understanding of its chemical properties, expected metabolic fate, and a direct comparison to existing, validated biomarkers for similar compounds.

Feature	4-Nonylphenol (Established Biomarker)	o-(1-Methylheptyl)phenol (Novel Biomarker)	Key Validation Considerations
Sources of Exposure	Industrial and consumer products including detergents, pesticides, and plastics.[1]	Assumed to be from similar industrial and consumer product streams, pending specific manufacturing data.	Identification of specific exposure sources is crucial for interpreting biomonitoring data and designing relevant exposure assessment studies.
Metabolism	Metabolized from nonylphenol ethoxylates and excreted in urine, primarily as glucuronide and sulfate conjugates.[5][6]	Expected to undergo similar Phase I and Phase II metabolism, with urinary metabolites being the primary target for biomonitoring.	The identification of major urinary metabolites is a critical first step in developing a targeted analytical method.
Analytical Method	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantification in biological matrices.[7][8]	LC-MS/MS would be the method of choice due to its high sensitivity and specificity for quantifying small organic molecules in complex matrices.	Method development will require optimization of chromatographic separation and mass spectrometric detection parameters for the specific isomers and metabolites of o-(1-Methylheptyl)phenol.
Validation Status	Well-validated methods are available and used in large-scale biomonitoring studies (e.g., NHANES).	Requires full analytical method validation according to regulatory guidelines.	A "fit-for-purpose" validation approach will be necessary, with the level of validation dependent on the intended use of the biomarker data.[9][10]

The Biomarker Validation Workflow: A Fit-for-Purpose Approach

The FDA's guidance on bioanalytical method validation emphasizes a "fit-for-purpose" approach, where the extent of validation is dictated by the intended application of the biomarker data.[11][12] For a novel biomarker like o-(1-Methylheptyl)phenol intended for use in regulatory decision-making, a full validation is required.[9]

The following diagram illustrates the key stages in the validation of a new biomarker assay:

Biomarker Validation Workflow Diagram

Experimental Protocols for the Validation of o-(1-Methylheptyl)phenol

The following protocols outline the key experiments required for the full validation of an LC-MS/MS method for the quantification of o-(1-Methylheptyl)phenol and its primary metabolite in human urine.

Sample Preparation: Solid Phase Extraction (SPE)

• Objective: To extract and concentrate the analyte and its metabolite from the urine matrix while removing interfering substances.

• Procedure:

  • Thaw frozen urine samples at room temperature.

  • Centrifuge samples at 3000 x g for 10 minutes to pellet any precipitate.

  • To 1 mL of supernatant, add 50 µL of an internal standard solution (a stable isotope-labeled version of the analyte).

  • Add 20 µL of β-glucuronidase/sulfatase to deconjugate the metabolites and incubate at 37°C for 4 hours.

  • Condition a mixed-mode SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

  • Load the pre-treated urine sample onto the SPE cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

  • Elute the analyte and internal standard with 3 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Objective: To chromatographically separate the analyte from other components and to detect and quantify it with high specificity and sensitivity.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• LC Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 10% to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI), negative mode.

  • Multiple Reaction Monitoring (MRM): Monitor at least two specific precursor-to-product ion transitions for both the analyte and the internal standard to ensure specificity.

Full Method Validation Experiments

The following table summarizes the key validation parameters, their acceptance criteria (based on FDA guidance for biomarker assays), and the experimental approach.[9][13]

Validation Parameter	Acceptance Criteria	Experimental Approach
Accuracy	The mean value should be within ±15% of the nominal value (±20% at LLOQ).	Analyze quality control (QC) samples at a minimum of three concentrations (low, medium, and high) in at least five replicates.
Precision	The coefficient of variation (CV) should not exceed 15% (20% at LLOQ).	Calculated from the same data as the accuracy experiment.
Selectivity	No significant interfering peaks at the retention time of the analyte in at least six different sources of blank matrix.	Analyze blank urine samples from multiple donors.
Matrix Effect	The CV of the response from post-extraction spiked samples from at least six different sources of blank matrix should be ≤15%.	Compare the peak area of the analyte in post-extraction spiked blank matrix to that of a neat solution at the same concentration.
Recovery	Consistent and reproducible.	Compare the peak area of the analyte in pre-extraction spiked blank matrix to that of a post-extraction spiked blank matrix.
Calibration Curve	A linear regression with a correlation coefficient (r²) of ≥0.99. At least 75% of the standards must be within ±15% of their nominal value (±20% at LLOQ).	Analyze calibration standards at a minimum of six concentration levels.
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy (±20%) and precision (≤20% CV).	Determined from the calibration curve data.
Stability	Analyte concentration should be within ±15% of the nominal concentration under the tested conditions.	Assess analyte stability in urine under various conditions: freeze-thaw cycles, short-term (bench-top), and long-term storage.

Conclusion: Establishing a New Biomarker for Exposure Assessment

The validation of o-(1-Methylheptyl)phenol as a biomarker for human exposure is a rigorous, multi-step process that requires a deep understanding of analytical chemistry, metabolism, and regulatory guidelines. By following a "fit-for-purpose" validation strategy and drawing comparisons to well-established biomarkers like 4-nonylphenol, researchers can generate the robust and reliable data necessary to establish a new tool for assessing chemical exposure.

The successful validation of this novel biomarker would provide a more comprehensive understanding of human exposure to a wider range of alkylphenols, ultimately contributing to improved public health and environmental safety. The experimental workflows and validation parameters outlined in this guide provide a clear and actionable framework for scientists and researchers embarking on this critical endeavor.

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A Comparative Analysis of the Environmental Persistence of Different Octylphenol Isomers

This guide provides a comprehensive comparative analysis of the environmental persistence of various octylphenol (OP) isomers. As compounds widely used in the manufacturing of alkylphenol ethoxylates, resins, and other industrial products, their eventual release into the environment is a significant concern due to their endocrine-disrupting properties and potential for bioaccumulation.[1][2] This document is intended for researchers, environmental scientists, and professionals in drug development and chemical safety assessment, offering an in-depth look at the key factors governing the environmental fate of these compounds, supported by experimental data and standardized protocols.

Introduction to Octylphenol Isomers and Environmental Significance

Octylphenols are a group of organic compounds with the chemical formula C₁₄H₂₂O. The octyl group can be a linear or branched chain, and its position on the phenol ring can vary, leading to numerous isomers. The most commercially significant and environmentally prevalent isomer is 4-tert-octylphenol (4-t-OP), which has a branched octyl group.[3] However, linear octylphenols are also used and can be found in the environment. The structure of the alkyl chain significantly influences the physicochemical properties of the molecule, which in turn dictates its environmental persistence.

The primary route of entry for octylphenols into the environment is through the discharge of industrial and municipal wastewater treatment plant effluents, where they are formed from the degradation of alkylphenol ethoxylates.[4][5] Their presence in aquatic and terrestrial ecosystems poses a risk to wildlife due to their estrogenic effects.[1] Understanding the persistence of different OP isomers is crucial for accurate environmental risk assessment and the development of effective remediation strategies.

Comparative Environmental Persistence: A Multi-Faceted Issue

The environmental persistence of a chemical is not a single property but rather a result of its susceptibility to various degradation and transport processes. This section compares the persistence of different octylphenol isomers with a focus on biodegradation, photodegradation, and sorption.

Biodegradation: The Role of Microbial Metabolism

Biodegradation is a key process in the removal of organic pollutants from the environment. The rate and extent of biodegradation of octylphenol isomers are highly dependent on the structure of the alkyl chain and the prevailing environmental conditions (aerobic vs. anaerobic).

Aerobic Biodegradation:

Under aerobic conditions, the biodegradation of octylphenols is generally more rapid than under anaerobic conditions.[6] The branching of the alkyl chain is a critical factor influencing biodegradability. Linear-chain alkylphenols are generally more readily biodegradable than their branched-chain counterparts. This is because the tertiary or quaternary carbon atoms in branched isomers, such as 4-t-OP, present a steric hindrance to the enzymatic attack by microorganisms.[7]

Anaerobic Biodegradation:

Under anaerobic conditions, the degradation of octylphenols is significantly slower. Some studies suggest that under anaerobic conditions, the degradation of alkylphenol ethoxylates can lead to the formation and accumulation of persistent octylphenol metabolites.[8]

Quantitative Comparison of Biodegradation Rates

Isomer	Biodegradation Condition	Half-life (t½)	% Degradation (time)	Reference
4-tert-Octylphenol	Aerobic, granular sludge	-	>90% (8 days)	[6]
4-tert-Octylphenol	Marine water	-	~25% (60 days)	[9]
Linear 4-Octylphenol	Aerobic	Generally faster than branched isomers	-	[4]
4-Nonylphenol (branched)	Aerobic	-	-	[8]
4-Nonylphenol (linear)	Aerobic	Slower than branched isomers	-	[7][8]

Note: Direct comparative data for all octylphenol isomers under identical conditions is limited. The table presents available data to illustrate general trends.

Photodegradation: The Influence of Light

Photodegradation, or photolysis, is the breakdown of chemical compounds by light. In the aquatic environment, this can be a significant removal mechanism for some organic pollutants. The photodegradation of octylphenols can occur through direct absorption of light or, more commonly, through indirect mechanisms involving photosensitizers present in natural waters, such as dissolved organic matter and nitrate ions.[10]

Studies have shown that 4-t-OP can be degraded by UV irradiation, and the process is enhanced in the presence of Fe(III), which promotes the formation of hydroxyl radicals.[11][12] The degradation efficiency is influenced by factors such as pH, with optimal degradation of 4-t-OP observed at a pH of 3.5.[11][12] While direct photodegradation may be slow, indirect photolysis can be a significant pathway for the transformation of octylphenols in sunlit surface waters.[11][12]

Sorption and Mobility: Interaction with Soil and Sediment

The tendency of a chemical to adsorb to soil and sediment particles, a process known as sorption, significantly affects its environmental transport and bioavailability. The organic carbon-water partition coefficient (Koc) is a key parameter used to predict the mobility of organic compounds in soil.[13][14] A high Koc value indicates strong sorption to organic matter and low mobility.

Octylphenols, being hydrophobic compounds, have a high affinity for organic matter in soil and sediment.[15] This strong sorption reduces their concentration in the aqueous phase, limiting their mobility but also potentially making them more persistent in the solid phase. The structure of the alkyl chain also influences sorption, with more hydrophobic (longer or more branched) isomers generally exhibiting stronger sorption.[8]

Soil Adsorption Coefficients for Alkylphenols

Compound	Log Koc	Mobility in Soil	Reference
4-Nonylphenol (branched)	3.97	Low	[8]
4-Nonylphenol	4.0	Low	[15]

Standardized Experimental Protocols for Assessing Environmental Persistence

To ensure comparability and regulatory acceptance of environmental fate data, standardized test guidelines, such as those developed by the Organisation for Economic Co-operation and Development (OECD), are crucial.[16][17][18][19]

Ready Biodegradability Testing (OECD 301)

The OECD 301 series of tests are used to assess the ready biodegradability of chemicals in an aerobic aqueous medium.[16][17][18][19] These tests are stringent and a pass result indicates that the substance is likely to be rapidly and completely biodegraded in the environment.

Experimental Workflow for OECD 301F (Manometric Respirometry Test)

Caption: Workflow for OECD 301F Ready Biodegradability Test.

Causality Behind Experimental Choices:

• Mineral Medium: Provides essential nutrients for microbial growth without an additional carbon source, ensuring that the test substance is the primary source of carbon for the microorganisms.

• Inoculum: Activated sludge from a wastewater treatment plant is used as it contains a diverse population of microorganisms capable of degrading a wide range of organic compounds.[20]

• Reference Compound: A readily biodegradable substance like sodium benzoate is run in parallel to verify the viability and activity of the inoculum.[20]

• Toxicity Control: A vessel containing both the test substance and the reference compound is included to determine if the test substance is inhibitory to the microorganisms at the tested concentration.[17]

• 10-Day Window: The requirement for significant biodegradation to occur within a 10-day window ensures that the degradation is rapid and not due to slow adaptation of the microbial community.[16][17]

Soil Sorption/Desorption (OECD 106)

This guideline describes a batch equilibrium method to determine the sorption/desorption of a substance to soil. The key output is the soil adsorption coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc).

Step-by-Step Methodology for OECD 106:

• Soil Selection and Preparation: Select a range of soils with varying organic carbon content and pH. Air-dry the soils and sieve them.

• Test Substance Preparation: Prepare a stock solution of the octylphenol isomer in a suitable solvent (e.g., methanol). Prepare a series of aqueous solutions of the test substance in 0.01 M CaCl₂.

• Sorption Phase: Add a known volume of the test substance solution to a known mass of soil in a centrifuge tube. Shake the tubes at a constant temperature until equilibrium is reached (typically 24-48 hours).

• Phase Separation: Centrifuge the tubes to separate the soil from the aqueous phase.

• Analysis: Analyze the concentration of the octylphenol isomer in the aqueous phase using a suitable analytical method, such as high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).[21][22][23]

• Calculation of Kd and Koc: Calculate the amount of substance sorbed to the soil by difference. The sorption coefficient (Kd) is the ratio of the concentration in the soil to the concentration in the water at equilibrium. The Koc is then calculated by normalizing Kd to the organic carbon content of the soil.[14]

• Desorption Phase (Optional): After the sorption phase, replace a portion of the supernatant with a fresh solution of 0.01 M CaCl₂ and shake until equilibrium is re-established to assess the reversibility of the sorption.

Degradation Pathways

The biodegradation of alkylphenols like octylphenol often proceeds through hydroxylation of the aromatic ring, followed by ring cleavage. For branched isomers like 4-t-OP, the degradation can be more complex.

Proposed Biodegradation Pathway for 4-tert-Butylphenol (A Model for Branched Alkylphenols)

Caption: Proposed meta-cleavage pathway for 4-tert-butylphenol degradation.[24][25]

This pathway, identified for the degradation of 4-tert-butylphenol by Sphingobium fuliginis, serves as a model for the microbial breakdown of other branched alkylphenols.[24][25] The initial hydroxylation to form a catechol derivative is a common first step, followed by enzymatic ring opening.

Conclusion and Future Perspectives

The environmental persistence of octylphenol isomers is a complex interplay of their chemical structure and various environmental factors. The available evidence indicates that:

• Biodegradation: Linear octylphenol isomers are generally more susceptible to biodegradation than their branched counterparts like 4-t-OP.

• Photodegradation: While direct photolysis may be limited, indirect photodegradation can contribute to the transformation of octylphenols in aquatic environments.

• Sorption: All octylphenol isomers exhibit strong sorption to soil and sediment, which limits their mobility but may increase their persistence in these compartments.

To obtain a more complete picture of the comparative persistence of different octylphenol isomers, further research is needed to generate direct comparative data under standardized conditions. The development and application of advanced analytical techniques will be crucial for the accurate quantification of individual isomers and their degradation products in complex environmental matrices.[21][22][23][26] Furthermore, understanding the fate of these compounds in complex environmental systems can be enhanced through the use of fate and transport models.[27][28][29][30]

This guide has synthesized the current understanding of the environmental persistence of octylphenol isomers, providing a framework for researchers and environmental professionals to assess the risks associated with these compounds and to develop strategies for their management and remediation.

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• 8. Sorption behavior of nonylphenol in terrestrial soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The fate of bisphenol A, 4-tert-octylphenol and 4-nonylphenol leached from plastic debris into marine water--experimental studies on biodegradation and sorption on suspended particulate matter and nano-TiO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Photodegradation of 4-tert octylphenol in aqueous solution promoted by Fe(III) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. log KOC - ECETOC [ecetoc.org]
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of o-(1-Methylheptyl)phenol

This guide provides a comprehensive, technically grounded protocol for the safe and compliant disposal of o-(1-Methylheptyl)phenol. As researchers and drug development professionals, our responsibility extends beyond the bench to include the entire lifecycle of the chemicals we handle. This document is structured to provide not just procedural steps, but the critical scientific reasoning behind them, ensuring a culture of safety and environmental stewardship in the laboratory.

Part 1: Hazard Profile of o-(1-Methylheptyl)phenol - The 'Why' Behind the Protocol

Understanding the inherent risks of a compound is the foundation of its safe handling and disposal. o-(1-Methylheptyl)phenol is not a benign substance; its disposal protocol is dictated by its significant health and environmental hazards.

• Acute Health Hazards : This compound is classified as harmful if swallowed and causes severe skin burns and eye damage.[1] Phenolic compounds can be rapidly absorbed through the skin, potentially leading to systemic toxicity affecting the liver and kidneys.[2][3] A key danger is that phenol has a local anesthetic effect, meaning initial contact may not cause immediate pain, leading to prolonged exposure and severe chemical burns.[4]

• Environmental Hazards : o-(1-Methylheptyl)phenol is categorized as very toxic to aquatic life with long-lasting effects.[1] This classification underscores the absolute prohibition of disposing of this chemical or its rinseates down the drain, as it can cause significant harm to aquatic ecosystems.[5][6]

• Chemical Reactivity : As a phenol, this compound is a weak organic acid and is incompatible with strong oxidizing agents (e.g., perchlorates, nitrates), strong acids, and bases.[5][7] Contact with these materials can lead to vigorous or violent reactions. Therefore, waste segregation is paramount.

Summary of Key Hazard Data

Property	Value / Classification	Source
GHS Signal Word	Danger	PubChem[1]
GHS Hazard Statements	H302: Harmful if swallowedH314: Causes severe skin burns and eye damageH410: Very toxic to aquatic life with long lasting effects	PubChem[1]
Molecular Formula	C₁₄H₂₂O	PubChem[1]
Primary Hazards	Corrosive, Irritant, Environmental Hazard	PubChem[1]
Potential Classification	Potential Endocrine Disrupting Compound	PubChem[1]

Part 2: Core Principles of Disposal

Before proceeding to specific protocols, four core principles must be ingrained in all laboratory workflows involving o-(1-Methylheptyl)phenol.

• Always Classify as Hazardous Waste : All forms of o-(1-Methylheptyl)phenol waste—whether pure, in solution, or as contamination on solid materials—must be treated as hazardous waste.[8][9]

• Segregate All Waste Streams : Never mix phenolic waste with other waste categories, especially incompatible chemicals or non-hazardous trash.[10] This prevents dangerous reactions and ensures proper end-of-life treatment.

• Prohibit Sink or General Trash Disposal : Due to its high aquatic toxicity and health hazards, discharging this chemical into the sanitary sewer or placing it in common trash is strictly forbidden.[5][10][11]

• Utilize Designated, Labeled Containers : All hazardous waste must be collected in appropriate, sealed, and clearly labeled containers to await pickup by environmental health and safety (EHS) professionals.[4][10]

Part 3: Standard Operating Protocol: Waste Collection & Management

This section provides step-by-step methodologies for handling different streams of o-(1-Methylheptyl)phenol waste. All handling of the pure compound and its concentrated solutions should occur within a chemical fume hood.[10]

Protocol 3.1: Liquid Waste Disposal (Pure Compound, Solutions, and Rinsates)

• Container Selection : Use a designated, leak-proof, and shatter-proof waste container compatible with phenols. A high-density polyethylene (HDPE) or glass bottle with a secure screw cap is appropriate.

• Labeling : Affix a hazardous waste label to the container before adding any waste. Fill out the label completely, identifying the contents as "Hazardous Waste: o-(1-Methylheptyl)phenol" and listing any other components (e.g., solvents, water).

• Waste Collection : Carefully pour the liquid waste into the designated container using a funnel to prevent spills. This includes all stock solutions and aqueous buffers containing the compound.[8][9]

• Rinsate Management : Any water or solvent used to rinse equipment that has come into contact with o-(1-Methylheptyl)phenol must also be collected as hazardous waste.[6] Do not discard this rinsate down the drain.

• Container Management : Keep the waste container securely closed when not in active use.[10] Store it in a designated satellite accumulation area, preferably within secondary containment, away from incompatible materials.[11]

• Disposal Request : When the container is approximately 90% full, submit a hazardous waste pickup request to your institution's EHS department.[10]

Protocol 3.2: Solid Waste Disposal (Contaminated Labware, PPE, and Absorbents)

• Waste Segregation : This waste stream includes items with trace contamination, such as gloves, pipette tips, centrifuge tubes, and paper towels.[9][10] These must be collected separately from liquid waste and general trash.

• Primary Containment : Collect all contaminated solid items in a dedicated, sealable container.[10] This can be a puncture-resistant plastic container or a sturdy, plastic-lined cardboard box.[9]

• Labeling : Clearly label the primary container as "Hazardous Waste: o-(1-Methylheptyl)phenol Contaminated Debris."

• Container Management : Once the primary container is full, seal it securely. Do not commingle this waste with other types, such as biological waste, and do not autoclave it.[9]

• Final Disposal : Follow your institution's specific procedure for the disposal of solid chemical hazardous waste, which typically involves placing the sealed container in a larger drum or designated collection bin for incineration.[8]

Part 4: Emergency Procedures: Spill Management

Spills of o-(1-Methylheptyl)phenol must be treated as serious incidents. Immediate and correct response is critical to mitigate exposure and environmental release.

Protocol 4.1: Small Spill Response (<50 mL)

• Alert & Secure : Alert personnel in the immediate area. Ensure the area is well-ventilated, preferably within a fume hood. Eliminate all ignition sources.[5]

• Don PPE : Wear appropriate personal protective equipment, including a lab coat, chemical splash goggles, and heavy-duty nitrile or neoprene gloves.[4]

• Contain & Absorb : Cover the spill with an inert absorbent material such as sand, vermiculite, or diatomaceous earth.[5][6] Do not use combustible absorbents like paper towels directly on the liquid spill.

• Collect Waste : Carefully scoop the absorbed material into a sealable, labeled container for disposal as solid hazardous waste.[3]

• Decontaminate : Clean the spill area with soap and water, collecting the cleaning materials and rinsate as hazardous waste.[9]

• Report : Report the incident to your laboratory supervisor and EHS department.

Protocol 4.2: Large Spill Response (>50 mL)

• Evacuate : Immediately evacuate the spill area.[9]

• Alert : Notify your supervisor and call your institution's emergency number (e.g., EHS, campus police) for emergency assistance.[9][12]

• Secure : If safe to do so, close the laboratory doors to contain any vapors. Post a warning sign to prevent others from entering.[9]

• Await Response : Do not attempt to clean up a large spill yourself. Wait for trained emergency personnel to arrive.[9]

Part 5: Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper management and disposal of o-(1-Methylheptyl)phenol waste.

Caption: Decision workflow for o-(1-Methylheptyl)phenol waste management.

Part 6: References

• o-(1-Methylheptyl)phenol | C14H22O | CID 86767 . Source: PubChem, National Institutes of Health. [Link]

• How can I dispose phenol? . Source: ResearchGate. [Link]

• Phenol - Hazardous Substance Fact Sheet . Source: New Jersey Department of Health. [Link]

• Phenol Standard Operating Procedure . Source: Yale Environmental Health & Safety. [Link]

• Phenol, Chloroform, or TRIzol™ Waste Disposal . Source: Research Safety Affairs, The University of Tennessee Health Science Center. [Link]

• How Do You Dispose Of Phenol Safely? . Source: Chemistry For Everyone, YouTube. [Link]

• Toxicological Profile for Phenol . Source: Agency for Toxic Substances and Disease Registry (ATSDR), NCBI Bookshelf. [Link]

• (1 - methylheptyl) phenol . Source: RISCTOX: Toxic and hazardous substances database. [Link]

• ToxFAQs™ for Phenol . Source: Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Safety Data Sheet: Phenol . Source: Carl ROTH. [Link]

• Phenol Hazard Controls Fact Sheet . Source: UC Berkeley Environmental Health & Safety. [Link]

• Safe Method of Use for Hazardous Substances of High Risk 3 Concentrated Phenol . Source: The University of Hong Kong. [Link]

• Phenol SOP . Source: Texas Woman's University. [Link]

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• 12. twu.edu [twu.edu]

Personal protective equipment for handling o-(1-Methylheptyl)phenol

An Expert Guide to Personal Protective Equipment for Handling o-(1-Methylheptyl)phenol

As a Senior Application Scientist, my primary goal is to empower fellow researchers to achieve groundbreaking results safely and efficiently. The handling of specialized reagents like o-(1-Methylheptyl)phenol demands more than just following a checklist; it requires a deep, causal understanding of the risks involved and the protective measures designed to mitigate them. This guide provides a comprehensive operational plan, grounded in established safety protocols, to ensure you and your team can work with confidence.

The Hazard Profile of o-(1-Methylheptyl)phenol

Understanding the adversary is the first step in any successful plan. While specific toxicological data for o-(1-Methylheptyl)phenol may be limited, its classification as a phenol derivative provides a clear directive for cautious handling. The primary hazards associated with this compound are severe skin corrosion and eye damage.[1] Phenolic compounds can be rapidly absorbed through the skin, potentially leading to systemic toxicity affecting the central nervous system, liver, and kidneys.[2][3] Therefore, our entire safety strategy is built around preventing dermal, ocular, and inhalation exposure.

GHS Hazard Classifications for o-(1-Methylheptyl)phenol:

• Acute Toxicity, Oral (Warning): Harmful if swallowed.[1]

• Skin Corrosion/Irritation (Danger): Causes severe skin burns and eye damage.[1]

• Hazardous to the Aquatic Environment (Warning): Very toxic to aquatic life with long-lasting effects.[1]

The Core Directive: A Multi-Layered PPE Strategy

A robust PPE plan is your most immediate and critical line of defense. For a corrosive and absorbable substance like o-(1-Methylheptyl)phenol, a single layer of protection is insufficient. The following multi-layered approach is mandatory.

Eye and Face Protection

Rationale: The risk of accidental splashes poses a significant and immediate threat of severe eye damage.

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields must be worn for any task in the laboratory.[2]

• Required for Handling: When handling the liquid, chemical splash goggles that form a complete seal around the eyes are required.

• High-Risk Operations: For any procedure involving heating, pressurization, or handling volumes greater than 50 mL, a full-face shield must be worn in addition to chemical splash goggles.[2][4]

Hand Protection

Rationale: Phenol and its derivatives can penetrate standard laboratory gloves, often without immediate sensory warning due to their anesthetic properties.[3] This necessitates the use of specific, chemically-resistant glove materials.

Protection Level	Glove Combination	Application Scenario
Incidental Contact	Double-layered nitrile gloves	Handling sealed containers, preparing workspace, trace quantities (<1 mL).
Intended Contact	Nitrile base glove + Butyl rubber or Viton™ outer glove	All direct handling, weighing, solution preparation, and transfers.[2][5]

Key Insight: Standard nitrile gloves offer poor resistance to prolonged phenol exposure.[6] The use of an outer glove made of butyl rubber or Viton™ is critical as they provide excellent resistance to breakthrough from phenolic compounds.[5] Gloves should be changed immediately if contamination is suspected.

Body Protection

Rationale: To prevent skin contact from spills or splashes, standard lab coats are inadequate.

• A chemically-resistant lab coat (e.g., polyester or a poly-cotton blend) must be worn and fully buttoned.[2]

• For tasks with a higher splash potential, a butyl rubber or neoprene apron must be worn over the lab coat.[2][5][6]

• Long pants and fully enclosed, impervious shoes are mandatory at all times.[2][5]

Respiratory Protection

Rationale: While the vapor pressure of o-(1-Methylheptyl)phenol is low at room temperature, aerosols can be generated during heating, sonicating, or centrifuging.[2][7]

• Primary Engineering Control: All handling of o-(1-Methylheptyl)phenol must be conducted within a properly functioning and certified chemical fume hood.[2][3][4]

• Emergency/High-Risk: If engineering controls are insufficient, a NIOSH-approved respirator with an organic vapor cartridge may be required. This necessitates enrollment in a formal respiratory protection program with fit-testing and training.[4]

Operational Plan: A Lifecycle Approach to Safety

A structured workflow minimizes the potential for error and exposure. The following diagram outlines the critical steps from receiving the compound to its final disposal.

Caption: A comprehensive workflow for the safe handling of o-(1-Methylheptyl)phenol.

Spill and Disposal Protocols

Spill Management:

• Alert & Evacuate: Immediately alert personnel in the area. If the spill is larger than 100 mL, evacuate the lab and call your institution's emergency response team.

• Don PPE: For small spills, don the appropriate PPE as described above, including respiratory protection if necessary.

• Contain: Cover the spill with an absorbent material like vermiculite or sand.[4] Do not use paper towels or other combustible materials.

• Collect: Carefully collect the absorbed material using non-sparking tools and place it in a designated, labeled hazardous waste container.

• Decontaminate: Wipe the spill area with soap and water.[8]

• Dispose: All cleanup materials must be disposed of as hazardous waste.

Waste Disposal:

• All materials contaminated with o-(1-Methylheptyl)phenol, including gloves, pipette tips, and empty containers, are considered hazardous waste.[6]

• Collect this waste in a clearly labeled, leak-proof container. The label must include "Hazardous Waste" and the chemical name.[8]

• Store the waste container in a designated satellite accumulation area, away from incompatible materials.

• Follow your institution's procedures for hazardous waste pickup and disposal. Do not pour any amount down the drain.[9]

Emergency Procedures: Immediate, Decisive Action

Skin Contact:

• This is a medical emergency requiring immediate action.

• While removing contaminated clothing, immediately flush the affected area with copious amounts of water in a safety shower for at least 15 minutes.[10]

• Expert Protocol: If available, wipe the affected area with polyethylene glycol (PEG 300 or PEG 400) after the initial water flush.[4][5] This can help to reduce absorption.

• Call 911 or your site's emergency number for immediate medical attention.[2]

Eye Contact:

• Immediately flush eyes with a gentle stream of water at an eyewash station for at least 15 minutes, holding the eyelids open.[2][5]

• Remove contact lenses if present and easy to do.[10]

• Seek immediate medical attention from an ophthalmologist.

Inhalation:

• Move the affected person to fresh air immediately.[2][10]

• Call for immediate medical assistance.

Ingestion:

• Do NOT induce vomiting.[10]

• Rinse the mouth with water.[10][11]

• Seek immediate medical attention.

By integrating these protocols into your daily laboratory operations, you create a self-validating system of safety that protects you, your colleagues, and the integrity of your research.

References

• Appendix P - Phenol First Aid Guide and PPE. Environment, Health and Safety, University of California, Berkeley. [Link]

• Phenol Standard Operating Procedure. Yale Environmental Health & Safety. [Link]

• Working Safely with Phenol Guideline. The University of Queensland. [Link]

• Phenol SOP. University of Washington Environmental Health & Safety. [Link]

• o-(1-Methylheptyl)phenol. PubChem, National Institutes of Health. [Link]

• o-(1-methylheptyl)phenol Chemical Properties. LookChem. [Link]

• SAFETY DATA SHEET - Alkylphenol ethoxylate. Greenbook. [Link]

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